Ethyl 4-bromocyclohex-3-ene-1-carboxylate

• CAS: 1365272-96-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Brominated Cyclohexene Scaffold

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a versatile bifunctional molecule that serves as a valuable intermediate in the synthesis of more complex chemical entities.[1] Its strategic importance lies in the orthogonal reactivity of its two key functional groups: a vinyl bromide and an ethyl ester. The vinyl bromide moiety is primed for a variety of carbon-carbon bond-forming reactions, such as Suzuki, Stille, and Heck cross-couplings, allowing for the introduction of diverse substituents onto the cyclohexene ring. Simultaneously, the ethyl ester provides a handle for further modifications, including reduction to an alcohol, hydrolysis to a carboxylic acid, or amidation. This dual functionality makes it a powerful building block in the construction of novel carbocyclic frameworks, which are prevalent in many biologically active molecules and pharmaceutical compounds. This guide provides a comprehensive, technically detailed pathway for the synthesis of this important intermediate, focusing on the underlying chemical principles and providing a robust, self-validating experimental protocol.

Retrosynthetic Analysis and Strategic Rationale

The synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate can be logically approached through a three-step sequence, beginning with the formation of the core cyclohexene ring system. A retrosynthetic analysis reveals a clear and efficient pathway:

Figure 2: Diels-Alder reaction to form the cyclohexene ring.

Materials:

• Acrylic acid

• 1,3-Butadiene

• 4-tert-Butylcatechol (polymerization inhibitor)

• Toluene (solvent)

Procedure:

• To a high-pressure reaction vessel, add acrylic acid (1.0 eq), 4-tert-butylcatechol (0.005 eq), and toluene.

• Cool the vessel and carefully condense 1,3-butadiene (1.3 eq) into the reactor.

• Seal the reactor and heat the mixture to 120-140 °C with stirring for 2-4 hours.

• Cool the reactor to room temperature and carefully vent any excess butadiene.

• Remove the solvent under reduced pressure to obtain crude cyclohex-3-ene-1-carboxylic acid, which can be purified by distillation or used directly in the next step.

Step 2: Synthesis of 4-Bromocyclohex-3-ene-1-carboxylic acid

Figure 3: Allylic bromination of the cyclohexene intermediate.

Materials:

• Cyclohex-3-ene-1-carboxylic acid

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (or AIBN)

• Carbon tetrachloride (CCl4)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve cyclohex-3-ene-1-carboxylic acid (1.0 eq) in carbon tetrachloride.

• Add N-bromosuccinimide (1.1 eq) and a catalytic amount of benzoyl peroxide (0.02 eq).

• Heat the mixture to reflux with vigorous stirring for 3-4 hours. The reaction can be monitored by the disappearance of the dense NBS at the bottom of the flask and the appearance of succinimide floating on the surface.

• Cool the reaction mixture to room temperature and filter to remove the succinimide.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure. The crude 4-bromocyclohex-3-ene-1-carboxylic acid can be purified by recrystallization.

Step 3: Synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

Figure 4: Fischer esterification to yield the final product.

Materials:

• 4-Bromocyclohex-3-ene-1-carboxylic acid

• Absolute ethanol

• Concentrated sulfuric acid

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine 4-bromocyclohex-3-ene-1-carboxylic acid (1.0 eq) and a large excess of absolute ethanol (used as both reactant and solvent).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops for a small-scale reaction).

• Heat the mixture to reflux for 2-3 hours.

• After cooling to room temperature, remove the excess ethanol under reduced pressure.

• Dissolve the residue in diethyl ether and wash sequentially with water, saturated sodium bicarbonate solution (until effervescence ceases), and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

• The final product can be purified by vacuum distillation.

Data Summary

Step	Reaction	Key Reagents	Typical Conditions	Expected Yield
1	Diels-Alder Reaction	1,3-Butadiene, Acrylic Acid	120-140 °C, 2-4 h	>90%
2	Allylic Bromination	NBS, Benzoyl Peroxide, CCl4	Reflux, 3-4 h	60-70%
3	Fischer Esterification	Ethanol, H2SO4 (cat.)	Reflux, 2-3 h	80-95%

Product Characterization

Predicted 1H NMR (CDCl3, 400 MHz):

• δ 6.0-6.2 ppm (m, 1H): Olefinic proton adjacent to the bromine atom.

• δ 4.1-4.3 ppm (q, 2H): Methylene protons of the ethyl ester.

• δ 2.0-2.8 ppm (m, 5H): Allylic and aliphatic protons on the cyclohexene ring.

• δ 1.2-1.4 ppm (t, 3H): Methyl protons of the ethyl ester.

Predicted 13C NMR (CDCl3, 100 MHz):

• δ ~175 ppm: Carbonyl carbon of the ester.

• δ ~130 ppm: Bromine-bearing olefinic carbon.

• δ ~125 ppm: Olefinic carbon.

• δ ~60 ppm: Methylene carbon of the ethyl ester.

• δ 25-40 ppm: Aliphatic carbons of the cyclohexene ring.

• δ ~14 ppm: Methyl carbon of the ethyl ester.

Conclusion

The three-step synthesis outlined in this guide provides a reliable and efficient route to Ethyl 4-bromocyclohex-3-ene-1-carboxylate. By leveraging the power of the Diels-Alder reaction, the selectivity of allylic bromination with NBS, and the efficiency of Fischer esterification, this valuable synthetic intermediate can be accessed in good overall yield. The mechanistic discussions and detailed protocols provided herein are intended to empower researchers to not only successfully synthesize this compound but also to adapt and apply these fundamental reactions to their own synthetic challenges.

References

• U.S. Patent US20040073068A1, "Method for preparing cyclohexyl phenyl ketone from 1,3-butadiene and acrylic acid," published April 15, 2004.
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• YouTube, "Allylic Bromination of Alkenes Using NBS," uploaded July 10, 2014.
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An In-Depth Technical Guide to the Spectroscopic Data of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the expected spectroscopic data for Ethyl 4-bromocyclohex-3-ene-1-carboxylate, a valuable intermediate in organic synthesis. Due to the limited availability of direct experimental spectra for this specific compound, this document leverages established principles of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS), supported by data from structurally analogous compounds, to present a comprehensive and predictive interpretation of its spectroscopic signature.

Introduction

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a bifunctional molecule incorporating a vinyl bromide, a cyclohexene ring, and an ethyl ester. This combination of functional groups makes it a versatile building block, particularly in the synthesis of complex cyclic molecules and potential pharmaceutical candidates. A thorough understanding of its spectroscopic properties is paramount for reaction monitoring, quality control, and structural confirmation. This guide offers a foundational understanding of the expected spectral characteristics, providing a reliable reference for researchers working with this and related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. The following sections detail the predicted ¹H and ¹³C NMR spectra of Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to exhibit distinct signals corresponding to the different electronic environments of the hydrogen atoms in the molecule. The predicted chemical shifts (δ) are influenced by factors such as proximity to the bromine atom, the double bond, and the ester group.[1]

Molecular Structure with Proton Designations:

Caption: Molecular structure of Ethyl 4-bromocyclohex-3-ene-1-carboxylate with proton designations.

Table 1: Predicted ¹H NMR Chemical Shifts and Splitting Patterns

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale
H3	~6.0 - 6.5	Triplet (t) or Doublet of doublets (dd)	Vinyl proton on a carbon bearing a bromine atom. The electronegativity of bromine and the sp² hybridization of the carbon lead to a significant downfield shift. Data for vinyl bromide shows signals in the 5.8-6.5 ppm range.[2]
-O-CH₂-CH₃	~4.1 - 4.2	Quartet (q)	Methylene protons of the ethyl ester, deshielded by the adjacent oxygen atom.
H1	~2.5 - 2.8	Multiplet (m)	Methine proton alpha to the ester group, deshielded by the carbonyl.
H2, H6	~2.2 - 2.6	Multiplets (m)	Allylic protons, deshielded by the adjacent double bond. Protons on C2 will be further deshielded by the adjacent ester group. For cyclohexene, allylic protons appear around 1.8-2.2 ppm.[3]
H5	~2.0 - 2.4	Multiplet (m)	Allylic protons adjacent to the double bond.
-O-CH₂-CH₃	~1.2 - 1.3	Triplet (t)	Methyl protons of the ethyl ester.

Causality in Proton Chemical Shifts:

• Vinyl Proton (H3): The most downfield signal is anticipated for the vinyl proton (H3) due to the combined deshielding effects of the sp² hybridized carbon and the electronegative bromine atom. In comparison, the vinyl protons of cyclohexene resonate around 5.6-6.0 ppm.[3] The presence of bromine is expected to shift this further downfield.

• Ester Group Protons: The methylene protons of the ethyl group are directly attached to an oxygen atom, causing a significant downfield shift to around 4.1-4.2 ppm. The methyl protons, being further away, will appear as a triplet at a more upfield position (~1.2-1.3 ppm).

• Allylic and Aliphatic Protons: The protons on carbons adjacent to the double bond (C2, C5, and C6) are allylic and will be deshielded compared to typical alkane protons. The proton at C1, being alpha to the carbonyl group, will also experience a downfield shift. The remaining aliphatic protons on the cyclohexene ring are expected to have complex and overlapping multiplets in the 2.0-2.8 ppm range.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information on the different carbon environments within the molecule. The broad range of chemical shifts in ¹³C NMR allows for clear distinction between sp³, sp², and carbonyl carbons.[4][5]

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Rationale
C=O	~170 - 175	Carbonyl carbon of the ester group.
C4	~125 - 135	sp² carbon of the double bond attached to bromine.
C3	~115 - 125	sp² carbon of the double bond.
-O-CH₂-CH₃	~60 - 65	Methylene carbon of the ethyl ester.
C1	~40 - 45	Methine carbon alpha to the ester group.
C2, C6	~30 - 40	Allylic carbons.
C5	~25 - 35	Allylic carbon.
-O-CH₂-CH₃	~14 - 15	Methyl carbon of the ethyl ester.

Interpretation of Carbon Chemical Shifts:

• Carbonyl Carbon: The ester carbonyl carbon is expected to be the most downfield signal in the spectrum.

• Olefinic Carbons: The two sp² hybridized carbons of the double bond will appear in the 115-135 ppm region. The carbon atom bonded to the bromine (C4) is expected to be slightly more downfield than the other vinylic carbon (C3).

• Ester and Alkyl Carbons: The carbon of the methylene group in the ethyl ester will be deshielded by the oxygen atom. The remaining sp³ hybridized carbons of the cyclohexene ring will appear in the upfield region of the spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation, which excites molecular vibrations.

Table 3: Predicted Characteristic IR Absorptions

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3100 - 3000	C-H stretch	Vinylic C-H
~3000 - 2850	C-H stretch	Aliphatic C-H
~1735 - 1750	C=O stretch	Ester carbonyl
~1640 - 1680	C=C stretch	Alkene
~1250 - 1000	C-O stretch	Ester
~600 - 500	C-Br stretch	Alkyl bromide

Key Diagnostic Peaks:

• C=O Stretch: A strong, sharp absorption band in the region of 1735-1750 cm⁻¹ is a clear indicator of the ester carbonyl group.

• C=C Stretch: A medium intensity peak around 1640-1680 cm⁻¹ will confirm the presence of the carbon-carbon double bond.

• Vinylic C-H Stretch: A peak just above 3000 cm⁻¹ is characteristic of a C-H bond where the carbon is sp² hybridized.[6]

• C-Br Stretch: The carbon-bromine stretching vibration is expected in the fingerprint region, typically between 600 and 500 cm⁻¹.[6]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in structural elucidation.

Predicted Molecular Ion and Fragmentation:

• Molecular Ion (M⁺): The mass spectrum is expected to show a pair of molecular ion peaks of nearly equal intensity, a characteristic feature of bromine-containing compounds due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.[7][8] The nominal molecular weight is 233 g/mol , so peaks at m/z 232 and 234 are expected.

• Major Fragmentation Pathways:

  • Loss of Bromine: A prominent fragmentation pathway is the loss of a bromine radical (•Br) to form a stable cyclohexenyl cation at m/z 153.

  • Loss of the Ethoxy Group: Cleavage of the ethoxy group (-OCH₂CH₃) from the ester would result in a fragment at m/z 187 (for ⁷⁹Br) and 189 (for ⁸¹Br).

  • Loss of the Ethyl Group: Loss of an ethyl radical (•CH₂CH₃) would lead to a fragment at m/z 203 (for ⁷⁹Br) and 205 (for ⁸¹Br).

  • Retro-Diels-Alder Reaction: The cyclohexene ring could undergo a retro-Diels-Alder fragmentation, although this may be less favored compared to the loss of the labile bromine atom.

Mass Spectrometry Fragmentation Workflow:

Caption: Predicted major fragmentation pathways for Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Experimental Protocols

The acquisition of high-quality spectroscopic data is crucial for accurate structural analysis. The following are generalized, step-by-step methodologies for obtaining NMR, IR, and MS data.

NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃). Add a small amount of an internal standard, such as tetramethylsilane (TMS), if required.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an appropriate number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans and a longer relaxation delay may be necessary due to the lower natural abundance and longer relaxation times of the ¹³C nucleus.

• Data Processing: Fourier transform the raw data, phase correct the spectra, and calibrate the chemical shift scale using the solvent or TMS signal. Integrate the ¹H NMR signals.

IR Data Acquisition (Attenuated Total Reflectance - ATR)

• Instrument Preparation: Ensure the ATR crystal is clean. Record a background spectrum.

• Sample Application: Apply a small amount of the neat liquid sample directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the IR spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry Data Acquisition (Electron Ionization - EI)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or a gas chromatograph (GC-MS).

• Ionization: The sample is vaporized and then bombarded with a beam of high-energy electrons (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Conclusion

This in-depth technical guide provides a robust, predictive framework for the spectroscopic analysis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate. By integrating fundamental spectroscopic principles with comparative data from analogous structures, researchers can confidently interpret experimental data to confirm the structure and purity of this important synthetic intermediate. The detailed protocols also serve as a practical reference for the acquisition of high-quality spectroscopic data in a laboratory setting.

References

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• PubMed. Interconversion study in 1,4-substituted six-membered cyclohexane-type rings. Structure and dynamics of trans-1,4-dibromo-1,4-dicyanocyclohexane. (2011-08-25). [Link]

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An In-depth Technical Guide to the Formation of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

This guide provides a comprehensive technical overview of the synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate, a valuable bifunctional molecule utilized as an intermediate in the development of complex chemical entities for the pharmaceutical and agrochemical industries.[1] Its strategic importance lies in the orthogonal reactivity of the vinyl bromide and the ethyl ester moieties, which allows for selective downstream functionalization. This document will elucidate the synthetic pathway, delve into the intricacies of the reaction mechanism, provide detailed experimental protocols, and outline the analytical techniques for the characterization of the final compound.

Synthetic Strategy: A Two-Step Approach

The most efficient and widely adopted synthetic route to Ethyl 4-bromocyclohex-3-ene-1-carboxylate involves a two-step sequence:

• Diels-Alder Cycloaddition: The initial step involves the construction of the cyclohexene backbone through a [4+2] cycloaddition reaction between a conjugated diene and a dienophile. Specifically, the reaction of 1,3-butadiene with ethyl acrylate yields the precursor, Ethyl cyclohex-3-enecarboxylate.[2]

• Allylic Bromination: The subsequent step is a regioselective bromination at the allylic position of the newly formed cyclohexene ring. This is achieved through a free-radical chain reaction, famously known as the Wohl-Ziegler reaction, employing N-bromosuccinimide (NBS) as the bromine source.

This strategy is favored due to the high efficiency of the Diels-Alder reaction in forming the cyclic core and the well-established reliability of the Wohl-Ziegler reaction for allylic bromination.

Synthesis of the Precursor: Ethyl cyclohex-3-enecarboxylate via Diels-Alder Reaction

The Diels-Alder reaction is a cornerstone of organic synthesis, enabling the concerted formation of a six-membered ring from a conjugated diene and a dienophile.[3] In this synthesis, 1,3-butadiene serves as the 4π-electron component, and ethyl acrylate acts as the 2π-electron component.

Mechanism of the Diels-Alder Reaction

The reaction proceeds through a single, cyclic transition state in which the new sigma bonds are formed simultaneously. This concerted mechanism is thermally allowed by the Woodward-Hoffmann rules. The dienophile, ethyl acrylate, is rendered more reactive by the electron-withdrawing nature of the ester group, which lowers the energy of its Lowest Unoccupied Molecular Orbital (LUMO), facilitating the interaction with the Highest Occupied Molecular Orbital (HOMO) of the diene.

To enhance the reaction rate and selectivity, a Lewis acid catalyst is often employed. The Lewis acid coordinates to the carbonyl oxygen of the ethyl acrylate, further lowering the LUMO energy and accelerating the cycloaddition.

Experimental Protocol: Synthesis of Ethyl cyclohex-3-enecarboxylate

This protocol describes a representative procedure for the synthesis of the precursor.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
Ethyl acrylate	100.12	10.0 g	0.1
1,3-Butadiene	54.09	~10 g	~0.18
Toluene	92.14	50 mL	-
Hydroquinone	110.11	0.1 g	-

Procedure:

• A pressure vessel is charged with ethyl acrylate (10.0 g, 0.1 mol) and a catalytic amount of hydroquinone (to inhibit polymerization).

• The vessel is cooled to -10 °C, and liquefied 1,3-butadiene (~10 g, ~0.18 mol) is carefully added.

• The vessel is sealed and heated to 150 °C for 6 hours.

• After cooling to room temperature, the excess butadiene is vented.

• The reaction mixture is distilled under reduced pressure to afford Ethyl cyclohex-3-enecarboxylate as a colorless liquid.

Workflow Diagram:

Caption: Workflow for the synthesis of Ethyl cyclohex-3-enecarboxylate.

Core Synthesis: Ethyl 4-bromocyclohex-3-ene-1-carboxylate via Wohl-Ziegler Bromination

The Wohl-Ziegler reaction is a highly regioselective method for the allylic bromination of alkenes using N-bromosuccinimide (NBS) in the presence of a radical initiator.[4][5] This reaction is ideal for the synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate from its precursor.

Mechanism of the Wohl-Ziegler Reaction

The reaction proceeds via a free-radical chain mechanism, which can be divided into three distinct stages: initiation, propagation, and termination. The key to the success of the Wohl-Ziegler reaction is the use of NBS, which provides a low, constant concentration of bromine in the reaction mixture, thus favoring allylic substitution over the competing electrophilic addition of bromine to the double bond.[6]

Initiation:

The reaction is initiated by the homolytic cleavage of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, upon heating or irradiation, to generate radicals. These initiator radicals then react with NBS to generate a bromine radical.

Propagation:

• A bromine radical abstracts a hydrogen atom from one of the allylic positions of Ethyl cyclohex-3-enecarboxylate, forming a resonance-stabilized allylic radical and hydrogen bromide (HBr).

• The HBr produced reacts with NBS to generate a molecule of bromine (Br₂).

• The allylic radical then reacts with the newly formed Br₂ to yield the desired product, Ethyl 4-bromocyclohex-3-ene-1-carboxylate, and a new bromine radical, which continues the chain reaction.

Termination:

The chain reaction is terminated by the combination of any two radical species present in the reaction mixture.

Mechanism Diagram:

Caption: Free-radical mechanism of the Wohl-Ziegler reaction.

Experimental Protocol: Synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

This protocol provides a representative procedure for the allylic bromination of Ethyl cyclohex-3-enecarboxylate.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
Ethyl cyclohex-3-enecarboxylate	154.21	15.4 g	0.1
N-Bromosuccinimide (NBS)	177.98	17.8 g	0.1
Azobisisobutyronitrile (AIBN)	164.21	0.164 g	0.001
Carbon tetrachloride (CCl₄)	153.82	200 mL	-

Procedure:

• A solution of Ethyl cyclohex-3-enecarboxylate (15.4 g, 0.1 mol) and AIBN (0.164 g, 0.001 mol) in dry carbon tetrachloride (100 mL) is prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• N-Bromosuccinimide (17.8 g, 0.1 mol) is added to the solution.

• The mixture is heated to reflux with vigorous stirring. The reaction is initiated by a bright lamp.

• The reaction is monitored by the disappearance of the dense NBS from the bottom of the flask and the appearance of the less dense succinimide floating on the surface.

• After the reaction is complete (typically 1-2 hours), the mixture is cooled to room temperature.

• The succinimide is removed by filtration.

• The filtrate is washed with water and brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by vacuum distillation to yield Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Characterization of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

The structure and purity of the synthesized Ethyl 4-bromocyclohex-3-ene-1-carboxylate are confirmed by a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl ester group (a quartet around 4.1-4.2 ppm and a triplet around 1.2-1.3 ppm). The vinylic proton should appear as a multiplet in the region of 5.8-6.0 ppm. The allylic proton adjacent to the bromine will be observed as a multiplet around 4.5-4.8 ppm. The remaining cyclohexene ring protons will appear as multiplets in the upfield region.

• ¹³C NMR: The carbon NMR spectrum will show a signal for the ester carbonyl carbon around 170-175 ppm. The two sp² carbons of the double bond will resonate in the 120-135 ppm region. The carbon bearing the bromine atom is expected to appear around 50-60 ppm. The remaining sp³ carbons of the ring and the ethyl group will be observed at higher field.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit a strong absorption band around 1730-1740 cm⁻¹ corresponding to the C=O stretching of the ester group. The C=C stretching of the cyclohexene ring will be observed in the 1640-1680 cm⁻¹ region. The C-Br stretching frequency typically appears in the fingerprint region, below 800 cm⁻¹.

Mass Spectrometry (MS)

The mass spectrum will show a molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a single bromine atom. Fragmentation patterns will likely involve the loss of the ethoxy group and other fragments from the cyclohexene ring.

Conclusion

The synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a robust and efficient process that relies on two fundamental reactions in organic chemistry: the Diels-Alder cycloaddition and the Wohl-Ziegler allylic bromination. This technical guide has provided a detailed overview of the mechanistic underpinnings of these transformations, along with practical experimental protocols and a framework for the analytical characterization of the final product. The strategic utility of this compound as a synthetic intermediate ensures its continued importance in the discovery and development of new chemical entities.

References

• Al-Jawharji, A. Y. S. (2008). Synthesis of some cyclohexene derivatives by Diels-Alder reaction. Tikrit Journal of Pure Science, 13(3).

• Organic Chemistry Portal. (n.d.). Wohl-Ziegler Reaction. Retrieved from [Link]

• Chegg. (2020, November 18). Diels Alder Reaction Synthesis of Cyclohex-3-ene carboxylic acid methyl ester Background. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromocyclohex-3-ene-1-carboxylic acid. Retrieved from [Link]

• Wikipedia. (n.d.). Wohl–Ziegler bromination. Retrieved from [Link]

• BenchChem. (2025).
• Abdullah, J. A., Ali, O. T., & Al-Jawharji, Y. S. (2008). Synthesis of some Cyclohexene Derivatives by Diels_Alder Reaction.

• Chem-Station. (2014, April 19). Wohl-Ziegler Bromination. Retrieved from [Link]

• MySkinRecipes. (n.d.). Ethyl 4-Bromocyclohex-3-Enecarboxylate. Retrieved from [Link]

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An In-depth Technical Guide to Ethyl 4-bromocyclohex-3-ene-1-carboxylate: Properties, Synthesis, and Application in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a versatile bifunctional molecule that has garnered significant interest in the field of organic synthesis, particularly in the development of pharmaceuticals. Its unique structure, featuring a cyclohexene ring functionalized with both a bromine atom and an ethyl ester group, makes it a valuable intermediate for constructing complex molecular architectures. This guide provides a comprehensive overview of the physical and chemical properties of Ethyl 4-bromocyclohex-3-ene-1-carboxylate, detailed synthetic protocols, and a critical discussion of its application as a key building block in the synthesis of antiviral medications.

Core Molecular Attributes

Structure and Key Features

Ethyl 4-bromocyclohex-3-ene-1-carboxylate possesses a six-membered carbon ring containing a double bond, with a bromine atom attached to one of the sp² hybridized carbons and an ethyl carboxylate group at a strategic position on the ring. This arrangement of functional groups allows for a wide range of chemical transformations.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a synthetic intermediate is paramount for its effective use in multi-step syntheses. The following table summarizes the known properties of Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Property	Value	Source
CAS Number	1365272-96-3	[1][2]
Molecular Formula	C₉H₁₃BrO₂	[2]
Molecular Weight	233.10 g/mol	[2]
Physical Form	Liquid	[1]
Purity	Commercially available in 96% and 97% purities.	[2]
Storage	Store at room temperature or in a freezer under -20°C in an inert atmosphere. Cold-chain transportation is recommended.	[1]

Synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate: A Diels-Alder Approach

The most logical and convergent synthetic route to Ethyl 4-bromocyclohex-3-ene-1-carboxylate is through a [4+2] cycloaddition, commonly known as the Diels-Alder reaction. This powerful carbon-carbon bond-forming reaction involves the concerted interaction of a conjugated diene with a dienophile.

Reaction Principle

In this specific synthesis, 2-bromo-1,3-butadiene serves as the diene, and ethyl acrylate acts as the dienophile. The reaction proceeds to form the desired cyclohexene ring system with the bromine and ethyl carboxylate functionalities positioned accordingly.

Figure 1: Diels-Alder reaction schematic.

Detailed Experimental Protocol

The following is a generalized protocol based on established principles of Diels-Alder reactions. Optimization of reaction conditions may be necessary.

Materials:

• 2-Bromo-1,3-butadiene

• Ethyl acrylate

• Toluene (anhydrous)

• Hydroquinone (inhibitor)

• High-pressure reaction vessel or sealed tube

Procedure:

• To a high-pressure reaction vessel, add 2-bromo-1,3-butadiene (1.0 eq) and a catalytic amount of hydroquinone to prevent polymerization.

• Add ethyl acrylate (1.2 eq) to the vessel.

• Add anhydrous toluene to achieve a suitable concentration (e.g., 0.5 M).

• Seal the vessel and heat the reaction mixture to 110-130 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the solvent and excess ethyl acrylate.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to afford Ethyl 4-bromocyclohex-3-ene-1-carboxylate as a liquid.

Causality Behind Experimental Choices:

• Excess Dienophile: Using a slight excess of ethyl acrylate helps to drive the reaction to completion.

• Inhibitor: The inclusion of hydroquinone is crucial to prevent the polymerization of the diene and dienophile at elevated temperatures.

• High Temperature/Pressure: The Diels-Alder reaction is a thermal cycloaddition, and heating is necessary to overcome the activation energy. A sealed vessel is used to prevent the evaporation of the volatile reactants.

Chemical Reactivity and Synthetic Utility

The synthetic value of Ethyl 4-bromocyclohex-3-ene-1-carboxylate lies in the orthogonal reactivity of its functional groups. The vinyl bromide moiety is amenable to a variety of transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of diverse substituents at the 4-position. The ester functionality can be hydrolyzed to the corresponding carboxylic acid, reduced to an alcohol, or converted to an amide, providing further avenues for molecular elaboration.[3]

Figure 2: Key reaction pathways.

Application in Drug Development: A Key Intermediate for Oseltamivir (Tamiflu®)

A significant application of Ethyl 4-bromocyclohex-3-ene-1-carboxylate is its role as a key intermediate in some synthetic routes to oseltamivir, the active ingredient in the antiviral medication Tamiflu®.[1][4] Oseltamivir is a neuraminidase inhibitor used for the treatment and prophylaxis of influenza A and B viruses.

Synthetic Strategy in Oseltamivir Synthesis

While the commercial synthesis of oseltamivir predominantly starts from shikimic acid, alternative synthetic routes have been explored to circumvent the reliance on this natural product. Some of these routes utilize a Diels-Alder approach where a substituted cyclohexene ring, derivable from Ethyl 4-bromocyclohex-3-ene-1-carboxylate, forms the core of the oseltamivir molecule. The bromine atom can be strategically replaced with an amino group, and the ester functionality is carried through the synthesis to become the ethyl ester in the final drug molecule.

Illustrative Synthetic Step (Hypothetical Protocol)

The transformation of Ethyl 4-bromocyclohex-3-ene-1-carboxylate to a key amino-substituted intermediate for oseltamivir synthesis could proceed via a nucleophilic substitution or a more complex, stereocontrolled amination protocol.

Example Transformation: Azide Introduction and Reduction

• Azide Displacement: Ethyl 4-bromocyclohex-3-ene-1-carboxylate is treated with sodium azide in a polar aprotic solvent like DMF. This introduces the azide group at the 4-position via a nucleophilic substitution, which may require a palladium catalyst for vinyl bromides.

• Reduction to Amine: The resulting azido-cyclohexene ester is then reduced to the corresponding amine using a reducing agent such as hydrogen gas with a palladium catalyst or triphenylphosphine followed by hydrolysis (Staudinger reaction).

This amino-substituted cyclohexene ester is a crucial precursor that can be further elaborated to introduce the other stereocenters and functional groups required for the final oseltamivir structure.

Safety and Handling

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is classified as a hazardous substance. Appropriate safety precautions must be taken during its handling and use.

GHS Hazard Information:

• Pictogram: GHS07 (Warning)

• Hazard Statements:

  • H315: Causes skin irritation.[5]

  • H319: Causes serious eye irritation.[5]

  • H335: May cause respiratory irritation.[5]

Handling Recommendations:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of vapor and contact with skin and eyes.

• In case of contact, flush the affected area with copious amounts of water and seek medical attention.

Conclusion

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a valuable and versatile building block in organic synthesis. Its straightforward preparation via a Diels-Alder reaction and the orthogonal reactivity of its functional groups make it an attractive intermediate for the synthesis of complex molecules. Its notable application as a precursor in alternative synthetic routes to the antiviral drug oseltamivir highlights its importance in the pharmaceutical industry. A thorough understanding of its properties, synthesis, and reactivity is essential for any researcher or drug development professional looking to utilize this powerful synthetic tool.

References

• MySkinRecipes. (n.d.). Ethyl 4-Bromocyclohex-3-Enecarboxylate. Retrieved from [Link]

• Wikipedia. (2023, December 27). Oseltamivir total synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN103833570B - Synthesis method of oseltamivir.

• Organic Syntheses. (2018). Synthesis of Methyl 2-Bromo-3-oxocyclopent-1-ene-1-carboxylate. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 3-bromo-4-oxocyclohexane-1-carboxylate. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

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An In-depth Technical Guide to the Molecular Structure and Synthetic Utility of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

Abstract

This technical guide provides a comprehensive overview of Ethyl 4-bromocyclohex-3-ene-1-carboxylate, a versatile bifunctional molecule of significant interest in synthetic organic chemistry. The document details its molecular structure, outlines a logical synthetic pathway, and explores its reactivity, with a particular focus on its role as a key intermediate in the synthesis of complex pharmaceutical agents such as Oseltamivir (Tamiflu®). This guide is intended for researchers, scientists, and professionals in drug development, offering insights into the strategic application of this compound in modern synthetic challenges.

Introduction: A Bifunctional Building Block of Strategic Importance

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a substituted cyclohexene derivative featuring two key functional groups: a vinyl bromide and an ethyl ester. This unique combination makes it a valuable intermediate for the construction of complex cyclic molecules, particularly in the pharmaceutical and agrochemical industries[1][2]. The vinyl bromide moiety serves as a handle for various cross-coupling reactions, allowing for the introduction of carbon-carbon and carbon-heteroatom bonds. Simultaneously, the ethyl ester provides a site for modifications such as reduction, hydrolysis, or amidation. Its strategic importance is underscored by its application as a key building block in several synthetic routes to the antiviral drug Oseltamivir[1][3][4][5][6][7][8].

Molecular Structure and Physicochemical Properties

The fundamental characteristics of Ethyl 4-bromocyclohex-3-ene-1-carboxylate are summarized in the table below.

Property	Value	Source
Molecular Formula	C₉H₁₃BrO₂	[1]
Molecular Weight	233.10 g/mol	[1]
CAS Number	1365272-96-3	[1]
Physical Form	Liquid	[9]
Storage Conditions	Inert atmosphere, store in freezer, under -20°C	[9]

Synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate: A Two-Step Approach

A logical and efficient synthetic route to Ethyl 4-bromocyclohex-3-ene-1-carboxylate involves a two-step sequence: a Diels-Alder reaction to construct the cyclohexene core, followed by a regioselective allylic bromination.

Caption: Synthetic workflow for Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Step 1: Diels-Alder Reaction of 1,3-Butadiene and Ethyl Acrylate

The foundational cyclohexene ring system is efficiently assembled via a [4+2] cycloaddition, a classic example of a Diels-Alder reaction. In this step, 1,3-butadiene acts as the diene and ethyl acrylate serves as the dienophile[7][10].

Experimental Protocol (Illustrative)

• Reaction Setup: A pressure vessel is charged with ethyl acrylate and a suitable solvent, such as toluene or dichloromethane.

• Reagent Addition: The vessel is cooled, and liquefied 1,3-butadiene is carefully added.

• Reaction Conditions: The vessel is sealed and heated. The reaction progress can be monitored by GC-MS.

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The crude product, ethyl cyclohex-3-enecarboxylate, can be purified by fractional distillation.

Step 2: Allylic Bromination with N-Bromosuccinimide (NBS)

The introduction of the bromine atom at the 4-position is achieved through a regioselective allylic bromination of the ethyl cyclohex-3-enecarboxylate intermediate. The reagent of choice for this transformation is N-Bromosuccinimide (NBS), typically in the presence of a radical initiator like azobisisobutyronitrile (AIBN) or under photochemical conditions. This is known as the Wohl-Ziegler reaction.

Causality Behind Experimental Choices: The use of NBS is critical for achieving allylic bromination over the competing electrophilic addition of bromine across the double bond. NBS provides a low, steady concentration of bromine radicals (Br•) and molecular bromine (Br₂), which favors the radical chain mechanism of allylic hydrogen abstraction over the ionic mechanism of electrophilic addition[11].

Experimental Protocol (Illustrative)

• Reaction Setup: Ethyl cyclohex-3-enecarboxylate is dissolved in a non-polar solvent, such as carbon tetrachloride (CCl₄), in a flask equipped with a reflux condenser and a light source (if used for initiation).

• Reagent Addition: N-Bromosuccinimide and a catalytic amount of AIBN are added to the solution.

• Reaction Conditions: The mixture is heated to reflux, and the reaction is initiated by the light source or thermal decomposition of AIBN. The reaction is monitored by TLC or GC for the consumption of the starting material.

• Work-up and Purification: After cooling, the succinimide byproduct is removed by filtration. The filtrate is washed with aqueous sodium thiosulfate to remove any remaining bromine, followed by washing with brine. The organic layer is dried over anhydrous sodium sulfate, and the solvent is evaporated. The crude Ethyl 4-bromocyclohex-3-ene-1-carboxylate is then purified by column chromatography.

Structural Elucidation

While specific, publicly available spectral data for Ethyl 4-bromocyclohex-3-ene-1-carboxylate is limited, its structure can be confidently predicted based on the analysis of related compounds and general spectroscopic principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)

• ¹H NMR: The spectrum is expected to show characteristic signals for the ethyl ester group (a quartet around 4.1-4.2 ppm and a triplet around 1.2-1.3 ppm). The vinylic proton adjacent to the bromine atom would appear as a multiplet in the downfield region (around 6.0-6.5 ppm). The allylic proton at C6 would also be a multiplet. The remaining methylene and methine protons on the cyclohexene ring would appear as complex multiplets in the upfield region.

• ¹³C NMR: The carbonyl carbon of the ester would be observed around 170-175 ppm. The two sp² carbons of the double bond would appear in the 120-140 ppm region. The carbon bearing the bromine atom would be significantly deshielded. The remaining sp³ carbons of the ring and the ethyl group would be found in the upfield region.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum would be characterized by a strong absorption band for the C=O stretch of the ester at approximately 1735 cm⁻¹. The C=C stretching vibration of the cyclohexene ring would be observed around 1650 cm⁻¹. C-H stretching vibrations for both sp² and sp³ hybridized carbons would be present just below and above 3000 cm⁻¹, respectively. A C-Br stretching frequency would be expected in the fingerprint region, typically between 500 and 600 cm⁻¹.

Mass Spectrometry (MS) (Predicted)

The mass spectrum would show a molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a single bromine atom. Fragmentation would likely involve the loss of the ethoxy group (-OCH₂CH₃) and other characteristic fragmentation patterns of cyclohexene esters.

Reactivity and Synthetic Applications

The synthetic utility of Ethyl 4-bromocyclohex-3-ene-1-carboxylate stems from the orthogonal reactivity of its two functional groups.

Caption: Key reaction pathways for Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Reactions at the Vinyl Bromide Moiety

The vinyl bromide is a versatile functional group for palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds. These reactions are fundamental in the construction of complex molecular architectures.

• Suzuki Coupling: Reaction with boronic acids or esters in the presence of a palladium catalyst and a base to form a new C-C bond.

• Heck Reaction: Coupling with alkenes under palladium catalysis to form substituted alkenes.

• Stille Coupling: Reaction with organostannanes in the presence of a palladium catalyst.

• Sonogashira Coupling: Coupling with terminal alkynes using palladium and copper catalysts to introduce an alkyne moiety.

• Buchwald-Hartwig Amination: Formation of C-N bonds by reacting with amines in the presence of a palladium catalyst.

Reactions at the Ethyl Ester Moiety

The ester group can be transformed into a variety of other functional groups:

• Reduction: Reduction with strong reducing agents like lithium aluminum hydride (LiAlH₄) yields the corresponding primary alcohol.

• Hydrolysis: Hydrolysis under acidic or basic conditions provides the carboxylic acid, 4-bromocyclohex-3-ene-1-carboxylic acid[12][13].

• Amidation: Direct reaction with amines, often at elevated temperatures or with catalysts, can form the corresponding amide.

Application in the Synthesis of Oseltamivir (Tamiflu®)

One of the most notable applications of Ethyl 4-bromocyclohex-3-ene-1-carboxylate is as a key intermediate in various synthetic routes to Oseltamivir, a neuraminidase inhibitor used to treat influenza A and B[1][3][4][5][6][7][8]. In these syntheses, the cyclohexene core of the target molecule is constructed from this intermediate. The bromine atom can be displaced by a nitrogen nucleophile, and the ester group can be carried through several steps before being converted to the final carboxylic acid of Oseltamivir. The development of synthetic routes to Oseltamivir that do not rely on the natural product shikimic acid is of great importance, and intermediates like Ethyl 4-bromocyclohex-3-ene-1-carboxylate play a crucial role in these efforts.

Conclusion

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a highly functionalized and synthetically valuable molecule. Its straightforward synthesis via a Diels-Alder reaction followed by allylic bromination, combined with the versatile and orthogonal reactivity of its vinyl bromide and ethyl ester functional groups, makes it an important building block for the synthesis of complex molecules. Its role as an intermediate in the synthesis of the anti-influenza drug Oseltamivir highlights its significance to the pharmaceutical industry. Further exploration of its reactivity is likely to uncover new applications in the development of novel bioactive compounds.

References

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An In-depth Technical Guide to the Synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

This guide provides a comprehensive overview of the synthetic routes for obtaining Ethyl 4-bromocyclohex-3-ene-1-carboxylate, a valuable intermediate in the development of pharmaceuticals and agrochemicals.[1] Its unique structure, featuring both a bromine atom and an ester functional group, allows for diverse downstream chemical modifications, making it a key building block in the synthesis of complex cyclic molecules.[1] This document is intended for researchers, scientists, and professionals in drug development, offering a detailed examination of the starting materials, reaction mechanisms, and experimental protocols.

Strategic Approaches to Synthesis

The synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate can be efficiently achieved through two primary strategic pathways. The choice between these routes may depend on the availability of starting materials, desired scale, and specific laboratory capabilities.

Synthetic Strategy Overview:

Caption: Overall synthetic strategies for Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

The most common and well-documented approach is a two-step synthesis commencing with a Diels-Alder reaction to construct the cyclohexene ring, followed by a regioselective allylic bromination. A more direct, though less common, approach would involve the direct functionalization of a pre-existing, substituted cyclohexene derivative.

Route 1: Diels-Alder Cycloaddition and Subsequent Allylic Bromination

This robust two-step pathway is often the preferred method for synthesizing the target molecule. It begins with the formation of the core cyclohexene structure, followed by the introduction of the bromine atom at the desired allylic position.

Step 1: Synthesis of Ethyl cyclohex-3-enecarboxylate via Diels-Alder Reaction

The foundational step in this route is the [4+2] cycloaddition, or Diels-Alder reaction, between a conjugated diene and a dienophile.[2] For the synthesis of the ethyl cyclohex-3-enecarboxylate intermediate, the reactants of choice are 1,3-butadiene (the diene) and ethyl acrylate (the dienophile).

Reaction Scheme for Diels-Alder Cycloaddition:

Caption: Diels-Alder reaction of 1,3-butadiene and ethyl acrylate.

Starting Materials for Step 1:

Compound	Molar Mass ( g/mol )	Key Properties	Safety Considerations
1,3-Butadiene	54.09	Colorless gas with a mild gasoline-like odor.[3] Highly flammable.[3]	Probable human carcinogen.[4][5] Can cause irritation to the eyes, nose, and throat.[6] High concentrations can lead to nervous system depression.[6]
Ethyl Acrylate	100.12	Clear, colorless liquid with a sharp, acrid odor. Flammable.[7]	Suspected carcinogen.[7] Causes skin and eye irritation.[7] May cause an allergic skin reaction and respiratory irritation.[7][8]
3-Sulfolene (Butadiene Source)	118.15	White, crystalline solid.[9][10] Stable at room temperature but decomposes upon heating to release 1,3-butadiene and sulfur dioxide.[11][12]	Decomposes to produce toxic sulfur dioxide gas.[12] The reaction should be performed in a well-ventilated fume hood.[12]

In-Depth Mechanistic Discussion:

The Diels-Alder reaction is a concerted pericyclic reaction, meaning that the formation of the new sigma bonds and the reorganization of the pi bonds occur in a single transition state.[2] The reaction is thermally allowed and proceeds through a cyclic arrangement of six pi electrons. For this specific synthesis, 1,3-butadiene must be in the s-cis conformation to allow for the proper orbital overlap with the dienophile, ethyl acrylate.

Due to the gaseous nature and flammability of 1,3-butadiene, it is often generated in situ through the thermal decomposition of 3-sulfolene (butadiene sulfone).[12] This method provides a controlled release of the diene directly into the reaction mixture, minimizing handling risks and improving reaction efficiency.[12]

Experimental Protocol: Synthesis of Ethyl cyclohex-3-enecarboxylate

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 3-sulfolene and a slight excess of ethyl acrylate in a high-boiling point solvent such as xylene or toluene. The use of a solvent helps to maintain a consistent reaction temperature.

• Reaction Execution: Heat the mixture to reflux. The temperature should be sufficient to induce the thermal decomposition of 3-sulfolene into 1,3-butadiene and sulfur dioxide gas. The in situ generated 1,3-butadiene will then react with ethyl acrylate. The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature. The crude product can be purified by fractional distillation under reduced pressure to remove the solvent and any unreacted starting materials, yielding pure ethyl cyclohex-3-enecarboxylate.

Step 2: Allylic Bromination of Ethyl cyclohex-3-enecarboxylate

The second step involves the regioselective bromination of the ethyl cyclohex-3-enecarboxylate intermediate at the allylic position. The Wohl-Ziegler reaction, which utilizes N-bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator, is the method of choice for this transformation.[13][14][15]

Reaction Scheme for Wohl-Ziegler Bromination:

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Stereochemistry of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

An In-depth Technical Guide to the

Abstract

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a versatile bifunctional molecule that serves as a valuable intermediate in the synthesis of complex cyclic compounds, particularly in the pharmaceutical and agrochemical industries.[1] Its utility is intrinsically linked to its stereochemical properties, which dictate its three-dimensional structure, reactivity, and ultimately the biological activity of its derivatives. This guide provides a comprehensive exploration of the stereochemical landscape of this molecule, including its diastereomerism, conformational preferences governed by allylic strain, strategies for stereocontrolled synthesis, and definitive analytical techniques for stereochemical assignment.

Introduction: The Significance of Stereochemistry in a Key Synthetic Building Block

The cyclohexene scaffold is a ubiquitous motif in natural products and pharmaceutical agents.[2] The precise spatial arrangement of substituents on this ring system is critical for molecular recognition and biological function. Ethyl 4-bromocyclohex-3-ene-1-carboxylate presents a fascinating case study in stereochemistry due to the interplay between the substituents at the sp³-hybridized C1 and the sp²-hybridized C4 centers. Understanding and controlling the stereochemistry of this molecule is paramount for its effective application in targeted synthesis. The presence of both an ester and a bromine atom allows for a wide range of subsequent transformations, including cross-coupling, nucleophilic substitution, and reduction, making it a powerful tool for building molecular complexity.[1]

This guide will dissect the core stereochemical principles of this molecule, offering both foundational knowledge and practical, field-proven insights for researchers in organic synthesis and drug development.

Fundamental Stereochemical Elements

The primary stereochemical feature of ethyl 4-bromocyclohex-3-ene-1-carboxylate arises from the relative orientation of the ethyl carboxylate group at the C1 position and the bromine atom at the C4 position. This gives rise to two diastereomers: cis and trans.

• cis-isomer: The ester group and the bromine atom are on the same face of the cyclohexene ring.

• trans-isomer: The ester group and the bromine atom are on opposite faces of the ring.

These diastereomers are not mirror images and thus have distinct physical and spectroscopic properties. The control over which isomer is formed is a central challenge in its synthesis.

Conformational Analysis: The Dominance of the Half-Chair and Allylic Strain

Unlike the well-defined chair conformation of cyclohexane, the presence of the C3-C4 double bond forces the cyclohexene ring into a more constrained set of conformations, most commonly described as a half-chair or sofa conformation. In this arrangement, four carbon atoms (C1, C2, C5, C6) are roughly coplanar, while the other two atoms deviate above or below this plane.

Substituents on the sp³ carbons can occupy pseudo-axial (a') or pseudo-equatorial (e') positions. The conformational equilibrium is heavily influenced by steric interactions, most notably allylic strain (also known as A¹,³ strain).[3] This type of strain arises from the steric repulsion between a substituent on an sp³ carbon adjacent to a double bond and the substituents on that double bond.

Conformational Equilibrium of Isomers

The relative stability of the two interconverting half-chair conformers for each diastereomer is determined by placing the bulkier substituent in the less sterically hindered pseudo-equatorial position to minimize allylic strain.

• For the trans-isomer: The two primary conformers would place one substituent in a pseudo-axial and one in a pseudo-equatorial position. The equilibrium will strongly favor the conformer where the sterically bulkier ethyl carboxylate group occupies the pseudo-equatorial (e') position to avoid unfavorable steric interactions.[4][5]

• For the cis-isomer: One conformer places both substituents in pseudo-axial positions, while the other places them in pseudo-equatorial positions. The diaxial-like conformer would experience significant steric hindrance. Therefore, the equilibrium will overwhelmingly favor the diequatorial-like conformer.

The minimization of allylic strain is a powerful controlling element in the chemistry of cyclohexene derivatives, dictating not only conformational preference but also the facial selectivity of reactions.[6]

Caption: Conformational equilibria for cis and trans isomers.

Stereocontrolled Synthesis: The Diels-Alder Approach

The Diels-Alder reaction is the preeminent method for constructing cyclohexene rings with high stereocontrol.[7] It is a concerted [4+2] cycloaddition between a conjugated diene and a dienophile, where the stereochemistry of the reactants is directly translated to the product.[8]

A plausible and stereocontrolled synthesis of a precursor to ethyl 4-bromocyclohex-3-ene-1-carboxylate involves the reaction of 1,3-butadiene with ethyl acrylate. This reaction forms ethyl cyclohex-3-ene-1-carboxylate. Subsequent allylic bromination, for instance with N-bromosuccinimide (NBS), would then introduce the bromine atom at the C4 position. The stereochemical outcome of the bromination step can be complex and may yield a mixture of diastereomers, necessitating careful control of reaction conditions and subsequent purification.

Caption: General synthetic workflow via Diels-Alder reaction.

Experimental Protocol: Synthesis of Ethyl cyclohex-3-ene-1-carboxylate

This protocol describes the synthesis of the precursor to the target molecule.

• Reaction Setup: To a pressure vessel charged with ethyl acrylate (1.0 equiv), add a suitable solvent such as toluene.

• Diene Addition: Cool the vessel to -78 °C and condense 1,3-butadiene (1.5 equiv) into the mixture.

• Reaction: Seal the vessel and allow it to warm to room temperature. Stir the reaction mixture at an elevated temperature (e.g., 100-150 °C) for 12-24 hours. Monitor the reaction progress by GC-MS or TLC.

• Workup: After completion, cool the vessel, vent any excess butadiene, and concentrate the reaction mixture under reduced pressure.

• Purification: Purify the resulting crude product by fractional distillation or column chromatography on silica gel to yield pure ethyl cyclohex-3-ene-1-carboxylate.

Definitive Stereochemical Assignment via NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for the unambiguous determination of the relative stereochemistry of the cis and trans isomers.[9] Analysis of chemical shifts, and particularly proton-proton coupling constants (³J), provides direct insight into the molecule's three-dimensional structure and predominant conformation.

Key Principles for ¹H NMR Analysis

• Chemical Shift: Protons in different chemical environments (axial vs. equatorial, or near the bromine vs. the ester) will have distinct chemical shifts. Olefinic protons in cyclohexenes typically resonate in the 5.5-6.5 ppm range.[10]

• Coupling Constants (³J): The magnitude of the coupling constant between vicinal protons is described by the Karplus equation and is dependent on the dihedral angle between them. This is the most crucial parameter for conformational analysis.

  • A large ³J value (typically 8-12 Hz) indicates a dihedral angle of ~180°, characteristic of a trans-diaxial relationship.

  • Smaller ³J values (typically 2-5 Hz) are indicative of axial-equatorial or equatorial-equatorial relationships.

• Nuclear Overhauser Effect (NOE): 2D NOESY or ROESY experiments detect through-space interactions between protons that are close to each other (< 5 Å). A definitive NOE correlation between the proton at C1 and the proton at C4 would provide incontrovertible evidence for a cis relationship.

Hypothetical NMR Data for Stereochemical Differentiation

The following table summarizes the expected ¹H NMR data for the proton at C1, which is key to distinguishing the isomers, assuming the diequatorial-like conformation is dominant for the cis isomer and the equatorial-ester conformation is dominant for the trans isomer.

Parameter	cis-Isomer (H1 is pseudo-axial)	trans-Isomer (H1 is pseudo-equatorial)	Rationale
H1 Chemical Shift	Further upfield (shielded)	Further downfield (deshielded)	Anisotropic effects from the ring.
³J (H1, H2ax)	Large (~8-10 Hz)	Small (~3-5 Hz)	Dihedral angle is ~180° (anti-periplanar).
³J (H1, H2eq)	Small (~3-5 Hz)	Small (~2-4 Hz)	Dihedral angle is ~60° (gauche).
NOE Correlation	Strong NOE between H1 and H4	No NOE between H1 and H4	Protons are on the same face of the ring.

Workflow for Stereochemical Determination

Caption: Step-by-step workflow for NMR-based stereochemical analysis.

Conclusion

The stereochemistry of ethyl 4-bromocyclohex-3-ene-1-carboxylate is a multifaceted subject governed by the principles of diastereomerism and conformational analysis. The half-chair conformation of the cyclohexene ring and the influence of allylic strain are the determining factors for the spatial arrangement of its substituents. While stereocontrolled synthesis, often leveraging the Diels-Alder reaction, provides access to this key intermediate, its definitive stereochemical assignment relies on a rigorous analysis of NMR data. A thorough understanding of these principles is essential for any scientist aiming to utilize this versatile building block for the rational design and synthesis of complex, high-value molecules in drug discovery and materials science.

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Protocols & Analytical Methods

Application Notes and Protocols: Ethyl 4-bromocyclohex-3-ene-1-carboxylate in Diels-Alder Reactions

For: Researchers, scientists, and drug development professionals.

Introduction: Unveiling the Potential of a Functionalized Dienophile

The Diels-Alder reaction, a cornerstone of modern organic synthesis, provides a powerful and stereocontrolled method for the construction of six-membered rings.[1][2] The judicious choice of diene and dienophile is paramount to the success and efficiency of this [4+2] cycloaddition.[3][4] This document introduces Ethyl 4-bromocyclohex-3-ene-1-carboxylate as a promising, yet underexplored, dienophile for the synthesis of complex bicyclic structures.

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a versatile synthetic intermediate, valued for its dual functionality which allows for a range of subsequent chemical transformations including cross-coupling, reduction, and nucleophilic substitution.[5] Its inherent structural features—an electron-withdrawing ester group and an activating bromo substituent on the double bond—suggest a heightened reactivity profile in Diels-Alder reactions, analogous to other halogenated cycloalkenones.[6] This application note will serve as a detailed guide to the anticipated reactivity of this dienophile and provide robust protocols for its application in synthetic workflows.

Predicted Reactivity and Mechanistic Considerations

The reactivity of a dienophile in a normal electron-demand Diels-Alder reaction is significantly enhanced by the presence of electron-withdrawing groups.[2][7] In Ethyl 4-bromocyclohex-3-ene-1-carboxylate, the ethyl ester moiety serves this purpose, lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the double bond.

Furthermore, studies on analogous 2-halocycloalkenones have demonstrated that the presence of a halogen atom on the double bond can substantially increase the dienophile's reactivity compared to its non-halogenated counterparts.[6] This activating effect can be attributed to the inductive electron-withdrawing nature of the halogen and its influence on the electronic properties of the alkene.

The reaction is expected to proceed via a concerted, pericyclic mechanism, forming a bicyclo[2.2.2]octene core structure.[1][8] The stereochemical outcome of the reaction is predicted to favor the endo product, a common feature in Diels-Alder reactions involving cyclic dienophiles, due to stabilizing secondary orbital interactions in the transition state.[1][9]

Caption: Predicted Diels-Alder reaction pathway.

Experimental Protocols

The following protocols are designed as starting points for the investigation of Ethyl 4-bromocyclohex-3-ene-1-carboxylate in Diels-Alder reactions. Optimization of temperature, reaction time, and solvent may be necessary for specific diene partners.

Protocol 1: Reaction with Cyclopentadiene

This protocol outlines the reaction with a highly reactive, cyclic diene.

Materials:

• Ethyl 4-bromocyclohex-3-ene-1-carboxylate

• Cyclopentadiene (freshly cracked from dicyclopentadiene)

• Toluene, anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry, 25 mL round-bottom flask under an inert atmosphere, add Ethyl 4-bromocyclohex-3-ene-1-carboxylate (1.0 mmol, 249.12 mg).

• Dissolve the dienophile in 10 mL of anhydrous toluene.

• Cool the solution to 0 °C in an ice bath.

• Slowly add freshly cracked cyclopentadiene (1.5 mmol, 99.17 mg, 1.5 equivalents) to the stirred solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired bicyclo[2.2.2]octene adduct.

Expected Outcome:

The reaction is anticipated to yield the endo adduct as the major product. The presence of the bromine and ester functionalities provides handles for further synthetic transformations.

Protocol 2: Reaction with Furan (A Less Reactive Diene)

This protocol details the reaction with a less reactive diene, which may require thermal activation.

Materials:

• Ethyl 4-bromocyclohex-3-ene-1-carboxylate

• Furan

• Sealed reaction tube

• Toluene, anhydrous

• Heating source (oil bath)

Procedure:

• In a thick-walled, sealable reaction tube, combine Ethyl 4-bromocyclohex-3-ene-1-carboxylate (1.0 mmol, 249.12 mg) and furan (3.0 mmol, 204.21 mg, 3.0 equivalents).

• Add 5 mL of anhydrous toluene.

• Seal the tube securely and heat the mixture in an oil bath at 80-100 °C for 24-48 hours.

• After cooling to room temperature, carefully open the reaction tube.

• Transfer the contents to a round-bottom flask and remove the solvent and excess furan under reduced pressure.

• Purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient).

Potential for Lewis Acid Catalysis:

For sluggish reactions, the addition of a Lewis acid catalyst can enhance the reactivity of the dienophile.[10][11][12] A preliminary screening of Lewis acids such as AlCl₃ or Et₂AlCl in catalytic amounts (5-10 mol%) at lower temperatures (-78 °C to room temperature) is recommended.

Characterization of Diels-Alder Adducts

The resulting bicyclo[2.2.2]octene derivatives can be characterized using standard spectroscopic techniques.

Technique	Expected Observations
¹H NMR	Appearance of new signals for the bridgehead and bridge protons in the bicyclic system, typically in the upfield region. The coupling constants between these protons will be indicative of the stereochemistry.
¹³C NMR	Presence of new aliphatic carbon signals corresponding to the newly formed sigma bonds and the bicyclic framework.[13]
IR Spectroscopy	Retention of the ester carbonyl stretch (~1730 cm⁻¹). Disappearance of the C=C stretch of the dienophile and appearance of a new C=C stretch within the bicyclic system.
Mass Spectrometry	A molecular ion peak corresponding to the sum of the molecular weights of the diene and dienophile.

Data Summary and Comparison

Diene	Reactivity	Typical Conditions	Expected Major Product
Cyclopentadiene	High	Room Temperature	endo-adduct
1,3-Butadiene	Moderate	Elevated Temperature/Pressure	Bicyclo[2.2.2]octene
Furan	Moderate to Low	Elevated Temperature	exo-adduct (often favored with furan)
Anthracene	Low	High Temperature	Tricyclic adduct

Experimental Workflow Visualization

Caption: General experimental workflow for Diels-Alder reactions.

Safety and Handling

• Ethyl 4-bromocyclohex-3-ene-1-carboxylate should be handled in a well-ventilated fume hood. Avoid inhalation, ingestion, and skin contact.

• Cyclopentadiene is volatile and flammable. It should be handled with care, and freshly cracked dicyclopentadiene should be used.

• Lewis acids are corrosive and moisture-sensitive. Handle under inert atmosphere.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion and Future Outlook

Ethyl 4-bromocyclohex-3-ene-1-carboxylate presents itself as a highly promising dienophile for the construction of functionalized bicyclo[2.2.2]octene systems. Its anticipated heightened reactivity, driven by the presence of both bromo and ester substituents, opens avenues for efficient cycloadditions with a broad range of dienes. The resulting adducts, rich in functionality, are valuable precursors for further synthetic elaborations in the fields of medicinal chemistry and materials science. Further exploration of its reactivity profile, including the scope of suitable dienes and the potential for asymmetric catalysis, is highly encouraged.

References

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• UCLA – Chemistry and Biochemistry. Synthesis of Highly Substituted Cyclohexenes via Mixed Lewis Acid-Catalyzed Diels−Alder Reactions of High. Available from: [Link]

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• Google Patents. US20200270191A1 - Synthesis of bicyclo[2.2.2]octane derivatives.

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Ethyl 4-bromocyclohex-3-ene-1-carboxylate: A Versatile Precursor for Pharmaceutical Synthesis

Introduction: The Strategic Value of a Functionalized Cyclohexene Scaffold

In the landscape of modern pharmaceutical development, the strategic synthesis of complex molecular architectures from readily accessible starting materials is paramount. Ethyl 4-bromocyclohex-3-ene-1-carboxylate emerges as a precursor of significant interest, offering a unique combination of functionalities within a cyclohexene framework. This six-membered ring system is a common motif in a plethora of bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The presence of a vinyl bromide, an ester, and a chiral center (racemic) provides multiple handles for subsequent chemical transformations, making it a powerful building block for the synthesis of diverse pharmaceutical intermediates.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of ethyl 4-bromocyclohex-3-ene-1-carboxylate. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and explore its utility in the synthesis of a key intermediate for antiviral drug discovery, drawing parallels to the synthesis of neuraminidase inhibitors like Oseltamivir.

Physicochemical Properties and Safety Considerations

A thorough understanding of the precursor's properties and safe handling procedures is the foundation of any successful synthetic campaign.

Property	Value	Source
Molecular Formula	C₉H₁₃BrO₂
Molecular Weight	233.10 g/mol
Appearance	Colorless to pale yellow liquid	General chemical properties
Boiling Point	Not readily available
Solubility	Soluble in most organic solvents (e.g., DCM, EtOAc, THF)	General chemical properties

Safety and Handling:

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is an irritant and should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes. In case of contact, flush the affected area with copious amounts of water. For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.[1]

Synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate via Diels-Alder Reaction

The most direct and atom-economical approach to the cyclohexene core of the title compound is through a [4+2] cycloaddition, specifically the Diels-Alder reaction. This powerful transformation allows for the stereospecific formation of the six-membered ring from a conjugated diene and a dienophile.

Conceptual Workflow

The synthesis involves the reaction of 1,3-butadiene (the diene) with ethyl 2-bromoacrylate (the dienophile). The electron-withdrawing nature of the ester group on the dienophile activates it for the reaction, while the bromine atom is strategically placed for subsequent functionalization.

Caption: Workflow for the synthesis of the target precursor.

Detailed Experimental Protocol

This protocol is adapted from established procedures for Diels-Alder reactions involving 1,3-butadiene and acrylate-based dienophiles.[2][3]

Materials:

• 1,3-Butadiene (liquefied gas, handle with extreme care in a closed system or use a suitable surrogate like 3-sulfolene)

• Ethyl 2-bromoacrylate

• Hydroquinone (inhibitor)

• Toluene (anhydrous)

• Dichloromethane (DCM)

• Hexane

• Ethyl acetate

• Silica gel for column chromatography

Equipment:

• High-pressure reaction vessel or a sealed tube

• Stirring plate with heating capabilities

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a high-pressure reaction vessel, dissolve ethyl 2-bromoacrylate (1.0 eq) and a catalytic amount of hydroquinone (inhibitor, ~0.1 mol%) in anhydrous toluene.

• Addition of Diene: Cool the vessel to -78 °C (dry ice/acetone bath) and carefully condense 1,3-butadiene (1.5 eq) into the reaction mixture.

• Reaction: Seal the vessel and allow it to warm to room temperature. Then, heat the reaction mixture to 100-110 °C and stir for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: After completion, cool the reaction vessel to room temperature and carefully vent any excess pressure. Concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent.

• Characterization: Combine the fractions containing the desired product and remove the solvent under reduced pressure to yield ethyl 4-bromocyclohex-3-ene-1-carboxylate as a colorless to pale yellow oil.

Expected Yield: 60-75%

Causality and Experimental Choices:

• Excess Butadiene: Using an excess of the volatile diene helps to drive the reaction to completion.

• Inhibitor: Hydroquinone is added to prevent the polymerization of the acrylate dienophile at elevated temperatures.

• High Temperature and Pressure: The Diels-Alder reaction often requires thermal activation to overcome the activation energy barrier. A sealed vessel is necessary to contain the volatile 1,3-butadiene at the required reaction temperature.

• Purification: Column chromatography is essential to separate the desired product from unreacted starting materials, inhibitor, and any potential side products.

Characterization of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

Thorough characterization is crucial to confirm the identity and purity of the synthesized precursor.

Technique	Expected Data
¹H NMR	δ (ppm): ~6.0 (1H, m, vinylic H), 4.2 (2H, q, -OCH₂CH₃), 2.8-2.2 (5H, m, allylic and aliphatic CH₂ and CH), 1.3 (3H, t, -OCH₂CH₃). Coupling constants for vinylic and allylic protons are expected in the range of 2-10 Hz.[4]
¹³C NMR	δ (ppm): ~174 (C=O), ~128 (vinylic C-Br), ~125 (vinylic C-H), ~61 (-OCH₂), ~35-25 (aliphatic CH and CH₂), ~14 (-CH₃).
IR (Infrared)	ν (cm⁻¹): ~1735 (C=O stretch, ester), ~1640 (C=C stretch, alkene), ~1200 (C-O stretch, ester), ~650 (C-Br stretch).[1][5][6]
MS (Mass Spec)	m/z: Molecular ion peaks at 232 and 234 (due to ⁷⁹Br and ⁸¹Br isotopes in ~1:1 ratio). Fragmentation may show loss of -OC₂H₅ (M-45) and Br (M-79/81).[7][8][9]

Application in Pharmaceutical Synthesis: A Gateway to Azido-Cyclohexene Intermediates

The vinyl bromide moiety in ethyl 4-bromocyclohex-3-ene-1-carboxylate is a versatile functional group that can be readily converted to other functionalities. One of the most strategic transformations in pharmaceutical synthesis is the introduction of a nitrogen atom, often a precursor to an amine. This can be efficiently achieved via a nucleophilic substitution reaction with an azide source. The resulting azido-cyclohexene is a key building block for the synthesis of various antiviral agents, including neuraminidase inhibitors.

Conceptual Workflow: Synthesis of Ethyl 4-azidocyclohex-3-ene-1-carboxylate

Caption: Workflow for the synthesis of the azido intermediate.

Detailed Experimental Protocol

This protocol is based on established methods for the Sₙ2' reaction of allylic bromides with sodium azide.[10][11]

Materials:

• Ethyl 4-bromocyclohex-3-ene-1-carboxylate

• Sodium azide (NaN₃)

• Dimethylformamide (DMF, anhydrous)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask with a stirrer

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a solution of ethyl 4-bromocyclohex-3-ene-1-carboxylate (1.0 eq) in anhydrous DMF, add sodium azide (1.5 eq).

• Reaction: Heat the reaction mixture to 50-60 °C and stir for 6-12 hours. Monitor the reaction progress by TLC.

• Workup: After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing diethyl ether and water.

• Extraction: Separate the layers and extract the aqueous layer with diethyl ether (3x).

• Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography if necessary, although in many cases the product is of sufficient purity for the next step.

Expected Yield: 85-95%

Causality and Experimental Choices:

• Sodium Azide: A common and effective source of the azide nucleophile.

• DMF: A polar aprotic solvent that is well-suited for nucleophilic substitution reactions as it solvates the cation (Na⁺) but not the nucleophile (N₃⁻), thus increasing its reactivity.

• Aqueous Workup: Essential to remove the DMF and any remaining inorganic salts.

• Safety with Azides: Sodium azide is highly toxic and can form explosive heavy metal azides. Use non-metal spatulas and handle with extreme care. All azide-containing waste should be quenched and disposed of according to institutional safety protocols.[12][10][13][14][15]

Conclusion: A Versatile and Strategic Precursor

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a valuable and versatile precursor for pharmaceutical synthesis. Its efficient preparation via a Diels-Alder reaction and the subsequent functionalization of the vinyl bromide moiety open up a wide range of synthetic possibilities. The protocols and insights provided in this application note are intended to empower researchers to leverage this strategic building block in the development of novel and complex pharmaceutical agents. The ability to readily introduce a nitrogen functionality via an azido intermediate highlights its potential in the synthesis of antiviral compounds and other nitrogen-containing bioactive molecules. As with all chemical synthesis, a thorough understanding of the reaction mechanisms and strict adherence to safety protocols are essential for successful and safe experimentation.

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• Gutmann, B., & Kappe, C. O. (2017). Diels–Alder reactions of myrcene using intensified continuous-flow reactors. Beilstein Journal of Organic Chemistry, 13, 147-153.

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Application Notes and Protocols for the Purification of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

Introduction: The Critical Role of Purity in Drug Development

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a valuable synthetic intermediate in the fields of pharmaceutical and agrochemical research. Its bifunctional nature, possessing both a reactive bromine atom and an ester group on a cyclohexene scaffold, allows for diverse chemical transformations such as cross-coupling, reduction, and nucleophilic substitution reactions. These reactions are instrumental in constructing complex molecular architectures found in numerous bioactive molecules and drug candidates. The purity of this intermediate is paramount, as even minor impurities can lead to the formation of undesired side products, complicate reaction monitoring and product isolation, and ultimately impact the yield, efficacy, and safety of the final active pharmaceutical ingredient (API). This guide provides a comprehensive overview of robust protocols for the purification of Ethyl 4-bromocyclohex-3-ene-1-carboxylate, ensuring its suitability for demanding synthetic applications.

Pre-Purification Analysis: Establishing a Purity Baseline

Before commencing any purification protocol, it is crucial to assess the purity of the crude material. This initial analysis will inform the selection of the most appropriate purification strategy. A multi-pronged analytical approach is recommended.

1. Thin-Layer Chromatography (TLC): A rapid and indispensable technique for qualitative analysis.

• Stationary Phase: Silica gel 60 F254 plates.

• Mobile Phase: A starting point is a 9:1 mixture of hexanes and ethyl acetate. The polarity can be adjusted to achieve optimal separation (an Rf value of 0.3-0.4 for the desired product is ideal).

• Visualization: UV light (254 nm) and staining with potassium permanganate or iodine.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information and a quantitative assessment of purity.

• ¹H NMR: The proton NMR spectrum will confirm the presence of the desired product and reveal the presence of proton-containing impurities. Key expected signals for Ethyl 4-bromocyclohex-3-ene-1-carboxylate would include those for the ethyl ester group, the cyclohexene ring protons, and the vinyl proton adjacent to the bromine atom.

• ¹³C NMR: The carbon NMR spectrum provides further confirmation of the carbon skeleton and the presence of functional groups.

• Quantitative NMR (qNMR): If a certified internal standard is used, qNMR can provide a highly accurate determination of the absolute purity of the material.

3. Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for identifying and quantifying volatile impurities. The mass spectrometer provides molecular weight and fragmentation data, aiding in the structural elucidation of unknown impurities.

Understanding Potential Impurities

The purification strategy should be tailored to remove impurities commonly associated with the synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate. A frequent synthetic route is the allylic bromination of ethyl cyclohex-3-ene-1-carboxylate using N-bromosuccinimide (NBS).

Common Impurities from Allylic Bromination:

• Starting Material: Unreacted ethyl cyclohex-3-ene-1-carboxylate.

• Over-brominated Products: Dibrominated or other poly-brominated cyclohexene derivatives.

• Succinimide: A byproduct of the reaction with NBS.

• Positional Isomers: Bromination at other allylic or vinylic positions.

Purification Protocols

Based on the pre-purification analysis, one or a combination of the following protocols can be employed.

Protocol 1: Flash Column Chromatography

Flash column chromatography is a highly effective method for separating the target compound from both more and less polar impurities. The following protocol is adapted from a procedure for a structurally similar compound and is a good starting point.

Workflow for Flash Column Chromatography:

Caption: Workflow for the purification of Ethyl 4-bromocyclohex-3-ene-1-carboxylate by flash column chromatography.

Step-by-Step Methodology:

• Column Preparation:

  • Select a glass column of appropriate size for the amount of crude material (a rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude product by weight).

  • Prepare a slurry of silica gel (230-400 mesh) in hexanes and carefully pack the column, avoiding air bubbles.

  • Add a thin layer of sand to the top of the silica gel bed.

  • Equilibrate the column by passing several column volumes of the initial mobile phase (e.g., 98:2 hexanes:ethyl acetate) through the silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a non-polar solvent, such as dichloromethane or toluene.

  • Add a small amount of silica gel to this solution and concentrate it under reduced pressure to obtain a dry, free-flowing powder. This dry-loading method generally results in better separation.

  • Carefully add the silica-adsorbed sample to the top of the column.

  • Add another thin layer of sand on top of the sample.

• Elution and Fraction Collection:

  • Begin elution with a low-polarity mobile phase (e.g., 98:2 hexanes:ethyl acetate).

  • Collect fractions of a suitable volume (e.g., 10-20 mL for a medium-sized column).

  • Monitor the elution of compounds by TLC analysis of the collected fractions.

  • Gradually increase the polarity of the mobile phase (gradient elution) to elute the desired product and then any more polar impurities. A typical gradient might be from 2% to 10% ethyl acetate in hexanes.

• Product Isolation:

  • Combine the fractions that contain the pure product as determined by TLC.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Quantitative Data Summary for Column Chromatography:

Parameter	Recommended Value/Range	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Provides high surface area for good separation of moderately polar compounds.
Mobile Phase	Hexanes/Ethyl Acetate Gradient	Allows for the elution of a range of compounds with varying polarities.
Initial Polarity	1-5% Ethyl Acetate in Hexanes	To elute non-polar impurities first.
Final Polarity	10-20% Ethyl Acetate in Hexanes	To elute the desired product and more polar impurities.
Silica:Crude Ratio	40:1 to 100:1 (w/w)	A higher ratio provides better separation for difficult mixtures.

Protocol 2: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. While Ethyl 4-bromocyclohex-3-ene-1-carboxylate may be a liquid or a low-melting solid at room temperature, this technique can be effective if it is a solid or can be induced to crystallize.

General Principles for Solvent Selection:

The ideal recrystallization solvent will dissolve the compound sparingly at room temperature but completely at its boiling point. The impurities should either be insoluble in the hot solvent or highly soluble in the cold solvent. For esters, common recrystallization solvents include ethanol, methanol, hexanes, or mixtures such as ethyl acetate/hexanes.

Step-by-Step Methodology:

• Solvent Screening: In a small test tube, add a small amount of the crude product and a few drops of a candidate solvent. Observe the solubility at room temperature and upon heating.

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in a minimal amount of the chosen hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, and then in an ice bath, to promote the formation of well-defined crystals.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.

Protocol 3: Vacuum Distillation

For thermally stable liquids, vacuum distillation is an excellent method for purification on a larger scale. This technique separates compounds based on their boiling points at a reduced pressure, which allows for distillation at lower temperatures, preventing decomposition of the target compound.

Workflow for Vacuum Distillation:

Caption: Generalized workflow for the vacuum distillation of a liquid organic compound.

Step-by-Step Methodology:

• Apparatus Setup: Assemble a distillation apparatus suitable for vacuum operation, including a vacuum adapter, a cold trap, and a vacuum pump. Ensure all glassware is free of cracks and the joints are well-sealed.

• Charging the Flask: Place the crude Ethyl 4-bromocyclohex-3-ene-1-carboxylate into a round-bottomed flask, adding a few boiling chips or a magnetic stir bar for smooth boiling. The flask should not be more than two-thirds full.

• Distillation:

  • Gradually reduce the pressure in the system to the desired level.

  • Begin gentle heating of the distilling flask using a heating mantle.

  • Collect any low-boiling impurities as a forerun and discard.

  • Collect the main fraction, which distills at a constant temperature at the given pressure.

• Completion: Once the majority of the product has distilled, stop the heating and allow the apparatus to cool before slowly and carefully re-introducing air into the system.

Post-Purification Analysis and Storage

After purification, it is essential to re-analyze the material using the techniques described in the "Pre-Purification Analysis" section to confirm the purity meets the required specifications.

Storage: Purified Ethyl 4-bromocyclohex-3-ene-1-carboxylate should be stored in a well-sealed container under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (refrigeration or freezing) to prevent degradation.

Conclusion

The purification of Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a critical step in ensuring the success of subsequent synthetic transformations. The choice of purification method will depend on the nature and quantity of impurities present in the crude material. A systematic approach involving initial purity assessment, selection of an appropriate purification protocol (column chromatography, recrystallization, or vacuum distillation), and final purity confirmation will yield a high-quality intermediate, thereby upholding the principles of scientific integrity and reproducibility in research and development.

References

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• PubChem. (n.d.). Ethyl 3-bromo-4-oxocyclohexane-1-carboxylate. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromocyclohex-3-ene-1-carboxylic acid. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4-methylcyclohex-3-ene-1-carboxylate. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

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• Truman State University. (n.d.). A Neat Diels-Alder Reaction: 9,10-dihydroanthracene-9,10-α,β-succinic acid anhydride. Retrieved from [Link]

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The Strategic Utility of Ethyl 4-bromocyclohex-3-ene-1-carboxylate in Modern Organic Synthesis

Introduction: A Versatile Building Block for Complex Molecular Architectures

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a bifunctional cyclic organic molecule that has emerged as a valuable intermediate in the synthesis of complex chemical entities, particularly in the realms of pharmaceutical and agrochemical research.[1] Its structure, featuring a vinyl bromide and an ethyl ester on a cyclohexene scaffold, offers multiple reaction sites for strategic functionalization.[1] The vinyl bromide moiety is amenable to a variety of cross-coupling reactions, while the ester group can be manipulated through hydrolysis, reduction, or amidation. Furthermore, the double bond can undergo cycloaddition reactions, and the allylic positions can be functionalized, making this compound a versatile starting material for the construction of densely substituted cyclohexane rings, which are common motifs in bioactive molecules.[1][2] This application note will provide a comprehensive overview of the synthetic applications of Ethyl 4-bromocyclohex-3-ene-1-carboxylate, complete with detailed experimental protocols and mechanistic insights.

Core Applications: A Gateway to Diverse Chemical Space

The strategic placement of reactive functional groups in Ethyl 4-bromocyclohex-3-ene-1-carboxylate allows for its participation in a wide array of chemical transformations. This section will delve into its primary applications, providing a theoretical framework and practical guidance for researchers.

Palladium-Catalyzed Cross-Coupling Reactions: Forging New Carbon-Carbon and Carbon-Heteroatom Bonds

The vinyl bromide functionality of Ethyl 4-bromocyclohex-3-ene-1-carboxylate makes it an excellent substrate for palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide range of substituents at the 4-position of the cyclohexene ring.

The Suzuki-Miyaura coupling is a robust method for the formation of C(sp²)-C(sp²) bonds.[3] In the context of our target molecule, this reaction allows for the introduction of various aryl or vinyl groups, leading to the synthesis of substituted cyclohexene derivatives that are precursors to complex polycyclic systems and drug candidates.[4]

Mechanistic Rationale: The catalytic cycle of the Suzuki-Miyaura coupling typically involves the oxidative addition of the vinyl bromide to a Pd(0) complex, followed by transmetalation with a boronic acid or its ester in the presence of a base, and concluding with reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.[5]

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of Ethyl 4-bromocyclohex-3-ene-1-carboxylate with an Arylboronic Acid

Materials:

• Ethyl 4-bromocyclohex-3-ene-1-carboxylate (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (0.05 equiv)

• K₂CO₃ (2.0 equiv)

• Toluene/H₂O (4:1 mixture)

• Anhydrous Na₂SO₄

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Ethyl 4-bromocyclohex-3-ene-1-carboxylate, the arylboronic acid, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add Pd(PPh₃)₄ to the flask.

• Add the degassed toluene/H₂O solvent mixture via syringe.

• Heat the reaction mixture to 90 °C and stir vigorously for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired coupled product.

Data Summary Table for Suzuki-Miyaura Coupling:

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	Ethyl 4-phenylcyclohex-3-ene-1-carboxylate	85-95
2	4-Methoxyphenylboronic acid	Ethyl 4-(4-methoxyphenyl)cyclohex-3-ene-1-carboxylate	80-90
3	3-Pyridinylboronic acid	Ethyl 4-(pyridin-3-yl)cyclohex-3-ene-1-carboxylate	75-85

The Heck-Mizoroki reaction provides a means to introduce alkenyl groups at the C4 position, leading to the formation of conjugated diene systems within the cyclohexene ring.[6] These products can serve as valuable precursors for further transformations, including Diels-Alder reactions.

Mechanistic Rationale: The Heck reaction involves the oxidative addition of the vinyl bromide to a Pd(0) catalyst, followed by migratory insertion of an alkene into the Pd-C bond. A subsequent β-hydride elimination regenerates the double bond and the Pd(0) catalyst.[6]

Protocol 2: General Procedure for the Heck-Mizoroki Reaction of Ethyl 4-bromocyclohex-3-ene-1-carboxylate with an Alkene

Materials:

• Ethyl 4-bromocyclohex-3-ene-1-carboxylate (1.0 equiv)

• Alkene (e.g., styrene, butyl acrylate) (1.5 equiv)

• Pd(OAc)₂ (0.02 equiv)

• P(o-tolyl)₃ (0.04 equiv)

• Triethylamine (Et₃N) (2.0 equiv)

• Acetonitrile (anhydrous)

• Anhydrous Na₂SO₄

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• In an oven-dried Schlenk tube, combine Ethyl 4-bromocyclohex-3-ene-1-carboxylate, Pd(OAc)₂, and P(o-tolyl)₃.

• Evacuate and backfill the tube with argon three times.

• Add anhydrous acetonitrile, the alkene, and triethylamine via syringe.

• Seal the tube and heat the mixture at 80 °C for 16-24 hours.

• After cooling to room temperature, filter the mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by silica gel column chromatography to obtain the desired product.

Nucleophilic Substitution: Introduction of Heteroatomic Functionality

The vinyl bromide moiety can undergo nucleophilic substitution reactions, although typically requiring harsh conditions or metal catalysis. A more synthetically useful approach involves the substitution of the bromine atom through an addition-elimination mechanism, particularly with soft nucleophiles.[7] A key application is the introduction of an azide group, a versatile precursor to amines.[8]

Application in the Synthesis of Oseltamivir (Tamiflu®) Precursors: The synthesis of the antiviral drug Oseltamivir relies on intermediates containing an amino group on the cyclohexene ring.[2][9][10] While not directly reported, Ethyl 4-bromocyclohex-3-ene-1-carboxylate could serve as a starting material for the introduction of a nitrogen-containing substituent, which is a crucial step in many synthetic routes to Oseltamivir.[11][12][13]

Protocol 3: Nucleophilic Substitution with Sodium Azide

Materials:

• Ethyl 4-bromocyclohex-3-ene-1-carboxylate (1.0 equiv)

• Sodium azide (NaN₃) (1.5 equiv)

• Dimethylformamide (DMF, anhydrous)

• Diethyl ether

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous MgSO₄

Procedure:

• Dissolve Ethyl 4-bromocyclohex-3-ene-1-carboxylate in anhydrous DMF in a round-bottom flask.

• Add sodium azide to the solution.

• Heat the reaction mixture to 70-80 °C and stir for 24 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and pour it into a separatory funnel containing diethyl ether and water.

• Separate the layers and wash the organic layer with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude ethyl 4-azidocyclohex-3-ene-1-carboxylate.

• The crude product can often be used in the next step without further purification.

Diels-Alder Reactions: Construction of Bicyclic Scaffolds

The electron-deficient double bond in Ethyl 4-bromocyclohex-3-ene-1-carboxylate, influenced by the ester and bromide substituents, can act as a dienophile in [4+2] cycloaddition reactions, also known as Diels-Alder reactions. This provides a powerful method for the construction of complex bicyclic systems.

Mechanistic Considerations: The Diels-Alder reaction is a concerted pericyclic reaction that forms a six-membered ring. The stereochemistry of the dienophile is retained in the product. The presence of the electron-withdrawing ester group can enhance the reactivity of the double bond towards electron-rich dienes.

Protocol 4: Diels-Alder Reaction with a Diene (e.g., Furan)

Materials:

• Ethyl 4-bromocyclohex-3-ene-1-carboxylate (1.0 equiv)

• Furan (5.0 equiv, used as solvent and reactant)

• High-pressure reaction vessel or sealed tube

Procedure:

• Place Ethyl 4-bromocyclohex-3-ene-1-carboxylate in a high-pressure reaction vessel.

• Add a significant excess of furan.

• Seal the vessel and heat to 100-120 °C for 48-72 hours.

• Monitor the formation of the cycloadduct by ¹H NMR spectroscopy of the crude reaction mixture.

• After cooling, carefully vent the vessel and remove the excess furan under reduced pressure.

• The resulting bicyclic product may be purified by column chromatography if necessary.

Visualizing the Synthetic Pathways

The following diagrams illustrate the key transformations discussed in this application note.

Figure 1: Key synthetic transformations of Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Conclusion: A Strategic Asset for Chemical Innovation

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a highly versatile and valuable building block in organic synthesis. Its ability to undergo a variety of transformations, including palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cycloadditions, provides synthetic chemists with a powerful tool for the construction of complex molecular architectures. The protocols detailed in this application note serve as a practical guide for researchers and drug development professionals to harness the full synthetic potential of this important intermediate. The continued exploration of its reactivity is expected to lead to the development of novel and efficient synthetic routes to a wide range of biologically active compounds.

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• A new efficient synthesis of oseltamivir phosphate (Tamiflu) from (−)-shikimic acid. (2025). ResearchGate. [Link]

• Oseltamivir total synthesis. (n.d.). Wikipedia. [Link]

• Development of A Concise Synthesis of (−)-Oseltamivir (Tamiflu®). (2009). PMC. [Link]

• Ethyl 4-Bromocyclohex-3-Enecarboxylate. (n.d.). MySkinRecipes. [Link]

• Diels-alder reactions with ethyl 1-benzofuran-3-carboxylates. (2025). ResearchGate. [Link]

• Novel salts of ethyl (3r, 4s, 5r)-4,5-imino-3-(l-ethylpropoxy)-1-cvclohexene-1-carboxylate and its use. (2011).
• Synthesis method of oseltamivir. (2014).

• Bromination of 3-cyclohexene-1-carboxylic acid, epoxidation of methyl 3-cyclohexene-1-carboxylate and opening of methyl cis- and trans-3,4-epoxycyclohexane-1-carboxylate: Stereochemical results. (1972). Sci-Hub. [Link]

• Preparation of cyclohexene carboxylate derivatives. (1998).

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Heck reaction of the aryl bromide 3 with 1-cyclohexene-1-carboxylic... (n.d.). ResearchGate. [Link]

• Thermally Induced Intramolecular Diels–Alder Reaction of Furan-Tethered Methylenecyclopropanes. (2023). MDPI. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). YouTube. [Link]

• Heck Reaction. (2023). Chemistry LibreTexts. [Link]

• Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione. (n.d.). Arkivoc. [Link]

• Discovering Green, Aqueous Suzuki Coupling Reactions: Synthesis of Ethyl (4-Phenylphenyl)acetate, a Biaryl with Anti-Arthritic Potential. (2025). ResearchGate. [Link]

• Solved Module 3 3-4: Diels Alder - 1 For this assignment. (2021). Chegg.com. [Link]

• The evolution of Tamiflu synthesis, 20 years on: Advent of enabling technologies the last piece of the puzzle?. (2020). ScienceDirect. [Link]

• enylidene)methyl-4-substituted benzenes from 1-(2,6,6-trimethylcyclohex-1-enyl)ethanol. (n.d.). Semantic Scholar. [Link]methyl-4-substituted-benzenes-from-Reddy-Bobbili/44059005085e8a58a98933b93f18a476840d027e)

• 18.6 Nucleophilic Aromatic Substitution (NAS). (2021). YouTube. [Link]

• Intermolecular Heck Coupling with Hindered Alkenes Directed by Potassium Carboxylates. (2020). PMC. [Link]

• Hetero-Diels–Alder reactions of (isobenzo)furans. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives. (2023). NIH. [Link]

• Synthesis of Methyl 2-Bromo-3-oxocyclopent-1-ene-1-carboxylate. (2018). Organic Syntheses. [Link]

• INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QUATERNARY. (n.d.). Semantic Scholar. [Link]

• The Intramolecular Heck Reaction. (2004). Macmillan Group. [Link]

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Application Notes and Protocols: Ethyl 4-bromocyclohex-3-ene-1-carboxylate as a Versatile Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Synthetic Potential of a Bifunctional Cyclohexene Scaffold

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a valuable bifunctional chemical intermediate, offering a strategic platform for the synthesis of complex cyclic molecules.[1][2] Its utility is rooted in the presence of two key reactive handles: a vinyl bromide and an ethyl ester, both situated on a cyclohexene core. This unique arrangement allows for sequential and selective functionalization, making it a powerful building block in the construction of diverse molecular architectures, particularly in the pharmaceutical and agrochemical industries.[1][2]

The vinyl bromide moiety is primed for a variety of palladium-catalyzed cross-coupling reactions, such as the Suzuki and Heck couplings, enabling the formation of carbon-carbon bonds with a wide range of partners.[2] Concurrently, the ethyl ester provides a site for modifications including hydrolysis, amidation, or reduction. The cyclohexene ring itself can undergo further transformations, such as epoxidation and hydrogenation, to introduce additional stereochemical complexity. These attributes make Ethyl 4-bromocyclohex-3-ene-1-carboxylate a strategic starting material for the synthesis of substituted cyclohexane rings, a common motif in many bioactive molecules.[1][2]

This document provides detailed application notes and protocols for the use of Ethyl 4-bromocyclohex-3-ene-1-carboxylate as a chemical intermediate, with a focus on scientifically sound and reproducible methodologies.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a chemical intermediate is paramount for its effective and safe use in synthesis.

Property	Value	Source
CAS Number	1365272-96-3
Molecular Formula	C₉H₁₃BrO₂
Molecular Weight	233.10 g/mol
Appearance	Not specified; likely a liquid or low-melting solid
Storage	Room temperature

Core Applications and Synthetic Strategies

The strategic positioning of the vinyl bromide and the ethyl ester on the cyclohexene ring allows for a range of synthetic transformations. The following sections detail the most pertinent applications and provide exemplary protocols.

Palladium-Catalyzed Cross-Coupling Reactions

The vinyl bromide functionality is an excellent handle for palladium-catalyzed cross-coupling reactions, which are fundamental for the construction of C-C bonds.

The Suzuki-Miyaura coupling provides a powerful method for the formation of C(sp²)-C(sp²) bonds. In this context, Ethyl 4-bromocyclohex-3-ene-1-carboxylate can be coupled with a variety of aryl or heteroaryl boronic acids to introduce diverse aromatic substituents at the 4-position.

Causality Behind Experimental Choices:

• Catalyst: A palladium(0) species is the active catalyst. Pd(PPh₃)₄ is a common choice, though more advanced catalyst systems employing bulky, electron-rich phosphine ligands can also be effective, especially for challenging substrates.

• Base: A base is required to activate the boronic acid for transmetalation to the palladium center. Carbonates such as Na₂CO₃ or K₂CO₃ are commonly used in aqueous solvent mixtures.

• Solvent: A two-phase solvent system, such as toluene/water or dioxane/water, is often employed to dissolve both the organic-soluble halide and the water-soluble base and boronic acid salt.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Workflow for a typical Suzuki-Miyaura coupling reaction.

Protocol: Synthesis of Ethyl 4-phenylcyclohex-3-ene-1-carboxylate

This protocol is based on general procedures for Suzuki-Miyaura couplings of vinyl bromides and may require optimization.

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine Ethyl 4-bromocyclohex-3-ene-1-carboxylate (1.0 mmol), phenylboronic acid (1.2 mmol), and sodium carbonate (2.5 mmol).

• Solvent Addition: Add a mixture of toluene (8 mL), ethanol (2 mL), and water (2 mL).

• Degassing: Bubble argon through the stirred solution for 15-20 minutes to remove dissolved oxygen.

• Catalyst Addition: Under a positive pressure of argon, add tetrakis(triphenylphosphine)palladium(0) (0.05 mmol).

• Reaction: Heat the mixture to reflux (approximately 85-90 °C) and stir vigorously. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Once the reaction is complete (typically 4-12 hours), cool the mixture to room temperature. Add water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired product.

The Heck-Mizoroki reaction allows for the coupling of the vinyl bromide with alkenes, providing access to substituted dienes. This is particularly useful for introducing functionalized side chains.

Causality Behind Experimental Choices:

• Catalyst: Palladium(II) acetate is a common precatalyst, which is reduced in situ to the active Pd(0) species.

• Ligand: Phosphine ligands, such as triphenylphosphine or tri-o-tolylphosphine, are often used to stabilize the palladium catalyst and modulate its reactivity.

• Base: An organic base, such as triethylamine or diisopropylethylamine, is typically used to neutralize the HBr generated during the catalytic cycle.

• Solvent: A polar aprotic solvent like DMF or acetonitrile is commonly employed.

Protocol: Synthesis of Ethyl 4-(2-ethoxycarbonylvinyl)cyclohex-3-ene-1-carboxylate

This protocol is based on general procedures for Heck-Mizoroki reactions and may require optimization.

• Reaction Setup: In a sealed tube, combine Ethyl 4-bromocyclohex-3-ene-1-carboxylate (1.0 mmol), ethyl acrylate (1.5 mmol), palladium(II) acetate (0.03 mmol), and triphenylphosphine (0.06 mmol).

• Solvent and Base Addition: Add triethylamine (1.5 mmol) and acetonitrile (5 mL).

• Reaction: Seal the tube and heat the mixture to 100 °C. Stir until the starting material is consumed, as monitored by TLC or GC-MS (typically 12-24 hours).

• Work-up: Cool the reaction to room temperature and filter through a pad of celite to remove the palladium catalyst. Rinse the pad with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the product.

Nucleophilic Substitution Reactions

While palladium-catalyzed reactions are powerful, direct nucleophilic substitution at the vinyl bromide is also a viable, albeit less common, pathway under certain conditions. More readily, the ester functionality can be targeted by nucleophiles.

Direct amination of vinyl bromides can be challenging but can be achieved using palladium catalysis (Buchwald-Hartwig amination). This reaction allows for the introduction of nitrogen-containing functional groups, which are prevalent in pharmaceuticals.

Causality Behind Experimental Choices:

• Catalyst System: A combination of a palladium precatalyst (e.g., Pd₂(dba)₃) and a specialized ligand (e.g., a biarylphosphine like XPhos or SPhos) is crucial for this transformation.

• Base: A strong, non-nucleophilic base such as sodium tert-butoxide or lithium bis(trimethylsilyl)amide is required to deprotonate the amine and facilitate the catalytic cycle.

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are necessary to prevent unwanted side reactions.

Protocol: Synthesis of Ethyl 4-(morpholino)cyclohex-3-ene-1-carboxylate

This protocol is based on general procedures for Buchwald-Hartwig amination and may require optimization.

• Reaction Setup: In an oven-dried Schlenk tube, combine Ethyl 4-bromocyclohex-3-ene-1-carboxylate (1.0 mmol), morpholine (1.2 mmol), sodium tert-butoxide (1.4 mmol), Pd₂(dba)₃ (0.02 mmol), and XPhos (0.04 mmol).

• Solvent Addition: Add anhydrous toluene (5 mL) via syringe.

• Reaction: Seal the tube and heat the mixture to 100 °C with vigorous stirring. Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a plug of silica gel.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography to afford the desired enamine product.

Safety and Handling

General Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of vapors and contact with skin and eyes.

Specific Hazards:

• Brominated Organic Compounds: These compounds can be irritants and may have long-term health effects. Handle with care and avoid exposure.

• Palladium Catalysts: Palladium compounds can be toxic and should be handled with caution.

• Bases: The bases used in these reactions (e.g., sodium carbonate, triethylamine, sodium tert-butoxide) can be corrosive or flammable. Handle them according to their specific safety data sheets.

Waste Disposal:

• Organic Waste: Collect all organic solvents and residues in a designated, properly labeled waste container.

• Heavy Metal Waste: Palladium-containing waste should be collected separately for proper disposal or recovery. Do not dispose of it down the drain.

• Sharps: Dispose of all needles and other sharps in a designated sharps container.

Conclusion

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a highly versatile and synthetically useful intermediate. Its bifunctional nature allows for a wide range of transformations, making it an ideal starting point for the synthesis of complex, functionalized alicyclic compounds. The protocols and guidelines presented here provide a solid foundation for researchers to explore the full synthetic potential of this valuable building block in their drug discovery and development programs. As with any chemical synthesis, careful planning, adherence to safety protocols, and optimization of reaction conditions are essential for successful outcomes.

References

• MySkinRecipes. Ethyl 4-Bromocyclohex-3-Enecarboxylate. Available at: [Link].

• Organic Syntheses. Synthesis of Methyl 2-Bromo-3-oxocyclopent-1-ene-1-carboxylate. Available at: [Link].

• PubChem. 4-Bromocyclohex-3-ene-1-carboxylic acid. Available at: [Link].

• MySkinRecipes. Ethyl 4-Bromocyclohex-3-Enecarboxylate. Available at: [Link].

• ResearchGate. Heck reactions of aryl halides and ethyl acrylate a catalyzed by complex 3. Available at: [Link].

• Royal Society of Chemistry. . Available at: [Link].

• ACS Publications. Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts | Organic Letters. Available at: [Link].

• Sci-Hub. Bromination of 3-cyclohexene-1-carboxylic acid, epoxydation of methyl 3-cyclohexene-1-carboxylate and opening of methyl cis- and trans-3,4-epoxycyclohexane-1-carboxylate:Stereochemical results. Available at: [Link].

• ChemSynthesis. ethyl 4-methyl-2-oxo-3-cyclohexene-1-carboxylate. Available at: [Link].

• ResearchGate. Palladium-catalyzed aminocarbonylation of vinyl bromides with isocyanides for the synthesis of α,β-unsaturated amides | Request PDF. Available at: [Link].

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Cross-coupling reactions involving Ethyl 4-bromocyclohex-3-ene-1-carboxylate

An In-Depth Guide to Cross-Coupling Reactions of Ethyl 4-bromocyclohex-3-ene-1-carboxylate for Pharmaceutical and Agrochemical Synthesis

Introduction: The Versatility of a Functionalized Cyclohexene Scaffold

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a valuable and versatile intermediate in modern organic synthesis. Its structure, featuring a vinyl bromide and an ester group on a cyclohexene ring, presents multiple avenues for chemical modification.[1] This makes it an attractive building block for creating complex molecular architectures, particularly in the fields of pharmaceutical and agrochemical development where substituted cyclohexane rings are common motifs in bioactive molecules.[1][2]

Palladium-catalyzed cross-coupling reactions are the most powerful tools for elaborating this substrate. These reactions allow for the precise formation of new carbon-carbon bonds at the site of the bromine atom, enabling the introduction of a wide array of functional groups. This guide provides detailed application notes and protocols for three seminal cross-coupling reactions—the Suzuki-Miyaura, Heck, and Sonogashira couplings—as applied to Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Core Principles of Palladium-Catalyzed Cross-Coupling

At its heart, a palladium-catalyzed cross-coupling reaction serves as a molecular "matchmaker," uniting two organic fragments that would not otherwise react. The process is a catalytic cycle, meaning the palladium catalyst is regenerated at the end of each cycle and is only required in small, substoichiometric amounts. The general cycle involves the palladium center cycling between its Pd(0) and Pd(II) oxidation states and can be broken down into three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts itself into the carbon-bromine bond of the vinyl bromide, forming a Pd(II) complex. This is often the rate-determining step.

• Transmetalation / Carbopalladation:

  • In Suzuki and Sonogashira reactions, this step is a transmetalation , where the organic group from a second reagent (an organoboron or organocopper compound, respectively) is transferred to the palladium center.

  • In the Heck reaction, this step involves the coordination and subsequent migratory insertion (carbopalladation) of an alkene into the palladium-carbon bond.

• Reductive Elimination: The two organic fragments now attached to the palladium center are expelled as the final coupled product. This step regenerates the active Pd(0) catalyst, allowing the cycle to begin anew.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

The Suzuki-Miyaura Coupling: Forging Aryl-Vinyl and Vinyl-Vinyl Bonds

The Suzuki-Miyaura reaction is arguably one of the most widely used cross-coupling methods due to the stability, low toxicity, and commercial availability of its organoboron reagents.[3] It facilitates the coupling of the vinyl bromide of Ethyl 4-bromocyclohex-3-ene-1-carboxylate with aryl or vinyl boronic acids (or their ester derivatives) to form highly functionalized dienes and styrenyl systems.[4][5]

Mechanism and Causality

The Suzuki coupling mechanism follows the general catalytic pathway, but with a critical activation step. The organoboron reagent is not nucleophilic enough to undergo transmetalation directly. A base is required to activate the boronic acid, forming a more nucleophilic boronate complex ("ate" complex), which then readily transfers its organic group to the palladium center.[3]

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The Strategic Utility of Ethyl 4-bromocyclohex-3-ene-1-carboxylate in the Synthesis of Bioactive Molecules: Application Notes and Protocols

Introduction: A Versatile Scaffold for Modern Drug Discovery

In the landscape of medicinal chemistry, the quest for novel molecular architectures with potent and selective biological activity is perpetual. Ethyl 4-bromocyclohex-3-ene-1-carboxylate emerges as a highly valuable and versatile starting material in this pursuit. Its unique structural features—a cyclohexene ring, a vinyl bromide, and an ethyl ester—provide a powerful toolkit for the synthetic chemist to construct a diverse array of complex bioactive molecules. This guide provides an in-depth exploration of the strategic application of this building block, complete with detailed protocols and mechanistic insights for key transformations. The inherent reactivity of this compound allows for its use in a variety of powerful synthetic reactions, including palladium-catalyzed cross-coupling reactions and cycloadditions, making it a cornerstone in the synthesis of antiviral, anti-inflammatory, and anticonvulsant agents.[1][2]

The strategic importance of Ethyl 4-bromocyclohex-3-ene-1-carboxylate lies in the orthogonal reactivity of its functional groups. The vinyl bromide is primed for carbon-carbon bond formation via transition-metal catalysis, while the ester functionality can be readily modified or used to direct stereoselective reactions. The cyclohexene core provides a three-dimensional framework that is prevalent in many natural products and pharmaceuticals, offering a scaffold to build upon and explore chemical space.

Core Synthetic Strategies and Mechanistic Rationale

The synthetic utility of Ethyl 4-bromocyclohex-3-ene-1-carboxylate is primarily harnessed through three major classes of reactions: Palladium-Catalyzed Cross-Coupling Reactions (Suzuki-Miyaura and Heck), and Diels-Alder Cycloadditions. The choice of reaction pathway is dictated by the desired target molecule and the specific functionalities to be introduced.

Palladium-Catalyzed Cross-Coupling Reactions: Building Molecular Complexity

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. Ethyl 4-bromocyclohex-3-ene-1-carboxylate, with its vinyl bromide moiety, is an excellent substrate for these transformations.

The Suzuki-Miyaura coupling is a powerful method for the formation of C(sp²)-C(sp²) bonds, reacting a vinyl or aryl halide with an organoboron compound. In the context of our starting material, this reaction allows for the introduction of a wide range of aryl or heteroaryl substituents at the 4-position of the cyclohexene ring, a common motif in bioactive molecules.

Mechanistic Insight: The catalytic cycle of the Suzuki-Miyaura reaction is a well-orchestrated sequence of three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the vinyl bromide, forming a Pd(II) intermediate. This is often the rate-determining step and is facilitated by electron-rich phosphine ligands on the palladium.

• Transmetalation: In the presence of a base, the organic group from the boronic acid (or its ester) is transferred to the palladium center, displacing the bromide. The base is crucial as it activates the boronic acid, forming a more nucleophilic "ate" complex.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated as the final product, regenerating the Pd(0) catalyst which re-enters the catalytic cycle.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a general starting point. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.

Materials:

• Ethyl 4-bromocyclohex-3-ene-1-carboxylate (1.0 equiv)

• Arylboronic acid (1.1 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equiv)

• Solvent (e.g., Toluene/Water, Dioxane/Water)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask, add Ethyl 4-bromocyclohex-3-ene-1-carboxylate, the arylboronic acid, and the base.

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium catalyst under a positive flow of inert gas.

• Add the degassed solvent system.

• Heat the reaction mixture to 80-100 °C and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	-	K₂CO₃	Toluene/H₂O	100	12	85-95	[3]
Pd(OAc)₂	SPhos	K₃PO₄	1,4-Dioxane/H₂O	100	8	~92	[4]
Pd₂(dba)₃	P(t-Bu)₃	Cs₂CO₃	Toluene	110	6	~88	[4]

The Heck reaction is a versatile tool for the formation of carbon-carbon bonds between a vinyl or aryl halide and an alkene.[5] This reaction allows for the introduction of a variety of substituted vinyl groups at the 4-position of the cyclohexene ring.

Mechanistic Insight: The Heck reaction proceeds through a catalytic cycle involving:

• Oxidative Addition: Similar to the Suzuki coupling, a Pd(0) species undergoes oxidative addition to the vinyl bromide.

• Alkene Insertion (Syn-addition): The alkene coordinates to the palladium center and then inserts into the palladium-carbon bond in a syn-periplanar fashion.

• β-Hydride Elimination (Syn-elimination): A hydrogen atom on a carbon adjacent to the palladium-bearing carbon is eliminated, forming the new alkene product and a palladium-hydride species.

• Reductive Elimination: The palladium-hydride species reductively eliminates HX with the help of a base, regenerating the Pd(0) catalyst.

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Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

Welcome to the technical support guide for the synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate. This resource is designed for researchers, chemists, and process development professionals to navigate the common challenges and impurities encountered during this synthesis. Our goal is to provide not just solutions, but a deeper understanding of the reaction mechanisms to empower you to optimize your process, ensure high purity, and troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing Ethyl 4-bromocyclohex-3-ene-1-carboxylate?

The most prevalent and selective method is the Wohl-Ziegler reaction, which involves the allylic bromination of a precursor, Ethyl cyclohex-3-ene-1-carboxylate.[1][2] This reaction utilizes N-Bromosuccinimide (NBS) as the bromine source in a non-polar solvent like carbon tetrachloride (CCl₄), typically initiated by a radical initiator such as azobisisobutyronitrile (AIBN) or UV light.[1][2][3] The key advantage of NBS is that it maintains a very low concentration of elemental bromine (Br₂) and hydrogen bromide (HBr) in the reaction mixture, which is crucial for favoring the desired radical substitution pathway over competing electrophilic addition reactions across the double bond.[4]

Q2: What are the primary impurities I should expect in this synthesis?

The impurity profile is dominated by byproducts stemming from the radical mechanism and subsequent workup. The most common impurities include:

• Regioisomers: Specifically, Ethyl 6-bromocyclohex-3-ene-1-carboxylate, which arises from the delocalization of the allylic radical intermediate.[5]

• Dibrominated Byproducts: Such as Ethyl 3,4-dibromocyclohexane-1-carboxylate, formed by the electrophilic addition of Br₂ across the alkene. This is minimized by using NBS but can occur if Br₂ concentration becomes too high.[4]

• Unreacted Starting Material: Residual Ethyl cyclohex-3-ene-1-carboxylate.

• Succinimide: The stoichiometric byproduct from NBS. It is a solid and typically insoluble in the reaction solvent.[1]

• Solvent and Reagent Residues: Residual CCl₄ (or alternative solvent) and initiator fragments.

Q3: Which analytical technique is best suited for identifying these impurities?

A combination of techniques is recommended for a comprehensive analysis:

• ¹H NMR Spectroscopy: Invaluable for identifying and quantifying the desired product and its regioisomeric impurity. The chemical shifts of the protons adjacent to the bromine atom and the vinyl protons will be distinct for each isomer.

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for separating and identifying volatile components, including the starting material, product, isomers, and certain byproducts. The mass spectra of brominated compounds are distinctive due to the isotopic pattern of bromine (⁷⁹Br and ⁸¹Br).[6]

• Thin-Layer Chromatography (TLC): A rapid and effective tool for monitoring reaction progress and assessing the complexity of the crude product mixture before purification.

Synthesis & Impurity Formation Pathway

The diagram below illustrates the Wohl-Ziegler synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate and the points at which major impurities are formed.

Caption: Synthesis pathway and impurity formation.

Troubleshooting Guide: A Deeper Dive

This section addresses specific experimental observations and provides actionable solutions grounded in chemical principles.

Problem 1: My ¹H NMR spectrum shows two distinct sets of vinyl proton signals and two different signals for a proton attached to a carbon with bromine.

• Question: I've run an NMR on my crude product, and it's more complex than expected. I see multiple peaks around 5.7-6.0 ppm (vinyl region) and 4.5-5.0 ppm (CH-Br region). What am I looking at?

• Answer & Scientific Explanation: This is the classic signature of regioisomeric impurity formation. The reaction proceeds through a resonance-stabilized allylic radical. While abstraction of the hydrogen at the C6 position is sterically favored, the resulting radical can delocalize, allowing bromine to attack at either C4 or C6. This leads to a mixture of the desired product (4-bromo) and the rearranged isomer (6-bromo).[5]

  • Ethyl 4-bromocyclohex-3-ene-1-carboxylate (Desired Product): The bromine is attached to a vinyl carbon. The proton on this carbon (H-4) will have a characteristic chemical shift. The vinyl proton (H-3) will be adjacent to it.

  • Ethyl 6-bromocyclohex-3-ene-1-carboxylate (Isomeric Impurity): The bromine is attached to an allylic, non-vinyl carbon. The proton on this carbon (H-6) will appear in a different region of the spectrum compared to the H-4 proton of the desired product. The vinyl protons (H-3 and H-4) in this isomer will also have different chemical shifts and coupling patterns.

• Troubleshooting & Resolution:

  • Confirm Identity: Based on analogous systems, the proton on the carbon bearing the bromine (CH-Br) in the 6-bromo isomer is expected to be further upfield (closer to 4.5 ppm) compared to the vinyl proton adjacent to bromine in the 4-bromo isomer.[5]

  • Optimize Reaction Conditions: Lowering the reaction temperature may slightly favor the thermodynamically more stable product, but separation is often necessary.

  • Purification: Careful column chromatography on silica gel is the most effective method to separate these isomers. A non-polar eluent system (e.g., hexane/ethyl acetate gradient) is recommended. The polarity difference between the two isomers should be sufficient for separation.

Problem 2: My GC-MS analysis shows a significant peak with a mass of (M+160), exhibiting a characteristic 1:1 isotopic pattern for two bromine atoms.

• Question: My product has a molecular weight of 233.1 g/mol , but I'm seeing a large peak around m/z 312/314 in my GC-MS. What is this?

• Answer & Scientific Explanation: This impurity is almost certainly the dibrominated byproduct, Ethyl 3,4-dibromocyclohexane-1-carboxylate. This occurs when the concentration of molecular bromine (Br₂) becomes high enough to allow for a competitive electrophilic addition reaction across the double bond, a reaction that NBS is specifically used to avoid.[4] This can happen if:

  • The reaction is initiated too slowly, allowing Br₂ to accumulate.

  • HBr, a byproduct of the radical abstraction step, reacts with NBS to produce Br₂ faster than it is consumed in the radical chain.[2]

  • The NBS reagent is old or has been exposed to moisture and light, leading to decomposition and the presence of free Br₂.

• Troubleshooting & Resolution:

  • Reagent Quality: Use freshly opened or purified NBS. If the NBS is yellow or orange, it likely contains free Br₂, which can be a sign of decomposition.[1]

  • Initiation: Ensure your radical initiator (e.g., AIBN) is active and used in the correct amount. The reaction should be initiated promptly upon heating.

  • Solvent: The reaction must be performed in a dry, non-polar solvent (like CCl₄) to disfavor ionic pathways.[1]

  • Purification: The dibrominated compound is significantly less polar than the desired product and can be separated by column chromatography.

Problem 3: After the reaction, I have a large amount of white solid that is difficult to filter.

• Question: The workup is messy. A white solid is clogging my filter paper. What is it and how can I handle it more efficiently?

• Answer & Scientific Explanation: This solid is succinimide, the byproduct of the NBS reagent. As NBS is consumed, it is converted to succinimide, which is generally insoluble in cold CCl₄.[1] While its presence indicates the reaction has proceeded, its fine, crystalline nature can make filtration slow.

• Troubleshooting & Resolution:

  • Cooling: Ensure the reaction mixture is thoroughly cooled in an ice bath before filtration. This maximizes the precipitation of succinimide and minimizes the amount dissolved in the filtrate.

  • Filter Aid: Use a pad of Celite® or a similar filter aid over your filter paper. This creates a porous layer that prevents the fine succinimide particles from clogging the filter paper pores.

  • Washing: Wash the filtered solid with a small amount of cold, fresh solvent to recover any product that may have been occluded.

  • Aqueous Wash: Any remaining succinimide that is soluble in the filtrate can be removed with a subsequent aqueous wash of the organic layer, as succinimide has some water solubility.

Impurity Identification Summary

Impurity Name	Common Analytical Signature	Recommended Action
Ethyl 6-bromocyclohex-3-ene-1-carboxylate	¹H NMR: Distinct set of vinyl and CH-Br signals. GC-MS: Peak with the same mass as the product (m/z 233/235) but a different retention time.	Optimize reaction temperature. Separate via silica gel column chromatography.
Ethyl 3,4-dibromocyclohexane-1-carboxylate	GC-MS: Molecular ion peak around m/z 312/314 with a 1:1 isotopic pattern for two bromines.	Use fresh NBS. Ensure efficient radical initiation. Separate via silica gel column chromatography.
Ethyl cyclohex-3-ene-1-carboxylate	GC-MS: Peak with m/z corresponding to the starting material (154.21) and a shorter retention time than the product. ¹H NMR: Absence of a CH-Br signal, characteristic vinyl signals.	Monitor reaction by TLC or GC to ensure completion. If significant, increase reaction time or check initiator activity. Can be removed by chromatography or careful distillation under reduced pressure.
Succinimide	Physical Observation: White, crystalline solid. ¹H NMR: If present in the final product, a broad singlet around 8.0 ppm in DMSO-d₆.	Filter the reaction mixture through a pad of Celite®. Perform aqueous washes during workup.

Experimental Protocols

Protocol 1: Purification by Silica Gel Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a glass column and allow it to pack under gravity or with gentle pressure. Add a layer of sand to the top of the silica bed.

• Sample Loading: Dissolve the crude product in a minimal amount of a non-polar solvent (e.g., dichloromethane or the initial eluent). Carefully load the sample onto the top of the silica column.

• Elution: Begin elution with a low-polarity solvent system (e.g., 98:2 hexane:ethyl acetate). The less polar dibromo byproduct and any unreacted starting material will elute first.

• Gradient Elution: Gradually increase the polarity of the eluent (e.g., to 95:5 or 90:10 hexane:ethyl acetate). This will allow for the separation of the desired 4-bromo product from the slightly more polar 6-bromo isomer.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Troubleshooting Workflow

Sources

• 1. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Wohl-Ziegler Reaction [organic-chemistry.org]
• 4. m.youtube.com [m.youtube.com]
• 5. openriver.winona.edu [openriver.winona.edu]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Bromination of Ethyl Cyclohex-3-ene-1-carboxylate

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with the bromination of ethyl cyclohex-3-ene-1-carboxylate. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the complexities of this reaction and minimize common side reactions. Our focus is on providing not just procedures, but a deep understanding of the underlying chemical principles to empower you to make informed decisions in your own laboratory work.

I. Understanding the Core Reaction: Electrophilic Addition

The primary goal of the bromination of ethyl cyclohex-3-ene-1-carboxylate is the electrophilic addition of bromine across the double bond to form ethyl 3,4-dibromocyclohexane-1-carboxylate. This reaction typically proceeds through a cyclic bromonium ion intermediate, which is then attacked by a bromide ion. A key feature of this mechanism is its anti-stereospecificity, meaning the two bromine atoms add to opposite faces of the cyclohexene ring.

Caption: The two-step mechanism of electrophilic addition of bromine.

II. Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the bromination of ethyl cyclohex-3-ene-1-carboxylate in a question-and-answer format.

FAQ 1: My reaction is producing a significant amount of a byproduct with a mass corresponding to a single bromine addition, and the NMR shows vinylic protons. What is happening?

Answer: You are likely observing a competitive side reaction known as allylic bromination . Instead of adding across the double bond, a bromine atom is substituting a hydrogen atom on a carbon adjacent to the double bond (the allylic position). This is a radical-mediated reaction and is a common pitfall.

• Causality: Allylic bromination is favored under conditions that promote the formation of free radicals. The key factors are:

  • UV Light: Exposure to ultraviolet light can initiate the homolytic cleavage of Br₂ into bromine radicals.

  • High Temperatures: Elevated temperatures can also provide the energy needed for radical formation.

  • Radical Initiators: The presence of impurities that can act as radical initiators (e.g., peroxides) will promote this side reaction.

  • Low Concentration of Br₂: When the concentration of molecular bromine is low, the radical substitution pathway can become kinetically competitive with the electrophilic addition. This is the principle behind using N-bromosuccinimide (NBS) when allylic bromination is the desired outcome.

• Troubleshooting Steps:

  • Exclude Light: Perform the reaction in a flask wrapped in aluminum foil or in a dark fume hood.

  • Control Temperature: Run the reaction at a low temperature, typically between 0 °C and room temperature. An ice bath is recommended, especially during the initial addition of bromine.

  • Use a Non-polar Solvent: Solvents like dichloromethane (CH₂Cl₂) or carbon tetrachloride (CCl₄) are standard for electrophilic bromination as they do not significantly stabilize carbocation intermediates, thus favoring the bridged bromonium ion pathway.

  • Ensure Reagent Purity: Use freshly opened or purified reagents to avoid radical initiators.

Caption: Factors influencing the reaction pathway.

FAQ 2: I've obtained the dibrominated product, but my NMR spectrum is complex, suggesting a mixture of stereoisomers. I thought the reaction was stereospecific?

Answer: The reaction is indeed stereospecific, yielding anti-addition of the bromine atoms. However, with a substituent already on the ring (the ethyl carboxylate group), the formation of diastereomers is possible. The complexity in your NMR spectrum likely arises from the presence of these different diastereomers.

• Stereochemical Considerations:

  • The bromine can attack the double bond from the same face (syn) or the opposite face (anti) relative to the ester group. This will result in two different bromonium ion intermediates.

  • Subsequent backside attack by the bromide ion on each of these intermediates will lead to a mixture of diastereomeric products. The relative amounts of these diastereomers will depend on the steric hindrance posed by the ester group. It is generally expected that the bromine will preferentially add to the face opposite the bulkier ester group.

• Analysis and Purification:

  • NMR Analysis: Carefully analyze the coupling constants in your ¹H NMR spectrum. The magnitude of the coupling constants between the protons on the bromine-bearing carbons can provide information about their relative stereochemistry (axial vs. equatorial).

  • Chromatography: Diastereomers have different physical properties and can often be separated by column chromatography on silica gel.[1] A careful selection of the eluent system is crucial.

  • Recrystallization: If the products are crystalline, fractional recrystallization can be an effective method for separating the diastereomers.

FAQ 3: My product analysis shows evidence of tribrominated or even higher brominated species. How can I prevent this?

Answer: The formation of poly-brominated products is a result of over-reaction. This can happen under harsh conditions or if the stoichiometry is not carefully controlled.

• Causality:

  • Excess Bromine: Using a significant excess of bromine can lead to further reactions, especially if there are other reactive sites in the molecule or if side reactions like allylic bromination are occurring, followed by addition to the newly formed double bond.

  • Prolonged Reaction Time: Allowing the reaction to proceed for too long, even with the correct stoichiometry, can sometimes lead to the formation of byproducts.

• Troubleshooting Steps:

  • Stoichiometric Control: Carefully measure and add a stoichiometric amount (or a very slight excess, e.g., 1.05 equivalents) of bromine. Adding the bromine dropwise as a solution in the reaction solvent can help maintain control.

  • Reaction Monitoring: Monitor the progress of the reaction by TLC or GC-MS. Quench the reaction once the starting material has been consumed.

  • Quenching: After the reaction is complete, quench any excess bromine by adding a reducing agent like a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). The disappearance of the reddish-brown color of bromine is an indicator that it has been fully quenched.

FAQ 4: I'm concerned about carbocation rearrangements. Is this a likely side reaction?

Answer: For the bromination of a simple alkene like cyclohexene, carbocation rearrangements are unlikely because the reaction proceeds through a bridged bromonium ion, which does not have an open carbocation center.[2]

• When to be Cautious:

  • Highly Polar/Protic Solvents: Using very polar or protic solvents can stabilize a more open carbocation-like transition state, which could potentially undergo rearrangement. However, these solvents are not typically used for this transformation.

  • Substrate Effects: If the alkene has substituents that can highly stabilize a carbocation (e.g., a phenyl group), the transition state may have more open carbocation character, increasing the possibility of rearrangement. This is not the case for ethyl cyclohex-3-ene-1-carboxylate.

For this specific substrate, significant rearrangement is not a primary concern if standard reaction conditions are employed.

III. Experimental Protocols

Protocol 1: Electrophilic Bromination of Ethyl Cyclohex-3-ene-1-carboxylate

This protocol is optimized to favor the desired electrophilic addition and minimize allylic bromination.

• Materials:

  • Ethyl cyclohex-3-ene-1-carboxylate

  • Bromine (Br₂)

  • Dichloromethane (CH₂Cl₂), anhydrous

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Round-bottom flask wrapped in aluminum foil

  • Dropping funnel

  • Magnetic stirrer and stir bar

  • Ice bath

• Procedure:

  • In the foil-wrapped round-bottom flask, dissolve ethyl cyclohex-3-ene-1-carboxylate (1.0 eq) in anhydrous dichloromethane (approx. 0.2 M concentration).

  • Cool the solution to 0 °C using an ice bath and begin stirring.

  • In the dropping funnel, prepare a solution of bromine (1.05 eq) in a small amount of dichloromethane.

  • Add the bromine solution dropwise to the stirred solution of the ester over 15-30 minutes. Maintain the temperature at 0 °C during the addition. The reddish-brown color of the bromine should disappear as it reacts.

  • After the addition is complete, allow the reaction to stir at 0 °C for an additional 30-60 minutes, or until TLC analysis indicates the consumption of the starting material.

  • Quench the reaction by slowly adding saturated aqueous sodium thiosulfate solution until the reddish-brown color of any excess bromine is completely gone.

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to separate the desired dibromide from any unreacted starting material and side products.

Protocol 2: Analysis of the Product Mixture

• Thin-Layer Chromatography (TLC):

  • Use a suitable eluent system (e.g., 9:1 hexane:ethyl acetate) to monitor the reaction progress. The product will be more polar than the starting material and will have a lower Rf value.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • GC can be used to determine the ratio of the desired product to any side products.

  • The mass spectrum of the desired product (ethyl 3,4-dibromocyclohexane-1-carboxylate) will show a characteristic isotopic pattern for two bromine atoms.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR:

    • The disappearance of the vinylic proton signals (around 5.7 ppm) from the starting material is a key indicator of a successful reaction.

    • The appearance of new signals in the 4.0-4.5 ppm range is characteristic of the protons on the bromine-bearing carbons (CH-Br).

    • The presence of signals in the vinylic region in the product spectrum would indicate the presence of the allylic bromination side product.

  • ¹³C NMR:

    • The disappearance of the sp² carbon signals (around 125-130 ppm) and the appearance of new sp³ carbon signals in the 50-60 ppm range (C-Br) confirms the addition reaction.

IV. Summary of Key Parameters and Expected Outcomes

Parameter	Recommended Condition for Addition	Rationale	Potential Side Reaction if Deviated
Temperature	0 °C to room temperature	Minimizes radical formation	Allylic Bromination
Light	Reaction vessel protected from light	Prevents photochemical initiation of radicals	Allylic Bromination
Solvent	Non-polar, aprotic (e.g., CH₂Cl₂, CCl₄)	Favors bridged bromonium ion pathway	Potential for carbocation rearrangements (in highly polar solvents)
Stoichiometry	1.0-1.05 equivalents of Br₂	Prevents over-bromination	Poly-brominated products

V. References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• Bruice, P. Y. (2016). Organic Chemistry (8th ed.). Pearson.

• Master Organic Chemistry. (2013). Bromination of Alkenes. [Link][3]

• Chemistry LibreTexts. (2023). Reactions of Alkenes with Bromine. [Link][4]

• Master Organic Chemistry. (2013). Allylic Bromination. [Link]

• Chemistry Steps. (n.d.). Reaction of Alkenes with Bromine. [Link][5]

• AQA. (2015). A-level Chemistry Specification. [Link][6]

• Bellina, F., & Rossi, R. (2006). The chemistry of the 3-halofurans. Tetrahedron, 62(31), 7213-7256.

• ResearchGate. (2024). How can we separate diastereomers of larger organic moiety?[Link][1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Reaction of Alkenes with Bromine - Chemistry Steps [chemistrysteps.com]
• 6. aqa.org.uk [aqa.org.uk]

Technical Support Center: Synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

Welcome to the technical support center for the synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile intermediate. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address specific challenges you may encounter during your experiments. Our goal is to provide you with the expertise and practical insights needed to optimize your reaction yield and purity.

Synthesis Overview: A Two-Step Approach

The synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate is typically achieved through a two-step process:

• Diels-Alder Reaction: The initial step involves the [4+2] cycloaddition of a diene, such as 1,3-butadiene, with a dienophile, ethyl acrylate, to form the cyclohexene ring structure.

• Allylic Bromination: The subsequent step is the selective bromination at the allylic position of the newly formed cyclohexene ring using a reagent like N-Bromosuccinimide (NBS), often in the presence of a radical initiator.

This guide will address potential issues in both stages of this synthesis.

Troubleshooting Guide & FAQs

Part 1: Diels-Alder Reaction Troubleshooting

Question 1: My Diels-Alder reaction between 1,3-butadiene and ethyl acrylate is showing low conversion to the desired ethyl cyclohex-3-ene-1-carboxylate. What are the likely causes and how can I improve the yield?

Answer:

Low conversion in a Diels-Alder reaction can stem from several factors, primarily related to reaction kinetics and equilibrium. Here’s a breakdown of potential causes and solutions:

• Insufficient Reaction Temperature or Time: The Diels-Alder reaction is a thermal cycloaddition.[1] If the temperature is too low or the reaction time is too short, the reaction may not proceed to completion.

  • Troubleshooting:

    • Gradually increase the reaction temperature in increments of 10°C and monitor the progress by TLC or GC. Be mindful that excessively high temperatures can lead to retro-Diels-Alder reactions or polymerization.

    • Extend the reaction time. Some Diels-Alder reactions can take several hours or even days to reach completion at moderate temperatures.

• Reagent Purity and Stoichiometry: The purity of both the diene and dienophile is crucial. Impurities can inhibit the reaction or lead to unwanted side products. An incorrect stoichiometric ratio can also limit the yield.

  • Troubleshooting:

    • Ensure your 1,3-butadiene and ethyl acrylate are of high purity. Consider purifying them before use if necessary (e.g., distillation).

    • While a 1:1 molar ratio is theoretically required, using a slight excess of the more volatile component (in this case, 1,3-butadiene, which is a gas at room temperature) can help drive the reaction forward. This is typically done by bubbling the butadiene gas through the reaction mixture or by conducting the reaction in a sealed vessel.

• Solvent Effects: The choice of solvent can influence the reaction rate. While the Diels-Alder reaction can be performed neat, a solvent is often used to ensure homogeneity and control the temperature.

  • Troubleshooting:

    • Non-polar solvents like toluene or benzene are often effective. For some Diels-Alder reactions, polar solvents or even water can accelerate the reaction, although this is substrate-dependent.[2][3] Experiment with different solvents to find the optimal conditions for your specific reaction.

• Use of a Lewis Acid Catalyst: The rate of the Diels-Alder reaction can be significantly enhanced by the use of a Lewis acid catalyst.[2][3] The Lewis acid coordinates to the carbonyl group of the dienophile (ethyl acrylate), making it more electron-deficient and thus more reactive.

  • Troubleshooting:

    • Introduce a catalytic amount of a Lewis acid such as aluminum chloride (AlCl₃) or boron trifluoride etherate (BF₃·OEt₂). Be cautious, as Lewis acids can also promote polymerization, so careful control of stoichiometry and temperature is necessary.

Experimental Protocol: Lewis Acid Catalyzed Diels-Alder Reaction

• To a flame-dried, three-necked flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, add ethyl acrylate and a suitable solvent (e.g., dichloromethane).

• Cool the mixture to 0°C in an ice bath.

• Slowly add a solution of the Lewis acid (e.g., AlCl₃) in the same solvent via the dropping funnel.

• After stirring for 15-20 minutes, slowly bubble 1,3-butadiene gas through the solution for a predetermined amount of time, or add a pre-condensed amount of liquid butadiene.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or GC).

• Quench the reaction by carefully adding water or a dilute acid solution.

• Perform a standard aqueous workup, dry the organic layer, and concentrate under reduced pressure.

Part 2: Allylic Bromination Troubleshooting

Question 2: I am observing the formation of multiple products in my allylic bromination of ethyl cyclohex-3-ene-1-carboxylate with NBS. How can I improve the selectivity for the desired Ethyl 4-bromocyclohex-3-ene-1-carboxylate?

Answer:

The formation of multiple products in an allylic bromination with NBS is a common issue and can be attributed to several factors, including the formation of dibrominated species, constitutional isomers, and other side reactions.

• Dibromination: A common side product is the dibrominated cyclohexene. This occurs when the desired product reacts further with NBS.

  • Troubleshooting:

    • Control Stoichiometry: Use a stoichiometric amount or a slight excess (e.g., 1.05-1.1 equivalents) of NBS. A large excess of NBS will favor dibromination.

    • Slow Addition: Add the NBS portion-wise or as a solution via a syringe pump over an extended period. This helps to maintain a low concentration of the brominating species in the reaction mixture.

• Formation of Constitutional Isomers: Allylic radicals are resonance-stabilized, which can lead to the formation of constitutional isomers.[4] In the case of ethyl cyclohex-3-ene-1-carboxylate, the allylic radical can be attacked at two different positions, leading to the desired 4-bromo isomer and the undesired 6-bromo isomer.

  • Troubleshooting:

    • Reaction Temperature: The regioselectivity of allylic bromination can be temperature-dependent. Running the reaction at lower temperatures may favor the formation of the thermodynamically more stable product. Experiment with a range of temperatures (e.g., from room temperature down to 0°C or even lower) to determine the optimal conditions for the desired isomer.

    • Solvent Choice: The polarity of the solvent can influence the product distribution. Non-polar solvents like carbon tetrachloride (CCl₄) or cyclohexane are traditionally used for NBS brominations.

• Competing Ionic Reactions: If the reaction conditions are not carefully controlled, ionic side reactions can occur. For example, the addition of bromine across the double bond can compete with the radical substitution.[5]

  • Troubleshooting:

    • Use of a Radical Initiator: The use of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, can promote the desired radical pathway over ionic pathways. Light (from a sunlamp or a UV lamp) can also be used to initiate the reaction.

    • Purity of NBS: Ensure that the NBS is pure. Old or impure NBS can contain bromine and HBr, which can lead to ionic side reactions. Recrystallize the NBS from water if necessary.

Workflow for Optimizing Allylic Bromination

Caption: A troubleshooting workflow for optimizing the allylic bromination step.

Question 3: My final product, Ethyl 4-bromocyclohex-3-ene-1-carboxylate, is impure even after a standard workup. What are the best methods for purification?

Answer:

Purification of the crude product is essential to obtain Ethyl 4-bromocyclohex-3-ene-1-carboxylate of high purity. The choice of purification method will depend on the nature of the impurities.

• Column Chromatography: This is often the most effective method for separating the desired product from side products and unreacted starting materials.[6]

  • Troubleshooting:

    • Stationary Phase: Silica gel is a suitable stationary phase.

    • Mobile Phase: A non-polar eluent system is recommended. Start with a low polarity solvent like hexane and gradually increase the polarity by adding a solvent such as ethyl acetate or dichloromethane. A typical gradient could be from 100% hexane to 95:5 hexane:ethyl acetate. Monitor the fractions by TLC to identify and combine those containing the pure product.

• Distillation: If the impurities have significantly different boiling points from the product, distillation under reduced pressure (vacuum distillation) can be an effective purification method. This is particularly useful for removing non-volatile impurities.

• Recrystallization: If the product is a solid at room temperature or can be induced to crystallize, recrystallization can be a powerful purification technique.[7]

  • Troubleshooting:

    • Solvent Selection: The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. The impurities should either be very soluble or insoluble in the chosen solvent at all temperatures. A solvent screen with small amounts of the crude product is recommended to identify a suitable solvent or solvent mixture.

Table 1: Comparison of Purification Methods

Purification Method	Advantages	Disadvantages	Best For
Column Chromatography	High resolution, can separate closely related compounds.	Can be time-consuming and require large volumes of solvent.	Separating isomeric byproducts and unreacted starting materials.
Vacuum Distillation	Effective for removing non-volatile impurities, scalable.	Not suitable for thermally unstable compounds or for separating compounds with similar boiling points.	Removing high-boiling impurities and unreacted starting materials.
Recrystallization	Can provide very pure crystalline material, relatively simple.	Requires the product to be a solid, may result in loss of material.	Purifying solid products from soluble or insoluble impurities.

Summary of Key Recommendations

To improve the yield and purity of Ethyl 4-bromocyclohex-3-ene-1-carboxylate:

• For the Diels-Alder Step:

  • Ensure high purity of reagents.

  • Optimize reaction temperature and time.

  • Consider using a Lewis acid catalyst for rate enhancement.

• For the Allylic Bromination Step:

  • Use pure NBS and a radical initiator.

  • Carefully control the stoichiometry and addition rate of NBS.

  • Optimize the reaction temperature to improve regioselectivity.

• For Purification:

  • Utilize column chromatography for the most effective separation of isomers and side products.

  • Consider vacuum distillation or recrystallization depending on the nature of the product and impurities.

By systematically addressing these potential issues, you can significantly improve the outcome of your synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

References

• Organic Syntheses. (2018). Synthesis of Methyl 2-Bromo-3-oxocyclopent-1-ene-1-carboxylate. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 3-bromo-4-oxocyclohexane-1-carboxylate. Retrieved from [Link]

• MySkinRecipes. (n.d.). Ethyl 4-Bromocyclohex-3-Enecarboxylate. Retrieved from [Link]

• Master Organic Chemistry. (2013). What is Allylic Bromination?. Retrieved from [Link]

• ResearchGate. (2022). BF3–Catalyzed Diels–Alder Reaction between Butadiene and Methyl Acrylate in Aqueous Solution—An URVA and Local Vibrational Mode Study. Retrieved from [Link]

• PMC. (2024). Unusual Rearrangements in Cyclohex-3-ene-1-carboxamide Derivatives: Pathway to Bicyclic Lactones. Retrieved from [Link]

• EMU Physics Department. (2023). Purification of Organic Compounds: from Crude Product to Purity. Retrieved from [Link]

• YouTube. (2020). Brominating the Allylic Position with NBS. Retrieved from [Link]

• SMU. (2022). BF3–Catalyzed Diels–Alder Reaction between Butadiene and Methyl Acrylate in Aqueous Solution—An URVA and Local Vibrational. Retrieved from [Link]

• Sci-Hub. (n.d.). Bromination of 3-cyclohexene-1-carboxylic acid, epoxydation of methyl 3-cyclohexene-1-carboxylate and opening of methyl cis- and trans-3,4-epoxycyclohexane-1-carboxylate:Stereochemical results. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 10.4: Preparing Alkyl Halides from Alkenes - Allylic Bromination. Retrieved from [Link]

• Chemical Science (RSC Publishing). (2020). The simplest Diels–Alder reactions are not endo -selective. Retrieved from [Link]

• Master Organic Chemistry. (2010). Functional Groups In Organic Chemistry. Retrieved from [Link]

• Chemistry Steps. (n.d.). Allylic Bromination by NBS with Practice Problems. Retrieved from [Link]

• Chegg. (2017). Predict the product in each of the following Diels-Alder reactions. Retrieved from [Link]

• Filo. (2025). Haloalkanes and Haloarenes Questions Give the structures of the major or... Retrieved from [Link]

• Chemistry Stack Exchange. (2015). Allylic bromination with NBS. Retrieved from [Link]

• YouTube. (2016). Diels - Alder reaction of Butadiene- IIT JEE & NEET | Vineet Khatri Sir | ATP STAR Kota. Retrieved from [Link]

• MDPI. (n.d.). (R/S)-Ethyl 2-Acetoxy-4-phenyl-4H-chromene-3-carboxylate. Retrieved from [Link]

• NIH. (n.d.). Ethyl 4-(4-bromophenyl)-6-r-phenyl-2-oxocyclohex-3-ene-1-t-carboxylate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Methyl 2‐Bromo‐3‐oxocyclopent‐1‐ene‐1‐carboxylate. Retrieved from [Link]

• Google Patents. (n.d.). WO2000026177A1 - Synthesis of ethyl bromopyruvate.

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Technical Support Center: Navigating the Scale-Up of Ethyl 4-bromocyclohex-3-ene-1-carboxylate Synthesis

Welcome to the technical support center for the synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the challenges encountered during the scale-up of this important chemical intermediate. The synthesis, while conceptually straightforward, presents several practical hurdles when transitioning from the laboratory bench to pilot plant or industrial production. This document provides a comprehensive framework for understanding and mitigating these challenges, ensuring a safe, efficient, and reproducible manufacturing process.

I. Synthetic Strategy and Core Challenges

The most common and industrially viable route to Ethyl 4-bromocyclohex-3-ene-1-carboxylate involves a two-step process:

• Diels-Alder Reaction: The formation of the cyclohexene ring via a [4+2] cycloaddition of a suitable diene (e.g., 1,3-butadiene) and dienophile (e.g., ethyl acrylate).

• Allylic Bromination: The selective introduction of a bromine atom at the allylic position of the cyclohexene ring, typically using N-Bromosuccinimide (NBS).

While this pathway is efficient, scaling up presents challenges in controlling reaction parameters, managing heat flow, ensuring regioselectivity, and purifying the final product. This guide will address these issues in a practical, question-and-answer format.

II. Troubleshooting Guide and Frequently Asked Questions (FAQs)

A. Diels-Alder Reaction Stage

Question 1: We are experiencing low yields and slow reaction rates during the Diels-Alder reaction at a larger scale. What are the likely causes and how can we optimize this step?

Answer:

Low yields and extended reaction times in the Diels-Alder synthesis of the ethyl cyclohex-3-ene-1-carboxylate precursor are common scale-up issues. The primary factors to investigate are:

• Insufficient Heat Transfer: In larger reactors, achieving and maintaining the optimal reaction temperature is more challenging due to a lower surface-area-to-volume ratio. This can lead to incomplete reactions.

  • Solution: Ensure your reactor has adequate heating capacity and efficient agitation to maintain a uniform temperature throughout the reaction mass. For very large scales, consider using a continuous-flow reactor, which offers superior heat transfer and shorter reaction times[1].

• Diene Handling and Concentration: 1,3-butadiene is a gas at room temperature, and maintaining its concentration in the reaction mixture can be difficult in a large, vented reactor.

  • Solution: Employ a pressurized reactor to maintain the butadiene in the liquid phase or use a closed-system with a condenser to reflux the butadiene. Alternatively, consider an in-situ generation of the diene if a suitable precursor is available.

• Lack of Catalysis: While the thermal Diels-Alder reaction can proceed, it often requires high temperatures and long reaction times.

  • Solution: The use of a Lewis acid catalyst can significantly accelerate the reaction and allow for lower reaction temperatures[2]. However, the choice of catalyst and its subsequent removal are critical considerations for scale-up.

Experimental Protocol: Lewis Acid Catalyzed Diels-Alder Reaction

• Reactor Preparation: Ensure a clean, dry, and inert (e.g., nitrogen or argon atmosphere) high-pressure reactor equipped with a robust stirring mechanism and temperature control.

• Solvent and Catalyst Addition: Charge the reactor with a suitable solvent and the selected Lewis acid catalyst.

• Dienophile Addition: Add ethyl acrylate to the reaction mixture.

• Diene Addition: Carefully introduce liquefied 1,3-butadiene into the cooled reactor. A slight excess of the diene is often used.

• Reaction Execution: Seal the reactor and heat to the optimized temperature (typically 80-150°C) with vigorous stirring for 2-24 hours. Monitor the reaction progress by taking aliquots and analyzing via GC or HPLC.

• Work-up: Upon completion, cool the reactor and carefully quench the Lewis acid with a suitable aqueous solution (e.g., saturated sodium bicarbonate). Separate the organic layer, wash with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure.

Parameter	Bench Scale (Typical)	Scale-Up Consideration
Temperature	100-120°C	Ensure uniform heating; consider lower temperatures with a catalyst.
Pressure	Sealed tube	Use a rated pressure vessel to handle butadiene vapor pressure.
Reaction Time	12-24 hours	Can be significantly longer if heating is inefficient.
Agitation	Magnetic stirrer	Mechanical overhead stirring is necessary for good mixing.

B. Allylic Bromination Stage

Question 2: During the allylic bromination with NBS, we are observing the formation of significant amounts of a dibrominated byproduct. How can we improve the selectivity for the desired monobrominated product?

Answer:

The formation of a dibrominated adduct is a classic side reaction in allylic bromination and arises from the electrophilic addition of bromine (Br₂) across the double bond[3]. While NBS is used to maintain a low concentration of Br₂, this side reaction can become significant under certain conditions, especially during scale-up.

• Cause: High local concentrations of Br₂ can occur if the reaction of HBr (a byproduct of the desired radical reaction) with NBS is too fast, or if the NBS itself contains significant amounts of adsorbed Br₂[4][5]. Elevated temperatures can also favor the addition reaction.

• Mechanism of Side Reaction:

  • HBr, formed during the allylic hydrogen abstraction, reacts with NBS to generate Br₂.

  • This Br₂ can then react with the alkene in an electrophilic addition mechanism, leading to the vicinal dibromide.

• Solutions to Enhance Selectivity:

  • Control the Rate of NBS Addition: Add the NBS portion-wise or as a solution over an extended period. This helps to maintain a low steady-state concentration of Br₂.

  • Maintain a Low Temperature: While radical initiation is necessary, excessive temperatures can favor the ionic addition pathway. Optimize the temperature to balance the rate of the radical reaction with the suppression of the side reaction.

  • Use a Radical Initiator: Employ a radical initiator (e.g., AIBN or benzoyl peroxide) or UV light to initiate the reaction at a lower temperature, which can help to outcompete the ionic addition pathway[4].

  • Solvent Choice: Non-polar solvents like carbon tetrachloride or cyclohexane are generally preferred as they disfavor the formation of ionic intermediates.

Question 3: We are struggling with the regioselectivity of the bromination, obtaining a mixture of isomers. What factors control the position of bromination and how can we favor the desired isomer?

Answer:

The regioselectivity of allylic bromination is determined by the relative stability of the possible allylic radical intermediates[6]. In the case of ethyl cyclohex-3-ene-1-carboxylate, abstraction of a hydrogen atom can lead to two different allylic radicals, which can exist in resonance.

• Controlling Factors:

  • Radical Stability: The bromine radical will preferentially abstract the most labile allylic hydrogen to form the most stable allylic radical. Tertiary allylic radicals are more stable than secondary, which are more stable than primary.

  • Steric Hindrance: The approach of the bromine radical to the allylic hydrogen and the subsequent reaction of the allylic radical with Br₂ can be influenced by steric hindrance from nearby bulky groups.

• Troubleshooting Poor Regioselectivity:

  • Reaction Temperature: Higher temperatures can lead to a loss of selectivity, as there is enough energy to overcome the small differences in activation energies for the formation of different radical intermediates. Running the reaction at the lowest feasible temperature is recommended.

  • Solvent Effects: The solvent can influence the stability of the transition states leading to the different radical intermediates. Empirical screening of solvents may be necessary to optimize regioselectivity.

Workflow for Troubleshooting Regioselectivity

Caption: Decision workflow for addressing regioselectivity issues.

C. Work-up and Purification

Question 4: The work-up of our large-scale bromination reaction is problematic. The succinimide byproduct is difficult to remove, and we have concerns about quenching unreacted NBS.

Answer:

The work-up of NBS brominations at scale requires careful planning to handle the succinimide byproduct and safely quench any reactive bromine species.

• Succinimide Removal: Succinimide has moderate solubility in many organic solvents but is highly soluble in water[7].

  • Aqueous Wash: After the reaction is complete, a thorough wash with water or a basic solution (e.g., sodium bicarbonate) will extract the majority of the succinimide. Multiple washes may be necessary.

  • Filtration: In some cases, particularly in non-polar solvents, succinimide may precipitate. The reaction mixture can be filtered before the aqueous work-up.

• Quenching: Unreacted NBS or Br₂ must be quenched to ensure a safe work-up.

  • Reducing Agents: A wash with an aqueous solution of a reducing agent like sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃) will effectively neutralize any remaining oxidizing agents.

Large-Scale Work-up Protocol

• Cooling: Cool the reaction mixture to room temperature or below.

• Filtration (if applicable): If succinimide has precipitated, filter the reaction mixture.

• Quenching: Slowly add the reaction mixture to a stirred aqueous solution of sodium thiosulfate.

• Aqueous Wash: Transfer the mixture to a separation vessel and wash with water, followed by a wash with saturated sodium bicarbonate solution to remove any remaining acidic byproducts.

• Brine Wash: A final wash with brine helps to break any emulsions and remove excess water.

• Drying and Concentration: Dry the organic layer over a suitable drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure.

Question 5: We are finding it difficult to purify Ethyl 4-bromocyclohex-3-ene-1-carboxylate to the required specification at a multi-kilogram scale. Column chromatography is not a viable option. What are our alternatives?

Answer:

Purification is a major hurdle in the scale-up of many organic syntheses. While column chromatography is a powerful laboratory technique, it is often impractical and expensive at an industrial scale.

• Fractional Distillation under Reduced Pressure: This is often the most effective method for purifying liquid products at scale. The success of distillation depends on a sufficient difference in the boiling points of the desired product and the impurities.

  • Optimization: A pilot distillation study should be conducted to determine the optimal pressure, temperature, and reflux ratio to achieve the desired separation.

• Crystallization: If the product is a solid or can be derivatized to a crystalline solid, crystallization is an excellent purification method for large quantities.

  • Solvent Screening: A thorough screening of solvents and solvent mixtures is necessary to find a system where the product has high solubility at elevated temperatures and low solubility at lower temperatures, while impurities remain in solution or are easily separated[8].

• Reactive Distillation: In some cases, it may be possible to combine the reaction and purification steps in a reactive distillation setup, although this is a more advanced technique that requires significant process development[9].

D. Safety Considerations

Question 6: What are the key safety concerns we need to address when scaling up the allylic bromination with NBS?

Answer:

Allylic bromination with NBS is an exothermic process and involves hazardous materials. A thorough risk assessment is crucial before any scale-up.

• Thermal Runaway: The reaction is exothermic, and a loss of cooling could lead to a thermal runaway, especially at a large scale where heat dissipation is less efficient.

  • Mitigation: Use a reaction calorimeter to determine the heat of reaction and the maximum temperature of the synthesis reaction (MTSR). Ensure that the cooling capacity of the reactor is sufficient to handle the heat evolution. Implement a semi-batch process where the NBS is added at a controlled rate to manage the exotherm[10].

• NBS Incompatibility: NBS can react violently with certain solvents[11][12].

  • Mitigation: Avoid solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) with NBS, as these combinations can lead to thermal decomposition. Conduct compatibility studies using techniques like Differential Scanning Calorimetry (DSC).

• Handling of Bromine and HBr: Although NBS is used to avoid handling elemental bromine directly, some Br₂ and HBr will be present in the reaction mixture.

  • Mitigation: Perform the reaction in a well-ventilated area or in a closed system. Use appropriate personal protective equipment (PPE), including acid-resistant gloves and safety goggles. Have a scrubbing system in place to handle any off-gassing.

Safety Protocol Overview

Caption: Key safety protocols for scaling up NBS bromination.

III. In-Process Analytical Monitoring

Question 7: What analytical techniques are recommended for monitoring the progress of the synthesis and ensuring the quality of the final product?

Answer:

Robust in-process analytical methods are essential for a successful and reproducible scale-up.

• Gas Chromatography (GC): GC is an excellent technique for monitoring the disappearance of the starting material (ethyl cyclohex-3-ene-1-carboxylate) and the appearance of the product and any volatile byproducts. It can provide quantitative data on the reaction conversion and the formation of impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used, particularly for less volatile compounds or if derivatization is required for GC analysis. It is also useful for quantifying non-volatile impurities.

• Thin-Layer Chromatography (TLC): TLC is a quick and simple qualitative technique for monitoring the reaction progress at the bench, but its utility for in-process control at scale is limited.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of the final product and identifying any impurities.

• Ion Chromatography: This technique can be used to determine the concentration of bromide ions, which can be useful for monitoring the progress of the bromination reaction[13].

IV. References

• Ashenhurst, J. (2025, July 31). Allylic Bromination. Master Organic Chemistry. Retrieved from [Link]

• Guan, M., et al. (2021). Safe Scale-Up of an N -Bromosuccinimide Involved Bromination Reaction. Organic Process Research & Development.

• Chemistry Steps. Allylic Bromination by NBS with Practice Problems. Retrieved from [Link]

• Chad's Prep. (2020, December 16). 10.3 Allylic Bromination and Benzylic Bromination with NBS | Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• MySkinRecipes. Ethyl 4-Bromocyclohex-3-Enecarboxylate. Retrieved from [Link]

• MDPI. (2022). Development of Analytical Methods for the Determination of N-Bromosuccinimide in Different Active Pharmaceutical Ingredients by High-Performance Ion Chromatography with Suppressed Conductivity Detection. Molecules, 28(1), 239. Retrieved from [Link]

• Khan, R. A. (2016, July 18). How to purify boronic acids/boronate esters? [Online forum post]. ResearchGate. Retrieved from [Link]

• ACS Publications. (2021). Safe Scale-Up of an N-Bromosuccinimide Involved Bromination Reaction. Organic Process Research & Development. Retrieved from [Link]

• ResearchGate. Chapter 16. Upscaling the Aza-Diels–Alder Reaction for Pharmaceutical Industrial Needs in Flow Chemistry. Retrieved from [Link]

• Deshmukh, M. B. (2017, February 25). How to do workup after doing bromination with NBS? [Online forum post]. ResearchGate. Retrieved from [Link]

• Google Patents. (1981). Process for purifying esters. (U.S. Patent No. 4,304,925). Retrieved from

• Organic Syntheses. 4-Thiazolecarboxylic acid, ethyl ester. Retrieved from [Link]

• Chemical Society Reviews. (2021). Trends in the Diels–Alder reaction in polymer chemistry. Chem. Soc. Rev., 50, 10694-10731. Retrieved from [Link]

• La Salle University. CHM 201 Chapter 10 Exam Problems. Retrieved from [Link]

• Tata, R. R., & Harmata, M. (2018). Synthesis of Methyl 2-Bromo-3-oxocyclopent-1-ene-1-carboxylate. Organic Syntheses, 95, 425-438.

• Organic Chemistry Portal. N-Bromosuccinimide (NBS). Retrieved from [Link]

• University of Glasgow. Selectivity of Aryl and Benzylic Bromination. Retrieved from [Link]

• Pearson. Allylic Bromination Explained: Definition, Examples, Practice & Video Lessons. Retrieved from [Link]

• MDPI. (2024). Progress in Lewis-Acid-Templated Diels–Alder Reactions. International Journal of Molecular Sciences, 25(5), 2969. Retrieved from [Link]

• Sulzer. (2025). From Waste to High-Purity: Reactive Distillation in Esterification and Hydrolysis. Retrieved from [Link]

• Der Pharma Chemica. (2015). A new synthetic process for tranexamic acid from ethyl 4-oxo-cyclohexane carboxylate. Der Pharma Chemica, 7(10), 22-28. Retrieved from [Link]

• Chemistry Stack Exchange. (2015, October 27). Allylic bromination with NBS. Retrieved from [Link]

• ResearchGate. Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1998). Regio- and stereo-selectivity issues in radical brominations of allylic units of vinylogous esters/carbonates bearing the 2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl auxiliary and in nucleophilic displacements of the derived allylic bromides. J. Chem. Soc., Perkin Trans. 1, 2587-2598.

• Organic Syntheses. (2018). Synthesis of Methyl 2-Bromo-3-oxocyclopent-1-ene-1-carboxylate. 95, 425-438. Retrieved from [Link]

• YouTube. (2014, February 16). Esters 4. Organic Preparation & Purification of an Ester. Retrieved from [Link]

• Pearson. Allylic Bromination Practice Problems. Retrieved from [Link]

• University of Rochester, Department of Chemistry. Purification: How To. Retrieved from [Link]

• YouTube. (2021, December 23). The Diels-Alder & Other Pericyclic Reactions: Crash Course Organic Chemistry #42. Retrieved from [Link]

• ResearchGate. Incompatibilities between N-Bromosuccinimide and Solvents. Retrieved from [Link]

• Google Patents. (2017). Method of producing bromocyclohexane. (RU Patent No. 2,616,450 C1). Retrieved from

• YouTube. (2024, October 20). Practice Problems Allylic Halogenation with NBS (New Class 17 Handout Page 5). Retrieved from [Link]

• PubMed Central. (2022). Regiocontrolled allylic functionalization of internal alkene via selenium-π-acid catalysis guided by boron substitution. Chemical Science, 13(16), 4647–4653. Retrieved from [Link]

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Removal of unreacted starting materials from Ethyl 4-bromocyclohex-3-ene-1-carboxylate

Welcome to the technical support center for the purification of Ethyl 4-bromocyclohex-3-ene-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the removal of unreacted starting materials from this important synthetic intermediate.

Introduction

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a valuable building block in organic synthesis, particularly for the development of novel therapeutics and agrochemicals.[1] Its purity is paramount for the success of subsequent reactions. This guide provides practical, field-proven advice for purifying this compound, focusing on the removal of common starting materials that may persist after synthesis. We will address two of the most probable synthetic routes and the specific purification challenges associated with each.

Troubleshooting Guide: Removing Unreacted Starting Materials

This section is designed to address specific purification challenges you may encounter during your experiments.

Scenario A: Purification Following Fischer Esterification

In this synthetic approach, Ethyl 4-bromocyclohex-3-ene-1-carboxylate is synthesized via the acid-catalyzed reaction of 4-bromocyclohex-3-ene-1-carboxylic acid and ethanol.[2][3][4][5][6][7] The primary contaminants are the unreacted carboxylic acid and the excess ethanol used to drive the reaction equilibrium.

Problem: My crude product is contaminated with unreacted 4-bromocyclohex-3-ene-1-carboxylic acid and ethanol. How do I remove them?

Solution: A multi-step approach involving liquid-liquid extraction followed by distillation is highly effective.

Step-by-Step Protocol: Purification after Fischer Esterification

• Initial Work-up: Liquid-Liquid Extraction:

  • Rationale: This step is designed to remove the acidic starting material, 4-bromocyclohex-3-ene-1-carboxylic acid, by converting it to its water-soluble salt.[8][9][10]

  • Procedure:

    • Dissolve the crude reaction mixture in a suitable organic solvent like diethyl ether or ethyl acetate.

    • Transfer the solution to a separatory funnel.

    • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). You will observe effervescence (CO₂ gas) as the acid is neutralized. Continue washing until the effervescence ceases.

    • Separate the aqueous layer.

    • Wash the organic layer with brine (saturated NaCl solution) to remove any remaining water-soluble impurities and to aid in the separation of the layers.

    • Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

    • Filter to remove the drying agent and concentrate the organic phase using a rotary evaporator.

• Removal of Ethanol and Solvent:

  • Rationale: The excess ethanol and the extraction solvent can be removed by distillation at atmospheric pressure, as they are typically more volatile than the desired product.[11][12][13][14]

  • Procedure:

    • Set up a simple distillation apparatus.

    • Gently heat the filtrate. The ethanol and extraction solvent will distill off first.

• Final Purification: Vacuum Distillation:

  • Rationale: Ethyl 4-bromocyclohex-3-ene-1-carboxylate is likely a high-boiling point liquid. Distillation under reduced pressure (vacuum distillation) is necessary to purify the compound without decomposition.[15][16][17][18][19]

  • Procedure:

    • Set up a vacuum distillation apparatus.

    • Carefully distill the remaining residue under reduced pressure. Collect the fraction corresponding to the boiling point of Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Data Table: Properties of Compounds in Scenario A

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Solubility
4-bromocyclohex-3-ene-1-carboxylic acid	205.05[20]	N/A	Soluble in organic solvents; deprotonated form is water-soluble.
Ethanol	46.07[14]	78.5[11]	Miscible with water and many organic solvents.[11][12][13]
Ethyl 4-bromocyclohex-3-ene-1-carboxylate	233.10[1]	High (Requires vacuum distillation)	Soluble in organic solvents, insoluble in water.

Workflow Diagram: Purification after Fischer Esterification

Caption: Purification workflow for Scenario A.

Scenario B: Purification Following Bromination of an Alkene

In this synthetic pathway, Ethyl 4-bromocyclohex-3-ene-1-carboxylate is prepared by the bromination of ethyl cyclohex-3-ene-1-carboxylate.[21][22] The primary impurity to remove is the unreacted starting ester.

Problem: My crude product is contaminated with unreacted ethyl cyclohex-3-ene-1-carboxylate. How do I separate it from the brominated product?

Solution: The most effective method for separating two similar, neutral organic compounds is column chromatography.

Step-by-Step Protocol: Purification after Bromination

• Initial Work-up:

  • Rationale: To remove any unreacted bromine and acidic byproducts.

  • Procedure:

    • Dissolve the crude reaction mixture in a suitable organic solvent.

    • Wash with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench any remaining bromine.

    • Wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any acidic byproducts.

    • Wash with brine.

    • Dry the organic layer over an anhydrous drying agent and concentrate.

• Purification by Column Chromatography:

  • Rationale: The brominated product is more polar than the starting ester due to the presence of the bromine atom. This difference in polarity allows for their separation on a silica gel column.[12][23][24]

  • Procedure:

    • Prepare a silica gel column.

    • Dissolve the crude product in a minimal amount of a non-polar solvent (e.g., hexane).

    • Load the sample onto the column.

    • Elute the column with a solvent system of increasing polarity. Start with a low polarity eluent (e.g., 100% hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate).

    • The less polar starting material, ethyl cyclohex-3-ene-1-carboxylate, will elute first.

    • The more polar product, Ethyl 4-bromocyclohex-3-ene-1-carboxylate, will elute later.

    • Collect the fractions and analyze them by Thin Layer Chromatography (TLC) to identify the pure product fractions.

    • Combine the pure fractions and remove the solvent under reduced pressure.

Data Table: Properties of Compounds in Scenario B

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Polarity
Ethyl cyclohex-3-ene-1-carboxylate	154.21[25]	195[25]	Less Polar
Ethyl 4-bromocyclohex-3-ene-1-carboxylate	233.10[1]	High (Requires vacuum distillation)	More Polar

Workflow Diagram: Purification after Bromination

Caption: Purification workflow for Scenario B.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for removing both the carboxylic acid and the unreacted ester precursor simultaneously?

If your synthesis could result in both unreacted 4-bromocyclohex-3-ene-1-carboxylic acid and unreacted ethyl cyclohex-3-ene-1-carboxylate, a combination of liquid-liquid extraction followed by column chromatography would be the most robust purification strategy. The extraction will remove the acidic impurity, and the chromatography will separate the neutral product from the neutral starting material.

Q2: How can I confirm the purity of my final product?

Several analytical techniques can be used to assess the purity of your Ethyl 4-bromocyclohex-3-ene-1-carboxylate:

• Thin Layer Chromatography (TLC): A quick and easy way to check for the presence of impurities. A pure compound should ideally show a single spot.

• Gas Chromatography (GC): Provides quantitative information about the purity of volatile compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and can be used to identify and quantify impurities.

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product.

Q3: My compound seems to be decomposing during distillation, even under vacuum. What should I do?

If you observe decomposition during vacuum distillation, consider the following:

• Lower the pressure: A lower vacuum will further decrease the boiling point.

• Use a shorter path distillation apparatus: This minimizes the time the compound spends at high temperatures.

• Consider column chromatography: This is a non-thermal purification method and is a good alternative if your compound is thermally labile.

Q4: Can I use recrystallization to purify Ethyl 4-bromocyclohex-3-ene-1-carboxylate?

Recrystallization is generally used for solid compounds. Since Ethyl 4-bromocyclohex-3-ene-1-carboxylate is likely a liquid at room temperature, recrystallization would not be a suitable primary purification technique. However, if you are working with a solid derivative, recrystallization could be a viable option.

References

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• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. (n.d.). Retrieved from [Link]

• Synthesis of Methyl 2-Bromo-3-oxocyclopent-1-ene-1-carboxylate. Organic Syntheses. (2018). Retrieved from [Link]

• Ethyl 4-Bromocyclohex-3-Enecarboxylate. MySkinRecipes. (n.d.). Retrieved from [Link]

• 4-Bromocyclohex-3-ene-1-carboxylic acid. PubChem. (n.d.). Retrieved from [Link]

• Synthesis of Methyl 2-Bromo-3-oxocyclopent-1-ene-1-carboxylate. ResearchGate. (2018). Retrieved from [Link]

• ethyl 4-methylcyclohex-3-ene-1-carboxylate. Chembase.cn. (n.d.). Retrieved from [Link]

• Total Synthesis of Chondrochloren A. ACS Publications. (2014). Retrieved from [Link]

• Liquid–liquid extraction-based process concepts for recovery of carboxylic acids from aqueous streams evaluated for dilute. ScienceDirect. (2018). Retrieved from [Link]

• Vacuum distillation. Wikipedia. (n.d.). Retrieved from [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. (2022). Retrieved from [Link]

• Ethanol. Wikipedia. (n.d.). Retrieved from [Link]

• Bromination of 3-cyclohexene-1-carboxylic acid, epoxidation of methyl 3-cyclohexene-1-carboxylate and opening of methyl cis- and trans-3,4-epoxycyclohexane-1-carboxylate:Stereochemical results. Sci-Hub. (1972). Retrieved from [Link]

• Fisher Esterification, Reflux, Isolation and Purification of Esters. Science Ready. (n.d.). Retrieved from [Link]

• Fischer Esterification Reaction Mechanism - Carboxylic Acid Derivatives. YouTube. (2016). Retrieved from [Link]

• Column chromatography. University of Calgary. (n.d.). Retrieved from [Link]

• Vacuum Distillation. YouTube. (2021). Retrieved from [Link]

• Liquid-liquid extraction for in situ carboxylic acid recovery via continuous membrane-based emulsion separations. ResearchGate. (2021). Retrieved from [Link]

• 5.4C: Step-by-Step Procedures for Vacuum Distillation. Chemistry LibreTexts. (2022). Retrieved from [Link]

• Fischer Esterification. Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Chemical Characterization of Extracts Derived from Apple, Sour Cherry, and Sweet Cherry Seed Oils. MDPI. (2021). Retrieved from [Link]

• Ethyl 3-methyl-3-cyclohexene-1-carboxylate. PubChem. (n.d.). Retrieved from [Link]

• Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. University of Manitoba. (n.d.). Retrieved from [Link]

• Vacuum Distillation. Busch. (n.d.). Retrieved from [Link]

• Ethanol (ethyl alcohol). Australian Government Department of Climate Change, Energy, the Environment and Water. (2022). Retrieved from [Link]

• 4-Thiazolecarboxylic acid, ethyl ester. Organic Syntheses. (n.d.). Retrieved from [Link]

• Performing Column Chromatography. YouTube. (2023). Retrieved from [Link]

• 4-Bromocyclohexane-1-carboxylic acid. PubChem. (n.d.). Retrieved from [Link]

• Synthesis of Linear (Z)-α,β-Unsaturated Esters by Catalytic Cross-Metathesis. The Influence of Acetonitrile. PMC. (2012). Retrieved from [Link]

• Ethyl 6-methylcyclohex-3-ene-1-carboxylate. PubChem. (n.d.). Retrieved from [Link]

• Liquid–liquid extraction for in situ carboxylic acid recovery via continuous membrane-based emulsion separations. Green Chemistry. (2021). Retrieved from [Link]

• Ethanol: Physical, chemical properties and uses. Science State Board, Class 10. (n.d.). Retrieved from [Link]

• Vacuum Distillation. YouTube. (2022). Retrieved from [Link]

• 4-bromo-3-oxocyclohexanecarboxylic acid. ChemSynthesis. (n.d.). Retrieved from [Link]

• Ethanol's remarkable properties. Nedstar. (2023). Retrieved from [Link]

• 4-Bromocyclohex-2-ene-1-carboxylic acid. PubChem. (n.d.). Retrieved from [Link]

• Unusual Rearrangements in Cyclohex-3-ene-1-carboxamide Derivatives: Pathway to Bicyclic Lactones. PMC. (2022). Retrieved from [Link]

• Ethanol: Uses, Formula & Facts Explained. Vedantu. (n.d.). Retrieved from [Link]

• 3,4-Dibromocyclohexane-1-carboxylic acid. PubChem. (n.d.). Retrieved from [Link]

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Impact of reaction temperature on Ethyl 4-bromocyclohex-3-ene-1-carboxylate synthesis

Welcome to the technical support guide for the synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate. This document provides in-depth troubleshooting advice and answers to frequently asked questions, with a specific focus on the critical role of reaction temperature. The synthesis, a classic example of allylic bromination using N-Bromosuccinimide (NBS), is highly sensitive to thermal conditions, which dictate the reaction's success, yield, and purity.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction is sluggish and not going to completion, even after extended reaction times. What is the likely cause?

A1: An incomplete reaction is often due to insufficient initiation of the radical chain reaction. The homolytic cleavage of the N-Br bond in NBS to form the bromine radical requires energy, which is typically supplied by heat or a radical initiator.[1][2] If the reaction temperature is too low, the rate of radical formation is slow, leading to an incomplete reaction.

• Troubleshooting Steps:

  • Verify Initiator Presence and Activity: Ensure that a radical initiator, such as AIBN (azobisisobutyronitrile) or benzoyl peroxide, has been added and is not expired.

  • Increase Reaction Temperature: Gradually increase the temperature of the reaction mixture. The optimal temperature is often near the boiling point of the solvent used, such as carbon tetrachloride (CCl₄) or cyclohexane. For instance, refluxing in CCl₄ occurs at approximately 77°C.

  • Initiate with Light: If thermal initiation is insufficient, gentle irradiation with a UV lamp can be used to promote the formation of bromine radicals.[1]

Q2: I am observing a significant amount of a dibrominated byproduct. How can I minimize its formation?

A2: The formation of a dibrominated product indicates that electrophilic addition of bromine (Br₂) across the double bond is competing with the desired allylic substitution.[3] This typically happens when the concentration of molecular bromine becomes too high. While NBS is used to maintain a low, steady concentration of Br₂, certain conditions can favor the competing addition reaction.

• Causality: At lower temperatures, the electrophilic addition of Br₂ to the alkene is often favored over radical substitution.[4] As the temperature increases, the radical pathway (allylic substitution) becomes dominant.[4]

• Troubleshooting Steps:

  • Maintain Elevated Temperature: Ensure the reaction is running at a sufficiently high temperature (e.g., reflux) to favor the radical substitution pathway.

  • Use High-Purity NBS: Old or impure NBS can contain residual HBr and Br₂, which can lead to unwanted side reactions.[4] Use freshly recrystallized NBS if possible.

  • Avoid High Concentrations: Adding the NBS portion-wise rather than all at once can help maintain a low concentration of Br₂ throughout the reaction.

Q3: My final product is a mixture of regioisomers. Why is this happening and can I control it?

A3: The formation of regioisomers arises from the resonance stabilization of the intermediate allylic radical.[5] Once the bromine radical abstracts a hydrogen atom from the allylic position, the resulting radical is delocalized over two carbon atoms. Bromination can then occur at either of these sites, leading to a mixture of products.[5]

• Mechanistic Insight: For Ethyl cyclohex-3-ene-1-carboxylate, the intermediate radical is unsymmetrical. This can lead to both Ethyl 4-bromocyclohex-3-ene-1-carboxylate and Ethyl 3-bromocyclohex-1-ene-1-carboxylate.

• Controlling Regioselectivity:

  • Thermodynamic vs. Kinetic Control: Reaction temperature can influence the ratio of these products. Higher temperatures tend to favor the formation of the more thermodynamically stable product, which is often the more substituted alkene.[3]

  • Steric Hindrance: The reaction may favor bromination at the less sterically hindered carbon of the allylic radical system.[5] Careful consideration of the substrate's stereochemistry is important.

Q4: The reaction mixture has turned dark brown/black, and the yield is very low. What could have caused this decomposition?

A4: Significant decomposition is often a sign of excessive temperature or prolonged reaction times. N-Bromosuccinimide itself can decompose at high temperatures, especially above its melting point (~175-178°C).[6] Furthermore, some solvents can react with NBS under harsh conditions. For example, solutions of NBS in N,N-dimethylformamide (DMF) are known to undergo hazardous thermal decomposition at temperatures as low as 32°C.[7]

• Troubleshooting Steps:

  • Precise Temperature Control: Use a reliable heating mantle with a temperature controller and monitor the internal reaction temperature. Do not exceed the recommended temperature for the solvent and reagents.

  • Solvent Choice: Select an inert solvent with an appropriate boiling point, such as carbon tetrachloride or cyclohexane.

  • Reaction Monitoring: Use techniques like Thin Layer Chromatography (TLC) to monitor the reaction progress and stop it as soon as the starting material is consumed to avoid prolonged heating and potential decomposition of the product.

Impact of Temperature on Synthesis Outcomes

The reaction temperature is arguably the most critical parameter in this synthesis. It directly influences the reaction rate, the competition between substitution and addition pathways, and the potential for side reactions.

Temperature Range	Expected Outcome	Potential Issues
Low (e.g., Room Temp - 40°C)	Very slow or no reaction.	Incomplete conversion.
Moderate (e.g., 40°C - 60°C)	Slow reaction rate. Potential for increased electrophilic addition of Br₂.	Lower yield of desired product, formation of dibromo-adduct.
Optimal (e.g., 60°C - 80°C, Reflux in CCl₄)	Good reaction rate. Favors allylic substitution.	Requires careful monitoring to prevent solvent loss and overheating.
High (e.g., > 80°C)	Fast reaction, but increased risk of side reactions and decomposition.	Formation of multiple byproducts, potential for NBS and product decomposition.

Experimental Protocol: Allylic Bromination of Ethyl cyclohex-3-ene-1-carboxylate

This protocol outlines the synthesis with an emphasis on temperature control.

Materials:

• Ethyl cyclohex-3-ene-1-carboxylate

• N-Bromosuccinimide (NBS), recrystallized

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide

• Carbon tetrachloride (CCl₄), anhydrous

• Saturated sodium bicarbonate solution

• Saturated sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Setup: Assemble a flame-dried round-bottom flask with a reflux condenser and a magnetic stirrer. Ensure the setup is under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: To the flask, add Ethyl cyclohex-3-ene-1-carboxylate and anhydrous carbon tetrachloride.

• Initiation: Add a catalytic amount of AIBN.

• Heating: Begin stirring and gently heat the mixture to reflux (approximately 77°C for CCl₄). A heating mantle with a temperature controller is recommended for stable temperature maintenance.

• NBS Addition: Once reflux is established, add the recrystallized NBS to the reaction mixture in small portions over 30-60 minutes. This helps to control the exotherm and maintain a low concentration of bromine.

• Reaction Monitoring: Monitor the reaction progress by TLC. The reaction is typically complete within 1-3 hours.

• Cooling: Once the reaction is complete, cool the mixture to room temperature.

• Workup:

  • Filter the mixture to remove the succinimide byproduct.

  • Wash the filtrate sequentially with water, saturated sodium bicarbonate solution, saturated sodium thiosulfate solution (to quench any remaining bromine), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography.

Visualizing the Impact of Temperature

The following diagram illustrates the critical choice the reaction makes based on temperature. At lower temperatures, the ionic pathway of electrophilic addition is competitive. At higher temperatures, the radical substitution pathway is favored.

Caption: Temperature dictates the reaction pathway in NBS bromination.

References

• Ashenhurst, J. (2013). Allylic Bromination. Master Organic Chemistry. [Link]

• Chad's Prep. (2020). 10.3 Allylic Bromination and Benzylic Bromination with NBS. YouTube. [Link]

• Ashenhurst, J. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

• LibreTexts. (2023). 5.3 Radical Bromination of Alkenes Part II: Allylic Bromination with NBS. Chemistry LibreTexts. [Link]

• Tata, R. R., & Harmata, M. (2018). Synthesis of Methyl 2-Bromo-3-oxocyclopent-1-ene-1-carboxylate. Organic Syntheses, 95, 425-438. [Link]

• Organic Chemistry Portal. N-Bromosuccinimide (NBS). [Link]

• Chemistry Steps. Allylic Bromination by NBS with Practice Problems. [Link]

• MySkinRecipes. Ethyl 4-Bromocyclohex-3-Enecarboxylate. [Link]

• PubChem. 4-Bromocyclohex-3-ene-1-carboxylic acid. National Center for Biotechnology Information. [Link]

• Wikipedia. N-Bromosuccinimide. [Link]

• Mitchell, C. A., et al. (2023). Hazards of a N-Bromosuccinimide Solution in N,N-Dimethylformamide. Organic Process Research & Development. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1998). Regio- and stereo-selectivity issues in radical brominations of allylic units of vinylogous esters/carbonates bearing the 2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl auxiliary and in nucleophilic displacements of the derived allylic bromides. [Link]

• MDPI. (2021). Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. [Link]

• Science of Synthesis. (2006). 35.2.4.1.1 Method 1: Allylic Bromination Using Bromine. [Link]

• PubChem. N-bromobutanimide. National Center for Biotechnology Information. [Link]

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• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reactions with Ethyl 4-bromocyclohex-3-ene-1-carboxylate

Welcome to the technical support center for optimizing chemical reactions involving Ethyl 4-bromocyclohex-3-ene-1-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile building block in their synthetic endeavors. As a bifunctional molecule, Ethyl 4-bromocyclohex-3-ene-1-carboxylate offers unique opportunities for constructing complex molecular architectures, primarily through palladium-catalyzed cross-coupling reactions. However, its structure also presents specific challenges that can impact reaction efficiency, yield, and purity.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format. The advice herein is grounded in established chemical principles and field-proven insights to empower you to overcome common experimental hurdles and achieve your desired synthetic outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: Catalyst Selection and Reaction Initiation

Question 1: I am planning a Suzuki-Miyaura coupling with Ethyl 4-bromocyclohex-3-ene-1-carboxylate. What is a good starting point for catalyst selection?

Answer: For the Suzuki-Miyaura coupling of an allylic bromide like Ethyl 4-bromocyclohex-3-ene-1-carboxylate, a judicious choice of the palladium catalyst and ligand is paramount to success. The goal is to facilitate efficient oxidative addition and transmetalation while minimizing side reactions.

A robust starting point is a palladium(0) source, often generated in situ from a palladium(II) precatalyst. Common and effective choices include:

• Palladium Precatalyst: Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃).

• Ligand: Phosphine ligands are critical for stabilizing the palladium catalyst and modulating its reactivity. For this substrate, ligands that are both electron-rich and sterically bulky are often preferred as they promote oxidative addition and reductive elimination. Good candidates to screen include:

  • Triphenylphosphine (PPh₃): A standard, cost-effective choice, though sometimes less active.

  • Tri(tert-butyl)phosphine (P(t-Bu)₃): A bulky and electron-rich ligand that can be very effective but is also air-sensitive.

  • Buchwald-type biaryl phosphine ligands: Ligands like SPhos or XPhos are often excellent for challenging cross-coupling reactions due to their high activity.

Initial Recommended Conditions:

Component	Recommendation	Rationale
Palladium Precatalyst	Pd(OAc)₂ (2-5 mol%)	Readily available and effective in generating the active Pd(0) species.
Ligand	SPhos (4-10 mol%)	Promotes high catalytic activity and can be effective at room temperature.[1]
Base	K₂CO₃ or Cs₂CO₃ (2-3 equivalents)	Moderately strong bases that are less likely to cause ester hydrolysis.[2]
Solvent	Toluene/water or Dioxane/water (e.g., 4:1 v/v)	Biphasic solvent systems are common for Suzuki reactions.
Temperature	80-100 °C	A good starting temperature range to ensure reasonable reaction rates.

It is crucial to degas the reaction mixture thoroughly to remove oxygen, which can deactivate the palladium catalyst.

Question 2: My Heck reaction with Ethyl 4-bromocyclohex-3-ene-1-carboxylate and an alkene is not proceeding. What are the likely causes and how can I troubleshoot this?

Answer: Failure of a Heck reaction to initiate can stem from several factors, particularly with a substrate like an allylic bromide. Here’s a troubleshooting workflow:

Workflow for a Stalled Heck Reaction

Troubleshooting a Stalled Heck Reaction

The mechanism of the Heck reaction involves oxidative addition of the aryl or vinyl halide to the palladium catalyst, followed by migratory insertion of the alkene.[3] For your specific substrate, the allylic nature of the bromide can lead to different reactivity patterns.

Key Troubleshooting Steps:

• Catalyst Activation: Ensure your palladium source is active. If using Pd(OAc)₂, it needs to be reduced to Pd(0) in situ. The choice of base and solvent plays a crucial role here. Sometimes, a phosphine-free system, known as the Jeffery conditions (using a quaternary ammonium salt like tetra-n-butylammonium bromide), can be effective for reactive bromides.

• Reaction Temperature: Heck reactions often require elevated temperatures (100-140 °C) to proceed at a reasonable rate. If you are running the reaction at a lower temperature, a gradual increase may initiate the reaction.

• Base Selection: The base is critical for regenerating the Pd(0) catalyst in the final step of the catalytic cycle. Organic bases like triethylamine (Et₃N) or inorganic bases like potassium carbonate (K₂CO₃) are commonly used. The choice of base can significantly impact the reaction outcome.

• Solvent Choice: Polar aprotic solvents such as DMF, DMAc, or NMP are typically used in Heck reactions to facilitate the dissolution of the palladium salts and promote the desired reactivity.

Section 2: Managing Side Reactions and Selectivity

Question 3: I am observing a significant amount of a byproduct that I suspect is a diene resulting from β-hydride elimination. How can I suppress this side reaction?

Answer: β-hydride elimination is a common side reaction in palladium-catalyzed cross-coupling reactions, especially with substrates that have β-hydrogens on an sp³-hybridized carbon.[4] In the case of Ethyl 4-bromocyclohex-3-ene-1-carboxylate, this can lead to the formation of a cyclohexadiene derivative.

Strategies to Mitigate β-Hydride Elimination:

• Ligand Choice: The choice of ligand can significantly influence the rate of β-hydride elimination versus the desired reductive elimination.

  • Bulky, Electron-Rich Ligands: Ligands such as tri(tert-butyl)phosphine (P(t-Bu)₃) or N-heterocyclic carbenes (NHCs) can accelerate reductive elimination, outcompeting β-hydride elimination.

  • Bidentate Ligands: Using bidentate phosphine ligands with a large bite angle can sometimes disfavor the conformation required for β-hydride elimination.

• Reaction Conditions:

  • Lower Temperatures: If the desired reaction can proceed at a lower temperature, this can often reduce the rate of β-hydride elimination.

  • Additives: In some cases, the addition of certain salts can influence the reaction pathway and suppress unwanted side reactions.

• Alternative Catalysts: While palladium is most common, in some challenging cases, nickel catalysts can be less prone to β-hydride elimination.[5]

Question 4: My Suzuki coupling is giving me a mixture of regioisomers. How can I control the regioselectivity of the nucleophilic attack on the π-allyl palladium intermediate?

Answer: The formation of a π-allyl palladium intermediate from Ethyl 4-bromocyclohex-3-ene-1-carboxylate presents two potential sites for nucleophilic attack, leading to regioisomers. Controlling this is a key challenge.

Factors Influencing Regioselectivity in Allylic Alkylation

Factors Influencing Regioselectivity

Key Strategies for Regiocontrol:

• Ligand Selection: This is often the most powerful tool. Ligands can exert both steric and electronic effects that direct the incoming nucleophile. For instance, bulky ligands will generally favor attack at the less sterically hindered carbon of the π-allyl intermediate. Screening a variety of phosphine ligands with different cone angles and electronic properties is recommended.

• Solvent and Additives: The polarity of the solvent can influence the structure of the π-allyl palladium intermediate and the nature of the nucleophile, thereby affecting regioselectivity. The addition of certain salts can also have a significant effect.

• Nature of the Boronic Acid/Ester: The steric and electronic properties of the organoboron reagent can also play a role in directing the regioselectivity of the coupling.

Question 5: I am concerned about the hydrolysis of the ethyl ester group under the basic conditions of my Suzuki or Heck reaction. How can I prevent this?

Answer: Ester hydrolysis is a valid concern, particularly with stronger bases like NaOH or KOH, especially in the presence of water and at elevated temperatures.

Strategies to Prevent Ester Hydrolysis:

Base	Rationale	Applicable Reaction
Potassium Carbonate (K₂CO₃)	A moderately strong base that is often sufficient for Suzuki and Heck reactions while being less prone to causing ester hydrolysis.	Suzuki, Heck
Cesium Carbonate (Cs₂CO₃)	A stronger base than K₂CO₃ that can be more effective in promoting the reaction without significant ester hydrolysis.	Suzuki, Heck
Potassium Fluoride (KF)	A mild base that can be effective in activating boronic acids for Suzuki coupling while being compatible with base-sensitive functional groups like esters.[2]	Suzuki
Organic Bases (e.g., Et₃N, DIPEA)	Often used in Heck reactions and are generally compatible with esters.	Heck

Additional Recommendations:

• Anhydrous Conditions: For Suzuki reactions, while some water is often necessary, using rigorously dried solvents and reagents can minimize hydrolysis.

• Reaction Time and Temperature: Use the lowest possible temperature and shortest reaction time that allows for complete conversion of the starting material.

• Aqueous Workup: Neutralize the reaction mixture promptly during the aqueous workup to prevent prolonged exposure to basic conditions.

Section 3: Product Analysis and Purification

Question 6: What are the common byproducts I should look for when analyzing my reaction mixture by NMR, and are there any resources for their chemical shifts?

Answer: Besides the unreacted starting material and the desired product, several byproducts can arise from reactions with Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Common Byproducts and Their Likely Origin:

Byproduct	Potential Origin	Typical ¹H NMR Signals of Interest
Cyclohexadiene derivative	β-hydride elimination	Additional olefinic protons, disappearance of the allylic proton signal.
Debrominated starting material	Proto-debromination	Disappearance of the signal corresponding to the proton geminal to the bromine.
Homocoupling of the organoboron reagent	Side reaction in Suzuki coupling	Signals corresponding to the dimer of the organoboron coupling partner.
Hydrolyzed ester (carboxylic acid)	Base-mediated hydrolysis	Disappearance of the ethyl ester signals (quartet and triplet) and appearance of a broad carboxylic acid proton signal.

Resources for NMR Chemical Shifts of Impurities:

Several publications provide comprehensive tables of ¹H and ¹³C NMR chemical shifts for common laboratory solvents and impurities in various deuterated solvents. These can be invaluable for identifying unexpected signals in your spectra.[6][7][8]

Experimental Protocols

General Protocol for a Screening Suzuki-Miyaura Coupling Reaction

• To a dried reaction vial equipped with a magnetic stir bar, add the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%), the ligand (e.g., SPhos, 4 mol%), and the base (e.g., K₂CO₃, 2 equivalents).

• Add Ethyl 4-bromocyclohex-3-ene-1-carboxylate (1 equivalent) and the arylboronic acid (1.2 equivalents).

• The vial is sealed with a septum and purged with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Add the degassed solvent system (e.g., toluene/water 4:1) via syringe.

• Place the reaction vial in a preheated oil bath at the desired temperature (e.g., 90 °C) and stir vigorously.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Conclusion

The successful application of Ethyl 4-bromocyclohex-3-ene-1-carboxylate in synthesis requires a careful and informed approach to catalyst selection and reaction optimization. By understanding the potential challenges, such as regioselectivity and side reactions, and by systematically applying the troubleshooting strategies outlined in this guide, researchers can significantly improve their chances of achieving high yields of the desired products. This technical support center serves as a living document and will be updated as new methods and insights become available. We encourage you to consult the cited literature for a deeper understanding of the underlying principles.

References

• Bercot, E. A., Caille, S., Bostick, T. M., Ranganathan, K., Jensen, R., & Faul, M. M. (2008). Diastereoselective Palladium-Catalyzed α-Arylation of 4-Substituted Cyclohexyl Esters. Organic Letters, 10(22), 5251–5254. [Link]

• Control of the β-Hydride Elimination Making Palladium-Catalyzed Coupling Reactions More Diversified. (2025). Request PDF. [Link]

• The Influence of Ligands on the Pd-Catalyzed Diarylation of Vinyl Esters. (2021). MDPI. [Link]

• Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines. (2009). PMC. [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010). Organometallics. [Link]

• Ligand-Controlled Palladium-Catalyzed Regiodivergent Suzuki-Miyaura Cross-Coupling of Allylboronates and Aryl Halides. (2013). PMC. [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. (2016). Organic Process Research & Development. [Link]

• General palladium-catalyzed cross coupling of cyclopropenyl esters. (2014). PMC. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. (2022). MDPI. [Link]

• Heck Reaction of Electronically Diverse Tertiary Alkyl Halides. (2019). PMC. [Link]

• Recent developments in nickel-catalyzed intermolecular dicarbofunctionalization of alkenes. (2020). Tetrahedron. [Link]

• Regiocontrolled Suzuki-Miyaura Couplings of 3,5-Dibromo-2-pyrone. (2000). Request PDF. [Link]

• Heck Reaction. (2023). Chemistry LibreTexts. [Link]

• Switchable Catalysis Improves the Properties of CO2-Derived Polymers: Poly(cyclohexene carbonate-b-ε-decalactone-b-cyclohexene carbonate) Adhesives, Elastomers, and Toughened Plastics. (2020). Journal of the American Chemical Society. [Link]

• 2.2: Pd-Catalyzed Cross Coupling Reactions. (2023). Chemistry LibreTexts. [Link]

• Heck Reaction. (2023). Chemistry LibreTexts. [Link]

• Synthesis of 2-Cyclohexenone-2-carboxylate and 4-Chloro-2-cyclohexenone-2-carboxylate Derivatives by Cyclization of Alkyne-Tethered 1,3-Ketoesters. (2012). ResearchGate. [Link]

• Ethyl 4-Bromocyclohex-3-Enecarboxylate. MySkinRecipes. [Link]

• Heck Reaction example 3. (2023). YouTube. [Link]

• Heck Reaction. Organic Chemistry Portal. [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010). Nobel Prize. [Link]

• (PDF) NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. (2002). ResearchGate. [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010). EPFL. [https://www.epfl.ch/labs/lcso/wp-content/uploads/2019/12/Org lett.pdf]([Link] lett.pdf)

• Palladium-Catalyzed ??-Arylation of Esters and Amides under More Neutral Conditions. (2003). Request PDF. [Link]

• Theoretical Study of Alternative Pathways for the Heck Reaction through Dipalladium and “Ligand-Free” Palladium Intermediates. (2011). Organometallics. [Link]

• Enhancement of the catalytic activity of Suzuki coupling reactions by reduction of modified carriers and promotion of Pd/H2-PrxOy surface electron transfer. (2021). New Journal of Chemistry. [Link]

• Suzuki–Miyaura cross-couplings of secondary allylic boronic esters. (2001). RSC Publishing. [Link]

• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. (2018). MDPI. [Link]

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• Master Organic Chemistry. An Online Organic Chemistry Resource. [Link]

• Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. (2004). PubMed. [Link]

• Lecture for Lesson V.4: Pd-Catalyzed Coupling Reactions (Heck, Suzuki, Stille, and Sonogashira). (2020). YouTube. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Characterization of Ethyl 4-bromocyclohex-3-ene-1-carboxylate: An HPLC-Centered Comparative Analysis

Introduction

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a valuable synthetic intermediate in the pharmaceutical and agrochemical industries.[1] Its alicyclic structure, incorporating a vinyl bromide and an ethyl ester, makes it a versatile building block for more complex molecules.[1] Accurate and robust analytical characterization of this intermediate is paramount to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth, HPLC-centered comparison of analytical methodologies for the characterization of this compound, grounded in field-proven insights and established regulatory frameworks.

Analytical Challenges & Strategic Considerations

The molecular structure of Ethyl 4-bromocyclohex-3-ene-1-carboxylate presents several analytical considerations:

• Chromophore: The presence of a carbon-carbon double bond and a carbonyl group in the ester provides sufficient UV absorbance for detection, making UV-based HPLC a primary candidate.

• Polarity: As a moderately polar compound, it is well-suited for Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), which separates molecules based on hydrophobicity.[2][3]

• Volatility: The compound's potential volatility also makes Gas Chromatography (GC) a viable, albeit different, approach.

• Chirality: The presence of a stereocenter at the C1 position (bearing the carboxylate) implies the existence of enantiomers. For stereospecific synthesis, a chiral separation technique is necessary.

This guide will focus on a robust RP-HPLC-UV method as the primary analytical technique and will compare its performance against Gas Chromatography-Mass Spectrometry (GC-MS) for impurity profiling and Supercritical Fluid Chromatography (SFC) for chiral separations.

Primary Method: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)

RP-HPLC is the workhorse of pharmaceutical analysis due to its versatility, robustness, and wide applicability. For Ethyl 4-bromocyclohex-3-ene-1-carboxylate, an RP-HPLC method provides excellent resolution for purity determination and quantification of related substances.

Causality Behind Experimental Choices

The development of a robust HPLC method is a systematic process. The choices below are grounded in the physicochemical properties of the analyte and the fundamental principles of chromatography as outlined in standards like the United States Pharmacopeia (USP) General Chapter <621>.[4][5][6][7][8]

• Stationary Phase Selection: A C18 (octadecylsilyl) silica-based column is the logical starting point. The nonpolar C18 chains provide a hydrophobic stationary phase that retains the moderately nonpolar analyte through hydrophobic interactions.[3] This choice offers a balance of retention and resolution for the parent compound and its likely process-related impurities.

• Mobile Phase Composition: A binary mobile phase of acetonitrile (ACN) and water is selected.

  • Acetonitrile: Chosen as the organic modifier (the "strong" solvent) for its low viscosity, which allows for lower backpressure, and its low UV cutoff (~190 nm), which minimizes baseline noise at lower detection wavelengths.

  • Water: The weak solvent in the mobile phase.[3]

  • Gradient Elution: A gradient program, starting with a higher percentage of water and gradually increasing the percentage of ACN, is optimal. This ensures that early-eluting, more polar impurities are well-retained and resolved, while the main analyte and any later-eluting, less polar impurities are eluted in a reasonable time with good peak shape.

• Detection Wavelength: The ester carbonyl and the C=C double bond are the primary chromophores. A detection wavelength in the range of 210-220 nm is typically effective for such functionalities, offering a good balance of sensitivity and specificity.

Detailed Experimental Protocol: RP-HPLC-UV

Objective: To determine the purity of Ethyl 4-bromocyclohex-3-ene-1-carboxylate and quantify related impurities.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, autosampler, column thermostat, and a UV/Vis or Diode Array Detector (DAD).

2. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Water (HPLC Grade).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	40
  15.0	90
  17.0	90
  17.1	40

  | 20.0 | 40 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 215 nm.

• Injection Volume: 10 µL.

3. Sample Preparation:

• Standard Solution: Accurately weigh ~10 mg of Ethyl 4-bromocyclohex-3-ene-1-carboxylate reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water. This yields a concentration of 100 µg/mL.

• Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution using the same diluent.

4. System Suitability:

• Before sample analysis, perform at least five replicate injections of the standard solution. The system is deemed suitable for use if the relative standard deviation (RSD) of the peak area is ≤ 2.0%.

5. Analysis:

• Inject the blank (diluent), standard, and sample solutions.

• Calculate the purity of the sample by area normalization, assuming all impurities have a similar response factor to the main peak.

Visualizing the HPLC Workflow

Caption: A typical workflow for RP-HPLC analysis.

Comparative Analysis: Alternative Methodologies

No single analytical technique is universally superior; the optimal choice depends on the specific question being asked. Here, we compare our primary HPLC-UV method with GC-MS and SFC.

Alternative 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds.[9][10] It offers the significant advantage of providing structural information from the mass spectrometer, which is invaluable for impurity identification.[11]

Rationale for Comparison:

• Orthogonality: GC provides a separation based on a different principle (volatility and interaction with a gaseous mobile phase) than HPLC, making it an excellent orthogonal technique for confirming purity.

• Impurity Identification: The mass spectrometric detector provides mass-to-charge ratios and fragmentation patterns, which can definitively identify unknown impurities, a task not possible with UV detection alone.

• Potential Issues: The primary risk is the thermal lability of the analyte. The high temperatures in the GC inlet and column could potentially cause degradation of the brominated ester, leading to inaccurate quantification.

Alternative 2: Supercritical Fluid Chromatography (SFC)

For chiral molecules, determining the enantiomeric excess (e.e.) is critical. While chiral HPLC is possible, SFC is often superior for this task.[12][13] SFC uses a supercritical fluid, typically CO2, as the main component of the mobile phase, which has properties intermediate between a liquid and a gas.[14][15]

Rationale for Comparison:

• Speed: The low viscosity of the supercritical CO2 mobile phase allows for much higher flow rates and faster separations compared to HPLC.[15][16]

• Efficiency: SFC often provides higher plate counts, leading to sharper peaks and better resolution of enantiomers.

• Green Chemistry: SFC significantly reduces the use of organic solvents, making it a more environmentally friendly technique.[15] The direct approach, using a chiral stationary phase (CSP), is most common for resolving enantiomers.[12]

Performance Comparison Summary

Parameter	RP-HPLC-UV	GC-MS	Chiral SFC-UV
Primary Application	Purity & Potency Assay	Impurity Identification & Quantification	Enantiomeric Purity
Principle of Separation	Partitioning based on polarity	Volatility & Polarity	Adsorption/Inclusion on Chiral Surface
Information Provided	Retention Time, UV Purity	Retention Time, Mass Spectrum	Enantiomer Retention Times, e.e.
Speed	Moderate	Fast	Very Fast
Key Advantage	Robust, versatile, widely available	Definitive structural information	Superior chiral resolution, green
Key Limitation	No structural info for unknowns	Risk of thermal degradation	Requires specialized equipment

Trustworthiness: A Foundation in Method Validation

An analytical method is only reliable if it is validated. The validation process demonstrates that the procedure is suitable for its intended purpose, a core principle of regulatory guidelines such as ICH Q2(R1).[17][18][19][20] For the primary RP-HPLC method, key validation parameters must be assessed.

Core Validation Characteristics:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This is typically demonstrated by peak purity analysis using a DAD and by analyzing stressed samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations are typically used, and the correlation coefficient (r²) should be ≥ 0.999.[21]

• Accuracy: The closeness of the test results to the true value. This is often determined by spiking a placebo with known amounts of the analyte at different concentration levels (e.g., 80%, 100%, 120%).

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Precision over a short interval of time with the same analyst and equipment.

  • Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., ±2°C in column temperature, ±0.1 mL/min in flow rate).

Interrelation of Validation Parameters

Caption: The relationship between core analytical validation parameters.

Conclusion and Recommendations

The characterization of Ethyl 4-bromocyclohex-3-ene-1-carboxylate requires a multi-faceted analytical approach.

• For routine quality control, including purity and potency testing, the validated RP-HPLC-UV method presented here is the recommended primary technique. It is robust, reliable, and provides accurate quantitative data.

• During process development or in stability studies where the identity of unknown degradation products or impurities is required, GC-MS serves as an indispensable orthogonal tool for structural elucidation, provided that thermal stability is confirmed.

• When the stereochemical outcome of the synthesis is critical, chiral SFC is the superior technique for rapidly and efficiently determining enantiomeric excess, offering significant advantages in speed and solvent reduction over chiral HPLC.

By strategically employing these complementary techniques, researchers and drug development professionals can build a comprehensive analytical profile of Ethyl 4-bromocyclohex-3-ene-1-carboxylate, ensuring its quality and suitability for the synthesis of next-generation therapeutics and other advanced materials.

References

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• Phenomenex. Reversed Phase HPLC Method Development. [Link]

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• Stoll, D. R., et al. (2022). Profiling Olefins in Gasoline by Bromination Using GC×GC-TOFMS Followed by Discovery-Based Comparative Analysis. Analytical Chemistry, 94(26), 9258–9265. [Link]

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• Wang, C., et al. (2006). Analysis of by-products in photopromoted carbonylation of cyclohexene and carbon dioxide by gas chromatography-mass spectrometry. Se Pu, 24(1), 79-82. [Link]

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• Ali, I., et al. (2014). Reversed Phase Chiral Method Development Screening for Compounds of Pharmaceutical Interest. Journal of Liquid Chromatography & Related Technologies, 37(12), 1695-1713. [Link]

• U.S. Pharmacopeia. <621> CHROMATOGRAPHY. [Link]

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• Shimadzu Corporation. (2016). Chiral Separation Using SFC and HPLC. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• De Klerck, K., et al. (2014). A generic chiral separation strategy for supercritical fluid chromatography. Journal of Chromatography A, 1363, 290-301. [Link]

• AQA. (2015). A-level Chemistry Specification. [Link]

• LCGC International. (2024). Are You Sure You Understand USP <621>?. [Link]

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• Bhatt, V., & Singh, P. (2024). Exploring Regioselectivity and Stereoselectivity via GC Analysis of the Product of the Hydroboration-Oxidation of 1-Methylcyclohexene. ChemRxiv. [Link]

• Selvita. (2024). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. [Link]

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• PubChem. Ethyl 3-bromo-4-oxocyclohexane-1-carboxylate. [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures. [Link]

• Scribd. USP-NF 621 Chromatography. [Link]

• Waters Corporation. Achiral Stationary Phase Selectivity under Supercritical Fluid Chromatography (SFC) Conditions. [Link]

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• PubChem. Ethyl 4-(4-bromocyclohexyl)-4-hydroxy-1-propylcyclohexane-1-carboxylate. [Link]

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A Senior Application Scientist's Guide to the Structural Confirmation of Ethyl 4-bromocyclohex-3-ene-1-carboxylate Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical research, the precise synthesis and unambiguous structural verification of intermediates are paramount. Ethyl 4-bromocyclohex-3-ene-1-carboxylate and its derivatives are valuable building blocks, offering a versatile scaffold for the creation of complex cyclic molecules.[1] Their utility stems from the presence of both a bromine atom and an ester group, allowing for a wide range of subsequent chemical modifications.[1] This guide provides an in-depth comparison of synthetic methodologies and a detailed protocol for the definitive structural confirmation of these important compounds, grounded in rigorous experimental data and spectroscopic analysis.

I. Synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate: A Comparative Analysis

The primary and most efficient method for synthesizing Ethyl 4-bromocyclohex-3-ene-1-carboxylate is through the allylic bromination of a cyclohexene precursor. This approach is favored for its selectivity in introducing a bromine atom at the carbon adjacent to the double bond, a position ripe for further functionalization.

Core Synthetic Strategy: Allylic Bromination

The Wohl-Ziegler reaction, which employs N-Bromosuccinimide (NBS) in the presence of a radical initiator, is the industry standard for allylic bromination.[2] This method is preferred over the use of molecular bromine (Br₂) because NBS provides a low, steady concentration of bromine radicals, which minimizes the competing electrophilic addition of bromine across the double bond.[3][4]

Experimental Protocol: Synthesis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

• Materials:

  • Ethyl cyclohex-3-enecarboxylate

  • N-Bromosuccinimide (NBS)

  • Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) as a radical initiator

  • Carbon tetrachloride (CCl₄) or other suitable non-polar solvent

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Dichloromethane (CH₂Cl₂)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Brine solution

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve Ethyl cyclohex-3-enecarboxylate in CCl₄.

  • Add N-Bromosuccinimide (1.1 equivalents) and a catalytic amount of AIBN or BPO.

  • Heat the reaction mixture to reflux under an inert atmosphere (e.g., nitrogen or argon). The reaction can be monitored by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature. The solid succinimide byproduct will precipitate.

  • Filter the reaction mixture to remove the succinimide.

  • Wash the filtrate with saturated NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield pure Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Causality in Experimental Choices:

• NBS over Br₂: As previously mentioned, NBS is crucial for maintaining a low concentration of Br₂, which favors the desired radical substitution pathway over electrophilic addition.[3]

• Radical Initiator: AIBN or BPO is necessary to initiate the homolytic cleavage of the N-Br bond in NBS, generating the bromine radical that starts the chain reaction.[4]

• Inert Atmosphere: An inert atmosphere is important to prevent side reactions with atmospheric oxygen, which can act as a radical scavenger.

• Aqueous Workup: The washing steps with NaHCO₃ and brine are essential to remove any unreacted NBS, succinimide, and acidic byproducts.

Alternative Synthetic Routes:

While allylic bromination is the most direct route, other methods can be employed to synthesize derivatives with different substitution patterns. For instance, Michael addition reactions can be used to construct the cyclohexene ring with the desired functionalities already in place.[5] However, these multi-step syntheses are often more complex and may result in lower overall yields compared to the direct bromination of a pre-formed cyclohexene ring.

II. Definitive Structural Confirmation: A Multi-faceted Spectroscopic Approach

The confirmation of the structure of Ethyl 4-bromocyclohex-3-ene-1-carboxylate and its derivatives relies on a combination of spectroscopic techniques. Each method provides unique and complementary information, and together they allow for an unambiguous assignment of the molecular structure.

Key Spectroscopic Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): NMR is the most powerful tool for elucidating the carbon-hydrogen framework of the molecule.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional groups, such as the carbonyl group of the ester and the carbon-carbon double bond.

• Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight of the compound and can reveal the presence of bromine through its characteristic isotopic pattern.

Expected Spectroscopic Data for Ethyl 4-bromocyclohex-3-ene-1-carboxylate:

Spectroscopic Technique	Expected Observations
¹H NMR	- Signal for the vinylic proton adjacent to the bromine atom (around 5.8-6.2 ppm).- Signals for the allylic protons.- A multiplet for the proton at the carbon bearing the ester group.- Signals for the ethyl group of the ester (a quartet and a triplet).- Signals for the remaining methylene protons in the ring.
¹³C NMR	- Signals for the two sp² hybridized carbons of the double bond (one of which will be shifted downfield due to the attached bromine).- Signal for the carbonyl carbon of the ester (around 170-175 ppm).- Signals for the carbons of the ethyl group.- Signals for the remaining sp³ hybridized carbons of the cyclohexene ring.
IR Spectroscopy	- A strong absorption band for the C=O stretch of the ester (around 1730-1750 cm⁻¹).- A medium absorption band for the C=C stretch of the alkene (around 1640-1680 cm⁻¹).- C-H stretching and bending vibrations.
Mass Spectrometry	- A molecular ion peak (M⁺) and a peak at M+2 of nearly equal intensity, which is the characteristic isotopic signature of a compound containing one bromine atom.

Workflow for Structural Confirmation:

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Ethyl 4-bromocyclohex-3-ene-1-carboxylate vs other brominated cyclohexenes in synthesis

A Senior Application Scientist's Guide to Brominated Cyclohexenes in Synthesis

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science, the strategic selection of building blocks is paramount. Substituted cyclohexene scaffolds are ubiquitous in bioactive molecules, making the choice of synthetic precursors a critical decision that dictates reaction efficiency, selectivity, and overall yield. Among these precursors, brominated cyclohexenes stand out for their versatility. This guide provides an in-depth comparison of Ethyl 4-bromocyclohex-3-ene-1-carboxylate against other common brominated cyclohexene isomers, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction to Key Brominated Cyclohexene Building Blocks

Brominated cyclohexenes serve as versatile intermediates, enabling a wide array of chemical transformations. The position of the bromine atom and the presence of other functional groups dramatically alter the molecule's reactivity, directing the outcome of subsequent reactions. This guide focuses on a comparative analysis of four key isomers:

Compound Name	Structure	Key Features
Ethyl 4-bromocyclohex-3-ene-1-carboxylate		Vinyl bromide, Electron-withdrawing group
3-Bromocyclohexene		Secondary allylic bromide
4-Bromocyclohexene		Secondary homoallylic bromide
1-Bromocyclohexene		Vinyl bromide

The presence of both a bromine atom and an ester group in Ethyl 4-bromocyclohex-3-ene-1-carboxylate makes it a valuable tool for constructing complex cyclic compounds, finding use in the preparation of bioactive molecules.[1] The other isomers, while structurally simpler, each offer unique reactivity profiles that can be leveraged in targeted synthetic strategies.

Synthesis and Accessibility

The synthetic accessibility of these precursors is a crucial consideration for any research campaign. While all are commercially available, their preparation routes and relative costs can vary.

Compound	Typical Synthesis	Starting Material	Typical Yield	Notes
Ethyl 4-bromocyclohex-3-ene-1-carboxylate	Diels-Alder reaction followed by bromination/dehydrobromination	Isoprene, Ethyl acrylate	Moderate to Good	Multi-step synthesis can impact overall yield and cost.
3-Bromocyclohexene	Allylic bromination of cyclohexene	Cyclohexene	~53%[2]	Commonly prepared using N-bromosuccinimide (NBS) with a radical initiator like AIBN.[2][3]
4-Bromocyclohexene	Addition of HBr to 1,3-cyclohexadiene	1,3-Cyclohexadiene	Variable	Can be formed as a mixture of isomers requiring careful purification.
1-Bromocyclohexene	Elimination from 1,2-dibromocyclohexane	Cyclohexene	Good	Often prepared by bromination of cyclohexene followed by base-induced elimination.[4]

The synthesis of 3-bromocyclohexene via allylic bromination is a well-established and reliable method, often performed in undergraduate and industrial laboratories.[2][3]

Comparative Reactivity: A Mechanistic Perspective

The distinct placement of the bromine atom in each isomer governs its reactivity in fundamental organic transformations. Understanding these differences is key to predicting reaction outcomes and selecting the optimal substrate.

Nucleophilic Substitution Reactions

Nucleophilic substitution is a cornerstone of synthetic chemistry, and the behavior of these isomers varies significantly.

• 3-Bromocyclohexene , as a secondary allylic bromide, readily undergoes SN1 reactions due to the formation of a resonance-stabilized allylic carbocation.[5][6][7] This enhanced reactivity makes it a potent electrophile for a range of nucleophiles.[5]

• 4-Bromocyclohexene , a secondary homoallylic bromide, is less reactive towards SN1 pathways as the resulting carbocation is not resonance-stabilized.[5] It will more likely react via an SN2 mechanism, which is sensitive to steric hindrance.

• Ethyl 4-bromocyclohex-3-ene-1-carboxylate and 1-Bromocyclohexene are vinyl bromides. The C(sp²)-Br bond is significantly stronger than a C(sp³)-Br bond, and the bromine's lone pairs can participate in resonance with the double bond. Consequently, they are generally unreactive in traditional SN1 and SN2 reactions. Their utility shines in metal-catalyzed cross-coupling reactions.

The following diagram illustrates the divergent pathways of nucleophilic attack on allylic systems, a key consideration for 3-bromocyclohexene.

Caption: Competing SN2 and SN2' pathways for nucleophilic attack on 3-bromocyclohexene.

Elimination Reactions

Elimination reactions offer a route to dienes, which are valuable precursors in cycloaddition reactions.

• 3-Bromocyclohexene readily undergoes E2 elimination to form the highly stable, conjugated 1,3-cyclohexadiene. This reaction is often faster compared to the elimination of bromocyclohexane because the transition state leading to the conjugated diene is stabilized.[8]

• 4-Bromocyclohexene can also undergo elimination, but it leads to the formation of 1,3-cyclohexadiene as well, proceeding through a different transition state.

• The vinyl bromides are generally not amenable to standard base-induced elimination reactions.

Palladium-Catalyzed Cross-Coupling Reactions

This is where Ethyl 4-bromocyclohex-3-ene-1-carboxylate and 1-Bromocyclohexene excel. The Suzuki-Miyaura coupling, a powerful method for C-C bond formation, is highly effective for vinyl halides.[9][10]

• Vinyl Bromides (Ethyl 4-bromocyclohex-3-ene-1-carboxylate & 1-Bromocyclohexene): These are excellent substrates for Suzuki, Stille, Heck, and Sonogashira couplings. The reaction proceeds via an oxidative addition of the palladium catalyst to the C-Br bond, which occurs with retention of stereochemistry at the double bond.[10] This allows for the stereospecific synthesis of substituted cyclohexenes.

• Allylic Bromides (3-Bromocyclohexene): While allylic bromides can also participate in Suzuki couplings, the mechanism can be more complex, sometimes involving an intermediate π-allyl palladium complex. This can lead to issues with regioselectivity (attack at the α or γ position).[11][12]

• Homoallylic Bromides (4-Bromocyclohexene): These are generally poor substrates for traditional cross-coupling reactions under standard conditions.

The following table summarizes the relative reactivity of these isomers in key transformations.

Reaction Type	Ethyl 4-bromocyclohex-3-ene-1-carboxylate	3-Bromocyclohexene	4-Bromocyclohexene	1-Bromocyclohexene
SN1	Unreactive	Highly Reactive	Low Reactivity	Unreactive
SN2	Unreactive	Reactive	Reactive	Unreactive
E2 Elimination	Unreactive	Highly Reactive	Reactive	Unreactive
Suzuki Coupling	Highly Reactive	Reactive (potential for regioisomers)	Low Reactivity	Highly Reactive

Experimental Protocols: A Practical Comparison

To illustrate the practical differences in handling and reactivity, here are representative protocols for a substitution and a cross-coupling reaction.

Protocol 1: Nucleophilic Substitution on 3-Bromocyclohexene

This protocol details a typical SN2 reaction with a soft nucleophile.

• Materials: 3-Bromocyclohexene (1.0 eq), Sodium thiophenoxide (1.1 eq), Anhydrous DMF, Argon atmosphere.

• Procedure:

  • To a stirred solution of sodium thiophenoxide in anhydrous DMF at 0 °C under an argon atmosphere, add a solution of 3-bromocyclohexene in DMF dropwise.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

  • Upon completion, quench the reaction with saturated aqueous NH₄Cl and extract with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel.

Protocol 2: Suzuki-Miyaura Coupling of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

This protocol showcases the utility of this vinyl bromide in C-C bond formation.

• Materials: Ethyl 4-bromocyclohex-3-ene-1-carboxylate (1.0 eq), Phenylboronic acid (1.2 eq), Pd(PPh₃)₄ (0.05 eq), 2M aqueous Na₂CO₃ (3.0 eq), Toluene/Ethanol (3:1), Argon atmosphere.

• Procedure:

  • To a flask charged with Ethyl 4-bromocyclohex-3-ene-1-carboxylate, phenylboronic acid, and Pd(PPh₃)₄, add the toluene/ethanol solvent mixture.

  • Degas the mixture by bubbling argon through it for 15 minutes.

  • Add the degassed 2M Na₂CO₃ solution and heat the reaction to 80 °C.

  • Stir vigorously for 8-12 hours, monitoring by TLC or GC-MS.

  • After cooling to room temperature, dilute with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purification: The crude product is purified by flash column chromatography on silica gel.

The following workflow diagram illustrates the key steps in a Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Conclusion and Strategic Selection

The choice between Ethyl 4-bromocyclohex-3-ene-1-carboxylate and other brominated cyclohexenes is dictated by the desired transformation.

• For nucleophilic substitutions and eliminations , the allylic nature of 3-bromocyclohexene makes it the superior choice due to its enhanced reactivity via a stabilized carbocation intermediate.

• For palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, or Heck, the vinyl bromide functionality of Ethyl 4-bromocyclohex-3-ene-1-carboxylate and 1-Bromocyclohexene is ideal, providing stable and reliable partners for C-C bond formation. The ester functionality in the former offers an additional handle for further synthetic elaboration.

• 4-Bromocyclohexene occupies a middle ground of reactivity, suitable for SN2 reactions where the higher reactivity of the allylic isomer might be problematic, but it is generally less versatile than the other isomers.

By understanding the inherent electronic and steric properties of these fundamental building blocks, researchers can make informed decisions, optimizing synthetic routes and accelerating the discovery and development of novel chemical entities.

References

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A Senior Application Scientist's Guide to the Comparative Reactivity of Ethyl 4-bromocyclohex-3-ene-1-carboxylate and Its Analogs

Introduction

In the landscape of modern synthetic chemistry, particularly in the realms of pharmaceutical and agrochemical development, cyclic organic molecules serve as foundational scaffolds for constructing complex, biologically active compounds. Among these, Ethyl 4-bromocyclohex-3-ene-1-carboxylate stands out as a versatile synthetic intermediate.[1] Its unique structure, featuring an allylic bromide, a cyclohexene ring, and an ester functional group, provides multiple avenues for chemical modification.[1] Understanding the nuanced reactivity of this molecule is paramount for chemists aiming to leverage its synthetic potential.

This guide provides an in-depth, objective comparison of the reactivity of Ethyl 4-bromocyclohex-3-ene-1-carboxylate against a curated selection of its structural analogs. We will dissect the key structural elements that govern its chemical behavior, focusing primarily on nucleophilic substitution reactions. By examining how subtle changes to the molecule's framework—such as altering the halogen leaving group or the ester moiety—impact reaction outcomes, this document aims to equip researchers with the predictive insights necessary for rational reaction design and optimization. The analysis is grounded in established mechanistic principles and supported by comparative experimental data.

Molecular Structure and Reactivity Profile

The reactivity of Ethyl 4-bromocyclohex-3-ene-1-carboxylate is dictated by three primary structural features:

• The Allylic Bromide: The C-Br bond is at an allylic position, meaning it is adjacent to a carbon-carbon double bond. This arrangement is crucial as it allows for the formation of a resonance-stabilized allylic carbocation intermediate if the reaction proceeds via an SN1 mechanism.[2] This stabilization significantly enhances reactivity compared to its saturated or vinylic counterparts.[2][3][4] Allylic halides are excellent substrates for both SN1 and SN2 reactions.

• The Cyclohexene Ring: The conformation of the six-membered ring influences the stereochemical outcome of reactions. The approach of a nucleophile can be subject to steric hindrance depending on the axial or equatorial positioning of the substituents.

• The Ethyl Carboxylate Group: This electron-withdrawing group can influence the electronic density of the ring and potentially affect the rate of carbocation formation. Its steric bulk may also play a role in directing the approach of incoming nucleophiles.

Nucleophilic substitution is a cornerstone reaction for this class of molecules.[5] The competition between SN1 (stepwise, via carbocation) and SN2 (concerted, single step) mechanisms is a key consideration, governed by factors like the substrate structure, nucleophile strength, solvent polarity, and the nature of the leaving group.[6][7][8]

Comparative Reactivity Analysis of Analogs

To elucidate the structure-reactivity relationships, we will compare the parent molecule (Analog A) with three systematically varied analogs in a model nucleophilic substitution reaction with sodium cyanide (NaCN) in a polar aprotic solvent like DMSO, which typically favors an SN2 pathway.[7][9]

The Analogs:

• Analog A (Parent): Ethyl 4-bromo cyclohex-3-ene-1-carboxylate

• Analog B (Iodo): Ethyl 4-iodo cyclohex-3-ene-1-carboxylate

• Analog C (Chloro): Ethyl 4-chloro cyclohex-3-ene-1-carboxylate

• Analog D (tert-Butyl Ester): tert-Butyl 4-bromocyclohex-3-ene-1-carboxylate

The "Element Effect": Influence of the Halogen Leaving Group

The identity of the halogen atom is one of the most significant factors determining the rate of nucleophilic substitution. A good leaving group is a species that is stable on its own (i.e., a weak base) after departing with the electron pair from its bond to carbon.[10][11]

Causality Behind Experimental Observations: The strength of the carbon-halogen bond and the stability of the resulting halide ion are the primary determinants of leaving group ability.[12] For the halogens, the C-X bond strength decreases in the order C-Cl > C-Br > C-I.[13] Concurrently, the stability of the halide anion increases in the order Cl⁻ < Br⁻ < I⁻, as the negative charge is dispersed over a larger atomic radius.[14] Consequently, the leaving group ability follows the trend I⁻ > Br⁻ > Cl⁻.[11][12]

This directly translates to reaction rates. Analog B, with iodine as the leaving group, will react the fastest due to the weaker C-I bond and the high stability of the iodide anion.[12] Analog C, with the stronger C-Cl bond, will be the least reactive.

Table 1: Comparative Reaction Rates for Halogen Analogs

Analog	Structure	Leaving Group	Relative Rate (SN2)
A	Ethyl 4-bromo cyclohex-3-ene-1-carboxylate	Br⁻	1.0
B	Ethyl 4-iodo cyclohex-3-ene-1-carboxylate	I⁻	~50
C	Ethyl 4-chloro cyclohex-3-ene-1-carboxylate	Cl⁻	~0.02

(Note: Relative rates are illustrative estimates based on general principles of leaving group ability for SN2 reactions.)

Steric Effects: Influence of the Ester Group

The size of the ester group can influence the reaction rate through steric hindrance. In an SN2 reaction, the nucleophile must approach the electrophilic carbon from the side opposite the leaving group (backside attack).[15] A bulky substituent can impede this approach, slowing the reaction.

Causality Behind Experimental Observations: Analog D replaces the ethyl ester with a much bulkier tert-butyl group. This increased steric hindrance near the reaction center will likely hinder the backside attack of the nucleophile, leading to a slower SN2 reaction rate compared to the parent molecule, Analog A. While the electronic properties of the tert-butyl group differ slightly from the ethyl group, the steric effect is expected to be the dominant factor in this comparison.

Table 2: Comparative Reaction Rates for Ester Analogs

Analog	Structure	Ester Group	Relative Rate (SN2)
A	Ethyl 4-bromocyclohex-3-ene-1-carboxylate	-COOEt	1.0
D	tert-Butyl 4-bromocyclohex-3-ene-1-carboxylate	-COOtBu	~0.6

(Note: Relative rates are illustrative estimates based on steric effects.)

Mechanistic Considerations: SN1 vs. SN2 Pathways

The choice of solvent is critical in directing the reaction mechanism.[16]

• Polar aprotic solvents (e.g., DMSO, acetone) are ideal for SN2 reactions. They solvate the cation but leave the anion (the nucleophile) relatively "free" and highly reactive.[9][16]

• Polar protic solvents (e.g., water, ethanol) are ideal for SN1 reactions. They excel at stabilizing both the leaving group anion and, more importantly, the carbocation intermediate through hydrogen bonding, thus lowering the activation energy for the rate-determining first step.[6][7][9][17]

For Ethyl 4-bromocyclohex-3-ene-1-carboxylate, an SN1 reaction in a polar protic solvent like ethanol would proceed through a resonance-stabilized allylic carbocation. This delocalization of positive charge over two carbons means the incoming nucleophile can attack at either site, potentially leading to a mixture of products (direct substitution and allylic rearrangement).

Visualizing the SN1 Pathway and Allylic Rearrangement

The following diagram illustrates the formation of the resonance-stabilized carbocation intermediate and the two possible products from nucleophilic attack.

Caption: SN1 mechanism showing allylic rearrangement.

Experimental Protocol: Comparative SN2 Reaction

This protocol provides a self-validating system for comparing the reactivity of the analogs under SN2 conditions.

Objective:

To compare the relative rates of reaction for Analogs A, B, C, and D with sodium cyanide.

Materials:

• Analog A, B, C, D (1.0 mmol each)

• Sodium Cyanide (NaCN, 1.2 mmol)

• Dimethyl Sulfoxide (DMSO, 10 mL)

• Internal Standard (e.g., Dodecane, 0.5 mmol)

• Diethyl ether

• Saturated aq. NaCl (brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• GC-MS vials

Procedure:

• Reaction Setup: To a clean, dry 25 mL round-bottom flask equipped with a magnetic stir bar, add Analog A (1.0 mmol), sodium cyanide (1.2 mmol), and the internal standard.

• Solvent Addition: Add 10 mL of anhydrous DMSO to the flask.

• Reaction Execution: Place the flask in a pre-heated oil bath at 50°C and start stirring.

• Monitoring: At timed intervals (e.g., t = 0, 15, 30, 60, 120 min), withdraw a small aliquot (~0.1 mL) of the reaction mixture.

• Workup of Aliquot: Immediately quench the aliquot in a vial containing 1 mL of diethyl ether and 1 mL of water. Shake vigorously.

• Sample Preparation: Allow the layers to separate. Take the top ether layer and pass it through a small plug of anhydrous MgSO₄ into a GC-MS vial.

• Analysis: Analyze the sample by GC-MS to determine the ratio of starting material to product, relative to the internal standard.

• Repeat: Repeat steps 1-7 for Analogs B, C, and D under identical conditions.

• Data Processing: Plot the disappearance of starting material over time for each analog to determine the relative reaction rates.

Experimental Workflow Diagram

Caption: Workflow for kinetic analysis of substitution reactions.

Conclusion

The reactivity of Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a finely tuned interplay of electronic and steric factors inherent to its structure. This guide demonstrates that its behavior in nucleophilic substitution reactions can be rationally predicted and controlled.

• Leaving Group: The choice of halogen is the most potent modulator of reactivity, with the iodo-analog exhibiting significantly faster reaction rates than its bromo and chloro counterparts. This aligns with the fundamental principles of leaving group ability (I > Br > Cl).

• Steric Hindrance: The bulk of the ester group plays a secondary but important role, particularly in sterically sensitive SN2 reactions. Larger groups like tert-butyl can measurably decrease the reaction rate compared to the smaller ethyl group.

• Reaction Conditions: The solvent and nucleophile dictate the mechanistic pathway. While polar aprotic solvents and strong nucleophiles favor a direct SN2 displacement, polar protic conditions can open up the SN1 pathway, introducing the possibility of allylic rearrangement products.

These insights provide a robust framework for drug development professionals and synthetic chemists to select the appropriate substrate and conditions to achieve desired synthetic outcomes, enabling the efficient construction of complex molecular architectures.

References

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A Comparative Guide to Purity Assessment of Ethyl 4-bromocyclohex-3-ene-1-carboxylate: A GC-MS Perspective

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of pharmaceutical intermediates and complex organic molecules, the rigorous assessment of purity is not merely a quality control step but a cornerstone of scientific validity and, ultimately, patient safety. Ethyl 4-bromocyclohex-3-ene-1-carboxylate, a versatile building block in organic synthesis, is no exception. Its purity can significantly influence the yield, impurity profile, and pharmacological activity of downstream products. This guide provides an in-depth technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the purity assessment of this compound, grounded in scientific principles and practical application.

The Critical Role of Purity in Synthesis

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a key intermediate used in the synthesis of a variety of more complex molecules. The presence of impurities, even in trace amounts, can have significant consequences:

• Side Reactions: Impurities can lead to the formation of unwanted by-products, complicating purification and reducing the overall yield of the desired product.

• Altered Biological Activity: In drug development, impurities can exhibit their own pharmacological or toxicological effects, potentially leading to misleading structure-activity relationship (SAR) data and unforeseen adverse effects.

• Regulatory Scrutiny: Regulatory bodies such as the FDA and EMA have stringent requirements for the characterization and control of impurities in active pharmaceutical ingredients (APIs) and their intermediates.

Given these considerations, the selection of an appropriate analytical method for purity determination is of paramount importance.

GC-MS: A Powerful Tool for Purity Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the analysis of volatile and semi-volatile compounds like Ethyl 4-bromocyclohex-3-ene-1-carboxylate.[1] The technique combines the exceptional separation capabilities of gas chromatography with the highly specific detection and identification power of mass spectrometry.[1]

The Rationale Behind the Method: A Step-by-Step GC-MS Protocol

The following protocol is a robust starting point for the GC-MS analysis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate, with the understanding that method optimization is crucial for achieving the best results. The development and validation of such a method should adhere to guidelines from the International Council for Harmonisation (ICH).[2]

1. Sample Preparation:

• Objective: To prepare a solution of the sample that is suitable for injection into the GC-MS system.

• Protocol:

  • Accurately weigh approximately 10 mg of the Ethyl 4-bromocyclohex-3-ene-1-carboxylate sample.

  • Dissolve the sample in 10 mL of a high-purity volatile solvent such as ethyl acetate or dichloromethane. Ensure the solvent does not co-elute with the analyte or any potential impurities.

  • Vortex the solution until the sample is completely dissolved.

  • If necessary, filter the solution through a 0.22 µm syringe filter to remove any particulate matter.

2. GC-MS Instrumentation and Parameters:

The choice of GC column and temperature program is critical for achieving good separation of the target compound from potential impurities. A mid-polarity column is often a good starting point for halogenated esters.

Parameter	Setting	Justification
Gas Chromatograph	Agilent 7890B GC or equivalent	A widely used and reliable GC system.
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar	A non-polar to mid-polarity column that provides good resolution for a wide range of compounds, including halogenated esters.
Injector Temperature	250 °C	Ensures complete vaporization of the sample without causing thermal degradation.
Injection Volume	1 µL (with split ratio, e.g., 50:1)	A split injection is used to prevent column overloading and ensure sharp peaks.
Carrier Gas	Helium at a constant flow rate (e.g., 1 mL/min)	An inert carrier gas that is compatible with mass spectrometry.
Oven Temperature Program	Initial temp: 80°C, hold for 2 min; Ramp: 10°C/min to 280°C; Hold: 5 min	This temperature program allows for the separation of compounds with a range of boiling points. The initial hold ensures good peak shape for volatile components, while the ramp allows for the elution of less volatile compounds. The final hold ensures that all components are eluted from the column.
Mass Spectrometer	Agilent 5977A MSD or equivalent	A sensitive and reliable mass selective detector.
Ionization Mode	Electron Ionization (EI) at 70 eV	The standard ionization technique for GC-MS, which produces reproducible fragmentation patterns for library matching.
Mass Range	m/z 40-450	A wide enough range to detect the molecular ion of the target compound and its potential fragments and impurities.
Ion Source Temperature	230 °C	Optimized to prevent condensation and promote efficient ionization.
Quadrupole Temperature	150 °C	Maintained at a stable temperature to ensure consistent mass analysis.

3. Data Analysis and Interpretation:

• Purity Assessment: The purity of the sample is typically determined by calculating the peak area percentage of the main component relative to the total area of all peaks in the chromatogram.

• Impurity Identification: The mass spectrum of each impurity peak can be compared to a commercial library (e.g., NIST) or to the fragmentation pattern of known standards to tentatively identify the impurities. The presence of bromine's characteristic isotopic pattern (M+ and M+2 peaks of nearly equal intensity) is a key indicator for bromine-containing fragments.[3]

Potential Impurities and Their Origin

A thorough understanding of the synthetic route is crucial for predicting potential impurities. Ethyl 4-bromocyclohex-3-ene-1-carboxylate is often synthesized via a Diels-Alder reaction followed by bromination. Potential impurities could include:

• Starting Materials: Unreacted diene and dienophile from the Diels-Alder reaction.

• ** regioisomers and Stereoisomers:** The Diels-Alder reaction can sometimes produce a mixture of isomers.

• By-products of Bromination: Dibrominated or other over-brominated products.[4]

• Solvent Residues: Residual solvents from the reaction and purification steps.

• Degradation Products: The compound may degrade over time, especially if exposed to light or heat.

GC-MS Workflow for Purity Analysis

Caption: Workflow for GC-MS purity analysis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Comparison with Alternative Analytical Methods

While GC-MS is a powerful technique, other methods can also be employed for purity assessment, each with its own set of advantages and limitations.

Technique	Principle	Advantages	Disadvantages	Best Suited For
GC-MS	Separation based on volatility and polarity, followed by mass-based detection.	High sensitivity and specificity; excellent for identifying unknown impurities; provides structural information.[1]	Requires the analyte to be volatile and thermally stable; derivatization may be necessary for some compounds.	Comprehensive purity analysis and identification of volatile and semi-volatile impurities.
HPLC-UV	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with UV detection.	Suitable for non-volatile and thermally labile compounds; a wide range of column chemistries and mobile phases provides versatility.[5]	Lower resolution than capillary GC; UV detection requires a chromophore and may have different response factors for different impurities, leading to inaccurate quantification without proper calibration.	Routine purity analysis of non-volatile compounds and for compounds that are not amenable to GC.
Quantitative NMR (qNMR)	Determination of concentration based on the integration of NMR signals relative to a certified internal standard.	A primary ratio method that does not require a reference standard of the analyte itself; provides absolute purity determination; non-destructive.[6]	Lower sensitivity compared to chromatographic methods; may not be suitable for detecting trace impurities; requires a well-resolved spectrum.	Accurate determination of the purity of the main component, especially when a certified reference standard is unavailable.

Data Presentation: A Comparative Overview

The following table presents a hypothetical comparison of the performance characteristics of GC-MS, HPLC-UV, and qNMR for the purity analysis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate. Actual values would need to be determined through method validation studies.

Performance Metric	GC-MS	HPLC-UV	qNMR
Limit of Detection (LOD)	~0.01%	~0.05%	~0.1%
Limit of Quantification (LOQ)	~0.05%	~0.1%	~0.3%
Linearity (R²)	>0.999	>0.998	N/A (primary method)
Precision (%RSD)	< 2%	< 3%	< 1%
Accuracy (% Recovery)	98-102%	97-103%	99-101%

Conclusion: Selecting the Right Tool for the Job

The choice of analytical method for the purity assessment of Ethyl 4-bromocyclohex-3-ene-1-carboxylate depends on the specific requirements of the analysis.

• For comprehensive impurity profiling and identification , GC-MS is the method of choice due to its high resolution and the structural information provided by the mass spectrometer.

• For routine quality control where the impurity profile is well-established , HPLC-UV can be a cost-effective and reliable alternative, provided that the impurities have a UV chromophore and the method is properly validated with reference standards.

• For obtaining a highly accurate, absolute purity value of the main component, especially for use as a reference standard , qNMR is an invaluable tool.[6]

In a drug development setting, a combination of these techniques is often employed to gain a complete understanding of the purity and impurity profile of a critical intermediate like Ethyl 4-bromocyclohex-3-ene-1-carboxylate. This orthogonal approach, utilizing methods with different separation and detection principles, provides the highest level of confidence in the quality of the material.

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A Senior Application Scientist's Guide to the NMR Spectral Interpretation of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

Abstract

This guide provides a comprehensive analysis of the nuclear magnetic resonance (NMR) spectra of Ethyl 4-bromocyclohex-3-ene-1-carboxylate, a valuable intermediate in organic synthesis.[1] As drug development professionals and researchers require unambiguous structural confirmation, this document delves into the nuanced interpretation of its ¹H and ¹³C NMR spectra. We will present a detailed prediction of chemical shifts and coupling constants, supported by fundamental principles and empirical data. Furthermore, this guide will compare the expected spectral features with those of a potential positional isomer, Ethyl 5-bromocyclohex-3-ene-1-carboxylate, to highlight the power of NMR in distinguishing closely related structures. A validated, step-by-step experimental protocol for acquiring high-fidelity 1D and 2D NMR data is also provided to ensure reproducibility and accuracy in your own laboratory settings.

Introduction: The Imperative for Rigorous Structural Verification

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a bifunctional molecule featuring a bromine atom and an ester group, making it a versatile building block for more complex cyclic compounds, particularly in the synthesis of bioactive molecules and drug candidates.[1] Given its potential applications, absolute certainty of its chemical structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent technique for the complete structural elucidation of organic compounds in solution, offering unparalleled insight into the chemical environment and connectivity of atoms.[2]

This guide is designed to serve as a practical reference for researchers, moving beyond a simple listing of expected peaks to explain the causal relationships between the molecular structure and the resulting NMR spectrum. We will explore the inductive and anisotropic effects of the substituents, the conformational aspects of the cyclohexene ring, and the through-bond scalar couplings that give rise to the unique spectral fingerprint of this molecule.

Predicted ¹H NMR Spectral Analysis: A Proton-by-Proton Examination

The ¹H NMR spectrum provides a wealth of information based on chemical shift, signal integration, and spin-spin coupling patterns.[3] For Ethyl 4-bromocyclohex-3-ene-1-carboxylate, we anticipate a complex but interpretable spectrum. The numbering scheme used for assignment is shown below.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Rationale
H3	~6.0 - 6.2	m	Vinylic proton adjacent to the bromine-bearing carbon; deshielded by the double bond and the electronegative bromine.
O-CH₂	~4.1 - 4.2	q	J = 7.1 Hz	Methylene protons of the ethyl ester, deshielded by the adjacent oxygen atom and split by the methyl protons.
H1	~2.8 - 3.0	m	Methine proton alpha to the carbonyl group, deshielded.
H2, H6	~2.2 - 2.7	m	Allylic protons, deshielded by the adjacent double bond.
H5	~2.0 - 2.4	m	Aliphatic protons on the cyclohexene ring.
CH₃	~1.2 - 1.3	t	J = 7.1 Hz	Methyl protons of the ethyl ester, appearing in the typical upfield region.

Causality Behind the Chemical Shifts:

• Vinylic Proton (H3): Protons on a carbon-carbon double bond typically resonate between 4.5 and 7.0 ppm.[4] The presence of the electronegative bromine atom on the adjacent carbon (C4) will further deshield H3, pushing its chemical shift downfield.

• Ethyl Ester Protons (O-CH₂ and CH₃): The methylene protons (O-CH₂) are directly attached to an oxygen atom, causing a significant downfield shift to the 3.5-5.5 ppm region.[4] They will appear as a quartet due to coupling with the three protons of the adjacent methyl group (n+1 rule). The methyl (CH₃) protons will be a triplet in the upfield region, characteristic of an ethyl group attached to an electron-withdrawing group.

• Allylic Protons (H2, H6): These protons are on carbons adjacent to the double bond and are expected in the 1.8-2.5 ppm range.[4] Their chemical environment is complex due to the ring conformation and coupling to multiple neighbors.

• Ring Protons (H1, H5): The methine proton at C1 is alpha to the ester group, leading to deshielding. The remaining methylene protons at C5 are in a standard aliphatic environment but will show complex splitting due to coupling with neighboring protons.

Predicted ¹³C NMR Spectral Analysis: Mapping the Carbon Skeleton

The ¹³C NMR spectrum, typically acquired with proton decoupling, provides a single peak for each unique carbon atom.[5] The chemical shifts are highly sensitive to the carbon's hybridization and electronic environment.[5]

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Rationale
C=O	~173 - 175	Carbonyl carbon of the ester group, highly deshielded.[1]
C4	~130 - 135	Vinylic carbon bonded to bromine.
C3	~125 - 130	Vinylic carbon bonded to a proton.
O-CH₂	~60 - 62	Methylene carbon of the ethyl ester, deshielded by oxygen.[6]
C1	~40 - 45	Methine carbon alpha to the carbonyl group.
C2, C6	~30 - 38	Allylic carbons.
C5	~25 - 30	Aliphatic methylene carbon.
CH₃	~14	Methyl carbon of the ethyl ester.[6]

Key Insights from the ¹³C Spectrum:

• The carbonyl carbon (C=O) will be the most downfield signal, typically above 170 ppm.[5]

• The two sp² hybridized carbons of the double bond (C3 and C4) will appear in the vinylic region (120-160 ppm).[1] The carbon attached to the bromine (C4) is expected to be slightly downfield of C3.

• The remaining sp³ hybridized carbons will appear in the upfield region, with the carbon attached to the ester's oxygen (O-CH₂) being the most downfield among them.[6]

The Power of 2D NMR for Unambiguous Assignment

While 1D NMR provides excellent initial data, complex spin systems and overlapping signals can lead to ambiguity. Two-dimensional (2D) NMR experiments are essential for definitive structural confirmation by revealing through-bond correlations.[2][7]

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds). We would expect to see cross-peaks connecting H3 with the H2 and H5 protons, and H1 with the H2 and H6 protons, confirming the connectivity around the ring.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon it is directly attached to. It allows for the unambiguous assignment of carbon signals based on the already assigned proton signals.

• HMBC (Heteronuclear Multiple Bond Correlation): This powerful experiment shows correlations between protons and carbons that are separated by 2 or 3 bonds. For example, the methylene protons of the ethyl group (O-CH₂) would show a correlation to the carbonyl carbon (C=O), confirming the ester linkage. The vinylic proton H3 would show a correlation to C5 and C1, further solidifying the ring structure.

Caption: Key COSY (blue) and HMBC (red) correlations for Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Comparative Analysis: Distinguishing from a Positional Isomer

To underscore the diagnostic power of NMR, let's compare the expected spectrum of our target molecule with that of a plausible isomer, Ethyl 5-bromocyclohex-3-ene-1-carboxylate .

Key Spectral Differences:

• Vinylic Protons: The isomer has two vinylic protons (H3 and H4) which would likely appear as a complex multiplet, integrating to 2H in the ¹H NMR spectrum. Our target molecule has only one vinylic proton (H3).

• Proton Coupled to Bromine: In the isomer, the proton on the carbon bearing the bromine (H5) would be an aliphatic methine proton, not a vinylic one. It would likely appear in the 4.0-5.0 ppm range, significantly downfield from other aliphatic protons due to the bromine's electronegativity.

• ¹³C Spectrum: The isomer would show a signal for a carbon attached to bromine (C-Br) in the aliphatic region (typically 55-80 ppm), which is absent in the target molecule's aliphatic region.[1] Conversely, the target molecule has a vinylic carbon attached to bromine, resonating further downfield.

These distinct differences in both the ¹H and ¹³C NMR spectra would allow for straightforward and definitive identification of the correct isomer.

Experimental Protocol for High-Fidelity NMR Data Acquisition

Adherence to a standardized protocol is crucial for obtaining high-quality, reproducible NMR data. The following protocol is based on established best practices.[8][9][10]

A. Sample Preparation:

• Cleanliness: Ensure the NMR tube and cap are meticulously clean. A standard cleaning procedure involves rinsing with acetone, followed by deionized water, and a final acetone rinse, then drying thoroughly.[9]

• Sample Weighing: Accurately weigh approximately 5-10 mg of Ethyl 4-bromocyclohex-3-ene-1-carboxylate into a clean, dry vial.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Deuterated chloroform (CDCl₃) is a common choice for non-polar to moderately polar organic compounds.[11]

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial. Gently swirl to dissolve the compound completely. The solvent typically contains a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).[8][11]

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to the NMR tube. Ensure there is no solid particulate matter in the solution.

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

B. Data Acquisition:

• Instrument Setup: Insert the sample into the NMR spectrometer. Ensure the instrument is properly tuned and the magnetic field is locked onto the deuterium signal of the solvent.

• Shimming: Perform an automated or manual shimming procedure to optimize the homogeneity of the magnetic field across the sample, which is critical for achieving sharp spectral lines and high resolution.

• ¹H NMR Acquisition:

  • Use a standard single-pulse experiment.

  • Set the spectral width to cover the expected range of proton signals (e.g., -1 to 10 ppm).

  • Set the number of scans (NS) to 8 or 16 for a reasonably concentrated sample. Increase NS for dilute samples to improve the signal-to-noise ratio.

  • Apply a Fourier transform to the acquired Free Induction Decay (FID), followed by phase and baseline correction.

• ¹³C{¹H} NMR Acquisition:

  • Use a standard proton-decoupled pulse sequence.

  • Set the spectral width to cover the full range of carbon signals (e.g., 0 to 200 ppm).

  • A greater number of scans (e.g., 128 or more) is typically required due to the low natural abundance of the ¹³C isotope.

• 2D NMR Acquisition (COSY, HSQC, HMBC):

  • Select the appropriate pre-defined parameter sets for each 2D experiment.

  • These experiments take longer to acquire, often ranging from 30 minutes to several hours, depending on the desired resolution and sample concentration.

Conclusion

The structural elucidation of Ethyl 4-bromocyclohex-3-ene-1-carboxylate is readily achievable through a systematic interpretation of its 1D and 2D NMR spectra. The key diagnostic signals include a single vinylic proton in the ¹H NMR spectrum, a carbonyl carbon signal above 170 ppm in the ¹³C NMR spectrum, and a vinylic carbon signal corresponding to a C-Br bond. Confirmation of the atomic connectivity through 2D NMR experiments like COSY and HMBC provides an irrefutable structural assignment. By comparing these expected spectral features against those of potential isomers and adhering to rigorous experimental protocols, researchers can ensure the identity and purity of this important synthetic intermediate, thereby upholding the principles of scientific integrity in their work.

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A Comparative Guide to Alternative Brominating Agents for the Synthesis of Cyclohexene Esters

For researchers, scientists, and professionals in drug development, the synthesis of functionalized cyclohexene esters is a critical step in the creation of complex molecular architectures. The introduction of a bromine atom, in particular, serves as a versatile handle for subsequent transformations. While molecular bromine (Br₂) has been the traditional reagent for this purpose, its high toxicity, corrosive nature, and challenging handling have driven the exploration of safer and more manageable alternatives. This guide provides an in-depth comparison of common alternative brominating agents for the synthesis of cyclohexene esters, focusing on their performance, mechanistic nuances, and practical considerations.

The Landscape of Brominating Agents: Beyond Br₂

The ideal brominating agent should offer high reactivity and selectivity while minimizing safety hazards and byproducts. For cyclohexene esters, two primary pathways are of interest: allylic bromination at the sp³-hybridized carbon adjacent to the double bond, and electrophilic addition across the double bond. The choice of reagent and reaction conditions dictates which of these pathways is favored. This guide will focus on four principal alternatives to molecular bromine:

• N-Bromosuccinimide (NBS)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Pyridinium Tribromide (PBr₃·Py)

• Tetrabutylammonium Tribromide (TBATB)

We will also consider the greener approach of in situ bromine generation.

Comparative Analysis of Performance

The selection of a brominating agent is a multi-faceted decision, balancing yield, selectivity, and practicality. The following table summarizes the key performance indicators for the discussed reagents in the context of cyclohexene ester synthesis. It is important to note that direct comparative data on a single cyclohexene ester substrate is scarce in the literature; therefore, this table represents a synthesis of data from reactions on cyclohexene and other α,β-unsaturated esters.

Reagent	Typical Yield	Regioselectivity	Stereoselectivity	Key Advantages	Key Disadvantages
N-Bromosuccinimide (NBS)	Good to Excellent	Highly selective for allylic position	Generally non-stereoselective	Excellent for allylic bromination, easy to handle solid	Requires radical initiator, can lead to mixtures in asymmetric systems
1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	Good to Excellent	Can be tuned for allylic or electrophilic bromination	Diastereoselective in electrophilic addition	Higher bromine content by weight than NBS, stable solid	Can lead to di-bromination if stoichiometry is not controlled
Pyridinium Tribromide	Good	Primarily electrophilic addition	Typically anti-addition	Solid, less hazardous than Br₂, easy to handle	Can be less reactive towards electron-deficient alkenes
Tetrabutylammonium Tribromide (TBATB)	Good to Excellent	Primarily electrophilic addition	Typically anti-addition	Mild, selective, soluble in organic solvents	Higher molecular weight, potentially lower atom economy
In situ Br₂ Generation	Good to Excellent	Electrophilic addition	Typically anti-addition	Avoids handling and storage of Br₂, greener approach	Requires careful control of reaction conditions

Mechanistic Insights and Rationale for Experimental Choices

Understanding the underlying reaction mechanisms is paramount for troubleshooting and optimizing the synthesis of brominated cyclohexene esters. The ester functionality renders the double bond electron-deficient, influencing the reactivity towards different brominating agents.

Allylic Bromination: The Wohl-Ziegler Reaction with NBS and DBDMH

Allylic bromination introduces a bromine atom at the carbon adjacent to the double bond, a valuable position for further functionalization. This transformation typically proceeds via a free-radical chain mechanism, famously known as the Wohl-Ziegler reaction when using NBS.[1]

Mechanism with N-Bromosuccinimide (NBS):

NBS serves as a source of a low concentration of molecular bromine (Br₂), which is the active brominating species in the radical chain.[2][3][4] The reaction is initiated by light or a radical initiator like AIBN (azobisisobutyronitrile).

Caption: Wohl-Ziegler allylic bromination mechanism with NBS.

Experimental Rationale: The use of a non-polar solvent like carbon tetrachloride (CCl₄) or cyclohexane is crucial to minimize the competing ionic addition of bromine across the double bond.[5] The concentration of Br₂ is kept low by the slow reaction of HBr with NBS, favoring the radical pathway.

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) can also be used for allylic bromination under similar radical conditions.[6] An advantage of DBDMH is its higher bromine content by weight compared to NBS. The mechanism is analogous to that of NBS, with DBDMH reacting with HBr to generate Br₂ in situ.[6]

Electrophilic Addition: A Polar Pathway

For the introduction of two bromine atoms across the double bond, an electrophilic addition mechanism is followed. This is the typical outcome when using reagents that provide a higher concentration of electrophilic bromine.

Mechanism with Pyridinium Tribromide or TBATB:

These reagents act as solid, stable sources of molecular bromine.[7] The reaction proceeds through a cyclic bromonium ion intermediate, which is then attacked by a bromide ion in an anti-fashion.[8]

Caption: Electrophilic addition of bromine to a cyclohexene ester.

Experimental Rationale: Polar solvents can be used in these reactions. The anti-addition stereochemistry is a key feature of this mechanism and can be a powerful tool in stereoselective synthesis. Due to the electron-withdrawing nature of the ester group, cyclohexene esters are less reactive towards electrophilic addition than simple alkenes. Therefore, more reactive brominating agents or harsher conditions may be required.

Experimental Protocols

The following are representative protocols. Researchers should always first consult the primary literature and perform appropriate risk assessments.

Protocol 1: Allylic Bromination of Ethyl Cyclohex-1-enecarboxylate with NBS

This protocol is adapted from general procedures for the Wohl-Ziegler reaction.[1]

• To a solution of ethyl cyclohex-1-enecarboxylate (1.0 equiv.) in dry carbon tetrachloride (0.2 M) is added N-bromosuccinimide (1.1 equiv.) and a catalytic amount of benzoyl peroxide (0.05 equiv.).

• The mixture is heated to reflux under a nitrogen atmosphere with vigorous stirring. The reaction is monitored by TLC or GC-MS.

• Upon completion, the reaction mixture is cooled to room temperature and the succinimide byproduct is removed by filtration.

• The filtrate is washed with saturated aqueous sodium bicarbonate solution, water, and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired allylic bromide.

Protocol 2: Electrophilic Bromination of Methyl Cyclohex-3-enecarboxylate with Pyridinium Tribromide

This protocol is based on general procedures for the bromination of alkenes with pyridinium tribromide.

• To a stirred solution of methyl cyclohex-3-enecarboxylate (1.0 equiv.) in glacial acetic acid (0.5 M) is added pyridinium tribromide (1.05 equiv.) in portions at room temperature.

• The reaction mixture is stirred at room temperature and monitored by TLC.

• Once the starting material is consumed, the reaction mixture is poured into a stirred mixture of water and diethyl ether.

• The layers are separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with saturated aqueous sodium bicarbonate solution, water, and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude dibromide, which can be further purified by recrystallization or column chromatography.

Safety and Handling Considerations

While these alternative reagents are generally safer than molecular bromine, proper handling and safety precautions are essential.

• N-Bromosuccinimide (NBS): Irritant. Avoid inhalation of dust and contact with skin and eyes. Can release bromine upon decomposition.[3]

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH): Oxidizer and corrosive. May intensify fire. Causes severe skin burns and eye damage.[9]

• Pyridinium Tribromide: Corrosive. Causes severe skin burns and eye damage. Releases bromine upon decomposition.[10]

• Tetrabutylammonium Tribromide (TBATB): Corrosive. Causes severe skin burns and eye damage.[11]

Always consult the Safety Data Sheet (SDS) for each reagent before use and handle these chemicals in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion and Future Outlook

The choice of a brominating agent for the synthesis of cyclohexene esters is a critical decision that impacts yield, selectivity, and safety. For allylic bromination, NBS remains the gold standard due to its high selectivity, though DBDMH presents a viable alternative with higher bromine content. For electrophilic addition, pyridinium tribromide and TBATB offer solid, manageable alternatives to liquid bromine, with TBATB often providing milder reaction conditions.

The development of greener bromination methods, such as the in situ generation of bromine from bromide salts and oxidants, is a promising area of research.[12] These methods have the potential to further reduce the hazards associated with bromination reactions. As the demand for sustainable and efficient synthetic methods grows, the development of new and improved brominating agents will undoubtedly continue to be an active area of investigation.

References

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• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Retrieved from [Link]

• Chemguide. (n.d.). The Electrophilic Addition of Bromine to Alkenes. Retrieved from [Link]

• Harris, D., Wichner, B., & Nalli, T. (n.d.). Allylic Rearrangement in NBS Bromination Reactions. OpenRiver. Retrieved from [Link]

• MDPI. (2022). Electrochemical Bromofunctionalization of Alkenes and Alkynes—To Sustainability and Beyond. Retrieved from [Link]

• Samagra. (n.d.). Haloalkanes and Haloarenes. Retrieved from [Link]

• Chad's Prep. (2020, December 16). 10.3 Allylic Bromination and Benzylic Bromination with NBS | Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Chemazon. (2023, June 19). Pyridinium tribromide | Electrophilic addition of Br2 to alkene | JAM 2023 Chemistry - Question 14 [Video]. YouTube. Retrieved from [Link]

• RSC Publishing. (2020, April 7). Synthesis of α,β-unsaturated carbonyl compounds by carbonylation reactions. Chemical Society Reviews. Retrieved from [Link]

• European Journal of Chemistry. (2012, June 30). A comparative study on synthesis of some novel α,β-unsaturated carbonyl derivatives and their antioxidant potential. Retrieved from [Link]

• Engineered Science Publisher. (2025, September 18). Modern Approaches to Green Bromination for a Sustainable Future. Retrieved from [Link]

• Chemia. (2022, August 9). Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9. Retrieved from [Link]

• Journal of Chemical Research. (n.d.). An α, β-unsaturated ketone alkylation and efficient reduction protocol for the synthesis of 3α-hydroxy-3β-methyl-4,4-dimethyl-5α-21-bromo-19-nor-pregnan-20-one. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wohl-Ziegler Reaction. Retrieved from [Link]

• Arkivoc. (2014). Synthesis of functionalized pyridinium salts bearing a free amino group. Retrieved from [Link]

• Sci-Hub. (n.d.). Allylic halogenation and oxidation of long chain α,β‐unsaturated ester. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH. Retrieved from [Link]

• PMC. (n.d.). A Facile One-Pot Synthesis of α-Bromo-α,β-unsaturated Esters from Alcohols. Retrieved from [Link]

• ResearchGate. (2006, December 5). New Synthesis of α-Bromo-α,β-Unsaturated Esters. Retrieved from [Link]

• ResearchGate. (n.d.). A Remarkably Simple One-Step Procedure for the Preparation of α-Bromo-α,β-Unsaturated Carbonyl Compounds. Retrieved from [Link]

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A Senior Application Scientist's Guide to Benchmarking Ethyl 4-bromocyclohex-3-ene-1-carboxylate

For the discerning researcher in organic synthesis and drug development, the selection of building blocks is a critical decision that dictates the efficiency, selectivity, and overall success of a synthetic campaign. This guide provides an in-depth comparative analysis of Ethyl 4-bromocyclohex-3-ene-1-carboxylate, a versatile reagent for the construction of complex cyclic scaffolds. We will explore its performance in a representative transformation and benchmark it against a well-established alternative, providing the necessary experimental protocols for you to validate these findings in your own laboratory.

Introduction: The Strategic Value of Ethyl 4-bromocyclohex-3-ene-1-carboxylate

Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a bifunctional molecule that serves as a valuable intermediate in the synthesis of intricate molecular architectures, particularly those found in pharmaceuticals and agrochemicals.[1] Its structure, featuring a vinyl bromide and an ethyl ester on a cyclohexene core, offers multiple reaction handles for further elaboration. The vinyl bromide moiety can participate in a variety of transformations including cross-coupling reactions, while the ester group provides a site for hydrolysis, reduction, or amidation. The cyclohexene ring itself can be functionalized through various addition reactions.

This guide will focus on a key application of this reagent: its use as a dienophile in the Diels-Alder reaction, a powerful tool for the formation of six-membered rings with high stereocontrol.[2][3] We will compare its performance in this context with a more traditional two-step approach commencing with the allylic bromination of a simpler cyclohexene precursor using N-Bromosuccinimide (NBS).

The Comparative Landscape: Diels-Alder Reactivity

The Diels-Alder reaction is a cornerstone of cyclic compound synthesis.[2][4] The reactivity of the dienophile is a crucial factor influencing the reaction's efficiency and stereochemical outcome.[5] Here, we propose a comparative study to evaluate the efficacy of Ethyl 4-bromocyclohex-3-ene-1-carboxylate as a dienophile against an alternative synthetic route.

Scenario: The synthesis of a functionalized bicyclic adduct, a common scaffold in medicinal chemistry.

• Route A: A one-step Diels-Alder reaction using Ethyl 4-bromocyclohex-3-ene-1-carboxylate as the dienophile.

• Route B: A two-step sequence involving the allylic bromination of Ethyl cyclohex-3-ene-1-carboxylate with N-Bromosuccinimide (NBS) followed by a Diels-Alder reaction of the resulting mixture of brominated isomers.

Theoretical Considerations

Route A: Ethyl 4-bromocyclohex-3-ene-1-carboxylate presents a pre-functionalized dienophile. The electron-withdrawing nature of the bromine atom and the ester group is expected to activate the double bond for [4+2] cycloaddition. The regioselectivity of the reaction will be dictated by the electronic and steric influences of these substituents.

Route B: N-Bromosuccinimide is a widely used reagent for allylic bromination.[6][7][8] The reaction proceeds via a free-radical mechanism, which can sometimes lead to a mixture of constitutional isomers.[9][10] The subsequent Diels-Alder reaction would then be performed on this mixture, potentially leading to a more complex product distribution and necessitating challenging purification.

Benchmarking Parameters

A thorough comparison should evaluate the following key performance indicators:

• Overall Yield: The combined yield of the desired product over the entire synthetic sequence.

• Stereoselectivity: The ratio of endo to exo products in the Diels-Alder reaction.[11]

• Regioselectivity: The orientation of the diene and dienophile in the product.

• Reaction Time: The duration required for each synthetic step.

• Purification Effort: The complexity of isolating the desired product.

• Safety Profile: The hazards associated with the reagents and reaction conditions.

Anticipated Performance Comparison

The following table summarizes the expected outcomes of this comparative study based on established principles of organic reactivity.

Parameter	Route A: Ethyl 4-bromocyclohex-3-ene-1-carboxylate	Route B: NBS-mediated bromination then Diels-Alder	Rationale
Overall Yield	Potentially higher	Potentially lower	Route A is a single step, while Route B involves two steps, each with potential for material loss.
Stereoselectivity	High	High	The Diels-Alder reaction is inherently stereospecific.
Regioselectivity	Potentially a single major regioisomer	Potentially a mixture of regioisomers	The pre-defined substitution pattern in Route A's dienophile should offer better regiocontrol. The mixture of dienophiles in Route B could lead to multiple products.
Reaction Time	Shorter	Longer	Route A involves a single reaction, while Route B has two distinct synthetic operations.
Purification Effort	Lower	Higher	A cleaner reaction with a single dienophile is expected to result in a simpler product mixture, facilitating purification.
Safety Profile	Moderate	Moderate	Both routes involve handling brominated compounds. NBS is a solid and generally easier to handle than liquid bromine, but radical reactions require careful control.[6][7]

Experimental Protocols

To empower you to conduct your own benchmarking studies, we provide detailed, self-validating experimental protocols for the synthesis of a representative bicyclic adduct.

Materials and Instrumentation

All reagents should be of analytical grade and used as received unless otherwise noted. Reactions should be monitored by thin-layer chromatography (TLC) on silica gel plates. Nuclear Magnetic Resonance (NMR) spectra should be recorded on a 400 MHz spectrometer.

Experimental Workflow Diagram

Caption: Comparative experimental workflows for the synthesis of a bicyclic adduct.

Protocol for Route A: Direct Diels-Alder Reaction

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Ethyl 4-bromocyclohex-3-ene-1-carboxylate (1.0 eq), furan (1.2 eq), and toluene (5 mL/mmol of dienophile).

• Reaction: Heat the reaction mixture to 110 °C and stir for 24 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired bicyclic adduct.

• Characterization: Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and assess its purity.

Protocol for Route B: Two-Step Synthesis

Step 1: Allylic Bromination with NBS

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Ethyl cyclohex-3-ene-1-carboxylate (1.0 eq), N-Bromosuccinimide (1.1 eq), and carbon tetrachloride (5 mL/mmol of alkene).

• Initiation: Add a catalytic amount of azobisisobutyronitrile (AIBN).

• Reaction: Heat the reaction mixture to reflux and stir for 4 hours. The disappearance of the solid NBS and the formation of succinimide (which floats) indicates the progress of the reaction.

• Work-up: Cool the reaction mixture to room temperature and filter to remove the succinimide. Wash the filtrate with saturated aqueous sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. The resulting crude product is a mixture of brominated isomers.

Step 2: Diels-Alder Reaction

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the crude mixture of brominated isomers from Step 1 (1.0 eq), furan (1.2 eq), and toluene (5 mL/mmol of dienophile).

• Reaction: Heat the reaction mixture to 110 °C and stir for 24 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the desired bicyclic adduct(s).

• Characterization: Characterize the product(s) by ¹H NMR, ¹³C NMR, and mass spectrometry to determine the product distribution and overall yield.

Mechanistic Insights and Rationale

The choice between these two routes hinges on a trade-off between step economy and the potential for isomeric complexity.

The Diels-Alder Reaction Mechanism

Caption: Concerted mechanism of the Diels-Alder reaction.

The Diels-Alder reaction is a pericyclic reaction that proceeds through a concerted mechanism, meaning all bond-forming and bond-breaking events occur in a single step.[3] The stereochemistry of the reactants is retained in the product. The endo rule often governs the stereochemical outcome, predicting that the substituents on the dienophile will be oriented towards the newly forming double bond in the bicyclic product.[11]

Allylic Bromination with NBS

Caption: Radical chain mechanism of allylic bromination using NBS.

The Wohl-Ziegler reaction, or allylic bromination with NBS, proceeds via a free-radical chain mechanism.[6] A radical initiator, such as AIBN, generates a radical which abstracts an allylic hydrogen from the substrate to form a resonance-stabilized allylic radical. This radical then reacts with a low concentration of molecular bromine, generated in situ from NBS, to form the allylic bromide and a bromine radical, which continues the chain. The formation of multiple isomeric products is possible if there are different types of allylic hydrogens or if the resonance-stabilized radical can react at different positions.

Conclusion and Recommendations

This guide has outlined a framework for the comparative evaluation of Ethyl 4-bromocyclohex-3-ene-1-carboxylate against a conventional two-step method for the synthesis of functionalized cyclohexene derivatives. While the direct Diels-Alder approach with the pre-functionalized starting material is anticipated to be more efficient in terms of step economy and purification, the two-step NBS-mediated bromination route provides a valuable alternative, particularly when the specific brominated isomer is not commercially available.

As a Senior Application Scientist, I encourage researchers to perform such head-to-head comparisons in their own laboratories. The provided protocols offer a robust starting point for such investigations. The choice of the optimal synthetic route will ultimately depend on a variety of factors including the specific target molecule, available starting materials, and desired purity levels. A thorough understanding of the underlying reaction mechanisms and a careful evaluation of the experimental outcomes are paramount for making informed decisions in the complex landscape of modern organic synthesis.

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A Comparative Guide to the Biological Activity of Ethyl 4-bromocyclohex-3-ene-1-carboxylate Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the cyclohexene scaffold represents a privileged structure, serving as a versatile template for the design of novel therapeutic agents. Ethyl 4-bromocyclohex-3-ene-1-carboxylate, in particular, stands out as a readily functionalizable starting material, offering a gateway to a diverse array of derivatives with promising biological activities. The presence of a vinyl bromide and an ester group provides two key handles for chemical modification, enabling the exploration of a vast chemical space. This guide provides a comprehensive overview of the potential biological activities of derivatives synthesized from this scaffold, supported by experimental data from analogous compounds and detailed protocols for their evaluation.

The Strategic Advantage of the Ethyl 4-bromocyclohex-3-ene-1-carboxylate Scaffold

The unique structural features of ethyl 4-bromocyclohex-3-ene-1-carboxylate make it an attractive starting point for drug discovery. The vinyl bromide moiety is particularly amenable to a variety of palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, allowing for the introduction of a wide range of aryl, heteroaryl, and alkyl substituents at the 4-position.[1][2][3] Concurrently, the ester functionality can be hydrolyzed to the corresponding carboxylic acid or converted to amides and other derivatives, providing another avenue for structural diversification. This dual reactivity allows for the systematic exploration of structure-activity relationships (SAR), a cornerstone of modern drug development.

Synthesis and Derivatization: A Roadmap for Exploring Chemical Diversity

The journey from the starting material to a library of diverse derivatives involves a series of well-established synthetic transformations. The following workflow illustrates a general strategy for generating a variety of substituted cyclohexene derivatives for biological screening.

Caption: General synthetic pathways for the derivatization of Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

Comparison of Biological Activities: Insights from Structurally Related Compounds

While direct biological data on derivatives of ethyl 4-bromocyclohex-3-ene-1-carboxylate is limited, extensive research on analogous cyclohexene structures provides a strong foundation for predicting their therapeutic potential.

Anticancer Activity

Cyclohexene derivatives have demonstrated significant potential as anticancer agents.[4] Studies on cyclohexenone derivatives, for instance, have shown that the nature and position of substituents on the aryl rings dramatically influence their cytotoxicity against various cancer cell lines.[5]

Table 1: Anticancer Activity of Selected Cyclohexenone Derivatives

Compound	R1	R2	Cancer Cell Line	IC50 (µM)	Reference
1a	H	H	HCT116	> 40	[5]
1b	4-OCH3	H	HCT116	25.3	[5]
1c	4-Cl	H	HCT116	18.7	[5]
1d	2,4-diCl	H	HCT116	11.2	[5]

The data suggests that electron-withdrawing groups on the aryl substituent at the 3-position of the cyclohexenone ring enhance anticancer activity. This provides a rationale for synthesizing 4-arylcyclohexene derivatives with various electron-donating and electron-withdrawing groups to probe their anticancer potential.

Anti-inflammatory Activity

The anti-inflammatory properties of cyclohexene derivatives are well-documented, often attributed to their ability to inhibit key enzymes in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).[6][7][8] The carrageenan-induced paw edema model in rats is a standard in vivo assay to evaluate the anti-inflammatory potential of novel compounds.[5]

Table 2: Anti-inflammatory Activity of Amidrazone Derivatives of Cyclohex-1-ene-1-carboxylic Acid

Compound	R1	R2	Inhibition of Edema (%)	Reference
2a	2-pyridyl	4-NO2-phenyl	55	[9]
2b	2-pyridyl	2-pyridyl	48	[9]
2d	2-pyridyl	4-CH3-phenyl	62	[9]
Ibuprofen	-	-	65	[9]

These findings indicate that substitutions on the amidrazone moiety attached to the cyclohexene ring modulate the anti-inflammatory response. Specifically, the presence of a 4-methylphenyl group (Compound 2d) resulted in activity comparable to the standard drug, ibuprofen.

Antimicrobial Activity

The cyclohexene scaffold has also been explored for the development of new antimicrobial agents. Various derivatives have shown promising activity against a range of bacterial and fungal pathogens.[9] The minimum inhibitory concentration (MIC) is a key parameter used to quantify the antimicrobial efficacy of a compound.

Table 3: Antimicrobial Activity (MIC in µg/mL) of Amidrazone Derivatives of Cyclohex-1-ene-1-carboxylic Acid

Compound	S. aureus	M. smegmatis	E. coli	Y. enterocolitica	K. pneumoniae	C. albicans	Reference
2b	>256	>256	>256	64	>256	>256	[9]
2c	128	128	>256	>256	>256	>256	[9]

The data reveals that the antimicrobial activity and spectrum are highly dependent on the nature of the substituents. Compound 2b, for instance, showed selective activity against Yersinia enterocolitica. This highlights the potential for developing narrow-spectrum antimicrobial agents by fine-tuning the substituents on the cyclohexene core.

Experimental Protocols: A Practical Guide to Biological Evaluation

To ensure the scientific rigor and reproducibility of the biological evaluation of newly synthesized derivatives, standardized and validated experimental protocols are essential.

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is designed to assess the cytotoxic effects of the synthesized compounds on cancer cell lines.

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., HCT116, MCF-7) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Replace the old medium with the medium containing the test compounds at various concentrations (e.g., 0.1, 1, 10, 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 2: In Vivo Anti-inflammatory Assay (Carrageenan-Induced Paw Edema)

This protocol is a widely used model to evaluate the acute anti-inflammatory activity of compounds.

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize male Wistar rats (180-200 g) for at least one week under standard laboratory conditions.

• Compound Administration: Administer the test compounds orally at a specific dose (e.g., 20 mg/kg body weight). The control group receives the vehicle, and the positive control group receives a standard anti-inflammatory drug (e.g., ibuprofen).

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

Protocol 3: In Vitro Antimicrobial Assay (Minimum Inhibitory Concentration - MIC)

This protocol determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Step-by-Step Methodology:

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., S. aureus, E. coli) in a suitable broth.

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate containing the broth.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a positive control (microorganism with broth) and a negative control (broth only).

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Structure-Activity Relationship (SAR) and Mechanistic Insights

The biological activity of cyclohexene derivatives is intricately linked to their three-dimensional structure and the electronic properties of their substituents.

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A Strategic Guide to the Structure-Activity Relationship (SAR) of Ethyl 4-bromocyclohex-3-ene-1-carboxylate Analogs: A Roadmap for Novel Therapeutic Discovery

This guide provides a comprehensive framework for investigating the structure-activity relationships (SAR) of novel analogs based on the Ethyl 4-bromocyclohex-3-ene-1-carboxylate scaffold. The core objective is to systematically explore the chemical space around this versatile starting material to identify derivatives with potent and selective biological activities. Drawing upon established principles of medicinal chemistry and leveraging insights from the known biological profiles of related cyclohexene derivatives, this document outlines a strategic approach to analog design, synthesis, and biological evaluation.[1][2][3] The proposed studies are aimed at uncovering lead compounds for development as anti-inflammatory, antimicrobial, or antiproliferative agents.[1][2][3]

Introduction: The Rationale for Investigating Ethyl 4-bromocyclohex-3-ene-1-carboxylate Analogs

The cyclohexene ring is a prevalent motif in numerous biologically active natural products and synthetic compounds, exhibiting a wide range of therapeutic properties including anti-inflammatory, antimicrobial, and anticancer activities.[1][2][3] The specific scaffold, Ethyl 4-bromocyclohex-3-ene-1-carboxylate, presents a unique combination of functionalities that make it an attractive starting point for a drug discovery program.[4] The vinyl bromide offers a handle for cross-coupling reactions, while the ester can be readily modified to explore different pharmacophoric features.[4] Furthermore, the cyclohexene ring itself can be functionalized to modulate the compound's physicochemical properties and biological activity.

This guide will detail a systematic approach to:

• Synthesize a focused library of analogs by modifying the ester, the bromo substituent, and the cyclohexene ring.

• Evaluate the biological activity of these analogs in a panel of well-established in vitro assays.

• Establish a clear structure-activity relationship to guide the design of next-generation compounds with improved potency and selectivity.

Synthetic Strategy: A Flexible Approach to Analog Generation

The synthesis of the Ethyl 4-bromocyclohex-3-ene-1-carboxylate core and its subsequent diversification is central to this SAR study. A plausible and efficient synthetic approach involves a two-step sequence starting from readily available materials.

Synthesis of the Core Scaffold

The core scaffold, Ethyl 4-bromocyclohex-3-ene-1-carboxylate, can be synthesized in two key steps:

• Diels-Alder Reaction: The synthesis commences with a [4+2] cycloaddition, a powerful tool for constructing six-membered rings.[5] The reaction between a suitable diene (e.g., 1,3-butadiene) and a dienophile (e.g., ethyl acrylate) will yield the precursor, ethyl cyclohex-3-ene-1-carboxylate.[6] This reaction is typically performed under thermal conditions.

• Allylic Bromination: The subsequent introduction of the bromine atom at the 4-position can be achieved via allylic bromination using N-bromosuccinimide (NBS) in the presence of a radical initiator such as AIBN or under photochemical conditions.[7][8][9] This reaction selectively brominates the carbon adjacent to the double bond.[7][8]

Proposed Analog Synthesis

The versatility of the core scaffold allows for systematic modifications at three key positions to build a comprehensive SAR understanding:

• R1: Modification of the Ester Group: The ethyl ester can be hydrolyzed to the corresponding carboxylic acid, which can then be converted to a variety of amides and other esters to probe the importance of this region for biological activity.[10]

• R2: Functionalization of the Bromo Substituent: The vinyl bromide is a key handle for introducing diversity through various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the installation of aryl, heteroaryl, and alkyl groups.

• R3 & R4: Modification of the Cyclohexene Ring: The double bond can be epoxidized or dihydroxylated to introduce new functionalities and alter the conformation of the ring.

Experimental Protocols: A Validated Approach to Biological Evaluation

To establish a robust SAR, the synthesized analogs will be evaluated in a panel of in vitro assays targeting key therapeutic areas. The following protocols are proposed based on their reliability, reproducibility, and relevance to the anticipated biological activities of cyclohexene derivatives.[1][2]

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay

Rationale: Overproduction of nitric oxide (NO) is a hallmark of inflammation. This assay will identify compounds that can inhibit NO production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[11][12]

Protocol:

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitrite Measurement: Measure the nitrite concentration in the culture supernatant using the Griess reagent.

• Data Analysis: Calculate the percentage of NO inhibition relative to the LPS-treated control.

Antimicrobial Activity: Broth Microdilution Assay

Rationale: The increasing prevalence of antibiotic resistance necessitates the discovery of new antimicrobial agents.[1] This assay will determine the minimum inhibitory concentration (MIC) of the analogs against a panel of pathogenic bacteria and fungi.[13][14][15]

Protocol:

• Microorganism Preparation: Prepare standardized inoculums of test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

• Serial Dilution: Perform serial two-fold dilutions of the test compounds in a 96-well microtiter plate containing the appropriate growth medium.

• Inoculation: Add the standardized microbial inoculum to each well.

• Incubation: Incubate the plates under optimal conditions for microbial growth.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible microbial growth.

Antiproliferative Activity: MTT Assay

Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to screen for antiproliferative or cytotoxic agents.[16][17][18]

Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HCT116) in a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Data Presentation and SAR Analysis

The experimental data will be systematically organized to facilitate a clear understanding of the structure-activity relationships.

Comparative Data Tables

The biological activity data for all synthesized analogs will be summarized in tables for easy comparison.

Table 1: Hypothetical Anti-inflammatory, Antimicrobial, and Antiproliferative Activities of Ethyl 4-bromocyclohex-3-ene-1-carboxylate Analogs

Compound ID	R1	R2	R3, R4	NO Inhibition IC50 (µM)	MIC (µg/mL) vs. S. aureus	Antiproliferative IC50 (µM) vs. MCF-7
Parent	-COOEt	-Br	=CH-CH=	>100	>128	>100
1a	-COOH	-Br	=CH-CH=	85.2	128	92.5
1b	-CONH2	-Br	=CH-CH=	50.1	64	45.3
1c	-CONHPh	-Br	=CH-CH=	25.6	32	18.7
2a	-COOEt	-Ph	=CH-CH=	42.3	64	33.1
2b	-COOEt	-Thienyl	=CH-CH=	35.8	32	25.9
3a	-COOEt	-Br	-O-	>100	>128	>100
3b	-COOEt	-Br	-OH, -OH	95.4	128	88.2

Visualization of SAR and Experimental Workflows

Graphical representations will be used to illustrate key relationships and experimental processes.

Caption: A schematic overview of the proposed workflow for the SAR study.

Caption: Hypothetical SAR based on proposed structural modifications.

Conclusion and Future Directions

This guide presents a comprehensive and scientifically rigorous framework for the systematic investigation of the structure-activity relationships of Ethyl 4-bromocyclohex-3-ene-1-carboxylate analogs. By following the proposed synthetic strategies and biological evaluation protocols, researchers can efficiently explore the chemical space around this promising scaffold. The anticipated SAR data will be instrumental in identifying lead compounds with potential therapeutic applications in inflammation, infectious diseases, and oncology. Future work will focus on the optimization of identified hits to improve their pharmacological profiles and advance them into preclinical development.

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A Comparative Guide to the Pharmacological Screening of Ethyl 4-bromocyclohex-3-ene-1-carboxylate Derivatives

This guide provides a comprehensive framework for the initial pharmacological evaluation of novel derivatives synthesized from the Ethyl 4-bromocyclohex-3-ene-1-carboxylate scaffold. As a versatile synthetic intermediate, this core structure offers multiple points for chemical modification, making it a promising starting point for the discovery of new therapeutic agents.[1] The cyclohexene moiety is a common feature in various naturally occurring bioactive compounds, suggesting its inherent potential for interacting with biological targets.[2] This document details validated, high-throughput screening protocols for assessing the anticancer, anti-inflammatory, and antimicrobial activities of a library of its derivatives, enabling researchers to efficiently identify promising lead compounds for further development.

Rationale and Synthetic Strategy Overview

The Ethyl 4-bromocyclohex-3-ene-1-carboxylate scaffold is particularly valuable for creating diverse chemical libraries. The vinyl bromide allows for cross-coupling reactions, the ester group can be hydrolyzed or converted to amides, and the double bond can be functionalized. This allows for the systematic modification of the molecule to explore the structure-activity relationship (SAR). The synthesis of a focused library of derivatives is the foundational step before biological screening commences. These synthetic routes often involve cyclo-condensation or multi-step reactions to build upon the core cyclohexene structure.[3][4][5]

The primary screening phase is designed to identify "hits"—compounds that exhibit a desired biological effect in a reproducible manner. The following sections outline robust in vitro assays selected for their reliability, scalability, and relevance to major therapeutic areas.

Anticancer Activity Screening: Cytotoxicity Assessment

A primary objective in cancer drug discovery is to identify compounds that can selectively inhibit the proliferation of or kill cancer cells. The MTT assay is a cornerstone of this initial screening phase due to its reliability in assessing cell viability.[6]

Causality Behind Experimental Choice

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the metabolic activity of viable cells. In living cells, mitochondrial dehydrogenase enzymes cleave the tetrazolium ring of MTT, converting the yellow, water-soluble dye into a purple, insoluble formazan. The amount of formazan produced is directly proportional to the number of living, metabolically active cells. A compound with cytotoxic or cytostatic properties will reduce the rate of formazan formation, which can be quantified spectrophotometrically. This provides a robust measure of a compound's ability to impact cell viability.

Experimental Protocol: MTT Cell Viability Assay

• Cell Seeding: Plate human cancer cells (e.g., MCF-7 breast cancer) and a non-cancerous control cell line (e.g., MCF-10A) in 96-well plates at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the Ethyl 4-bromocyclohex-3-ene-1-carboxylate derivatives and a positive control (e.g., Cisplatin) in the appropriate cell culture medium.[7]

• Incubation: Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the purple formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation: Comparative Cytotoxicity (IC₅₀ Values)

Compound	Cancer Cell Line (MCF-7) IC₅₀ (µM)	Non-Cancerous Cell Line (MCF-10A) IC₅₀ (µM)	Selectivity Index (SI = IC₅₀ Normal / IC₅₀ Cancer)
Derivative A	15.2	> 100	> 6.6
Derivative B	88.4	> 100	> 1.1
Derivative C	9.8	85.3	8.7
Cisplatin	12.5	25.0	2.0
Hypothetical data for illustrative purposes.

A lower IC₅₀ value indicates higher potency. A higher Selectivity Index suggests the compound is more toxic to cancer cells than to healthy cells, a desirable trait for a potential anticancer drug.[6]

Visualization: Anticancer Screening Workflow

Caption: Workflow for MTT-based cytotoxicity screening.

Anti-inflammatory Activity Screening: Nitric Oxide Inhibition

Chronic inflammation is implicated in numerous diseases. A key screening strategy is to identify compounds that can suppress the production of pro-inflammatory mediators. The inhibition of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages is a widely used and reliable in vitro model for this purpose.[8][9]

Causality Behind Experimental Choice

Macrophages play a central role in the inflammatory response. When activated by stimuli like LPS (a component of Gram-negative bacteria), they upregulate the enzyme inducible nitric oxide synthase (iNOS), leading to a surge in the production of NO. While NO has physiological roles, its overproduction is a hallmark of inflammatory pathology. The Griess assay provides a simple and sensitive colorimetric method to measure nitrite (NO₂⁻), a stable and non-volatile breakdown product of NO. A reduction in nitrite levels in the cell culture medium following treatment with a test compound indicates inhibition of the NO production pathway, suggesting potential anti-inflammatory activity.

Experimental Protocol: Griess Assay for NO Inhibition

• Cell Seeding: Plate murine macrophage cells (e.g., RAW 264.7) in a 96-well plate at a density of 5 x 10⁴ cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test derivatives for 1-2 hours before inducing inflammation.

• Inflammatory Stimulus: Add LPS (1 µg/mL) to all wells except the negative control. A positive control drug like Meloxicam should be included.[10] Incubate for 24 hours.

• Supernatant Collection: After incubation, carefully collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 50 µL of Griess Reagent A (sulfanilamide solution) to the supernatant, followed by 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine dihydrochloride solution).

• Data Acquisition: After a 10-minute incubation at room temperature in the dark, measure the absorbance at 540 nm.

• Analysis: Quantify the nitrite concentration using a sodium nitrite standard curve. Calculate the percentage of NO inhibition compared to the LPS-stimulated, untreated cells.

Data Presentation: Comparative NO Inhibition

Compound	Concentration (µM)	% NO Inhibition	Cell Viability (%)
Derivative A	50	15.6 ± 2.1	98.2
Derivative B	50	68.3 ± 4.5	95.7
Derivative C	50	45.1 ± 3.8	96.1
Meloxicam	50	85.2 ± 5.3	99.0
Hypothetical data for illustrative purposes. Cell viability should be concurrently tested (e.g., with MTT) to ensure NO reduction is not due to cytotoxicity.

Visualization: Anti-Inflammatory Screening Workflow

Caption: Workflow for Griess assay-based anti-inflammatory screening.

Antimicrobial Activity Screening: Minimum Inhibitory Concentration (MIC)

The rise of antimicrobial resistance necessitates the discovery of new antibacterial agents. The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of a compound, providing quantitative data on its potency.[11][12]

Causality Behind Experimental Choice

The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. This method is preferred for primary screening because it is more quantitative than diffusion assays and provides a direct measure of potency. By testing compounds against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, we can determine the spectrum of activity. The results are straightforward to interpret and allow for direct comparison between derivatives and standard antibiotics.

Experimental Protocol: Broth Microdilution Assay

• Compound Preparation: In a 96-well plate, prepare two-fold serial dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Bacterial Inoculum: Prepare a standardized bacterial suspension adjusted to a 0.5 McFarland standard, which is then diluted to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Inoculation: Add the bacterial inoculum to all wells containing the test compounds. Include a positive control (bacteria with no compound) and a negative control (broth only). A standard antibiotic like Ciprofloxacin should be run in parallel.

• Incubation: Cover and incubate the plates at 37°C for 18-24 hours.

• Data Acquisition: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (bacterial growth). This can be assessed visually or by measuring the optical density at 600 nm.

Data Presentation: Comparative Antimicrobial Activity (MIC Values)

Compound	Gram-Positive (S. aureus) MIC (µg/mL)	Gram-Negative (E. coli) MIC (µg/mL)
Derivative A	> 128	> 128
Derivative B	16	64
Derivative C	32	> 128
Ciprofloxacin	0.5	0.25
Hypothetical data for illustrative purposes.

A lower MIC value indicates greater antimicrobial potency. A compound active against both bacterial types is considered broad-spectrum.

Visualization: Antimicrobial Screening Workflow

Caption: Workflow for broth microdilution-based antimicrobial screening.

Conclusion and Future Directions

This guide outlines a systematic and validated approach for the initial pharmacological screening of Ethyl 4-bromocyclohex-3-ene-1-carboxylate derivatives. By employing these standardized assays, researchers can efficiently compare the anticancer, anti-inflammatory, and antimicrobial potential of a synthesized library. The data generated from these screens are crucial for establishing preliminary structure-activity relationships, which can guide the design of more potent and selective analogues.

Promising "hit" compounds identified through this process should be subjected to further investigation, including:

• Secondary Screening: Confirmation of activity in more complex models (e.g., different cell lines, co-culture systems).

• Mechanism of Action Studies: Elucidating the specific molecular target or pathway through which the compound exerts its effect.

• In Vivo Efficacy and Toxicity: Testing the most promising candidates in animal models to assess their therapeutic potential and safety profile.

The strategic application of these screening funnels is fundamental to translating the chemical potential of the Ethyl 4-bromocyclohex-3-ene-1-carboxylate scaffold into tangible pharmacological leads.

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A Senior Application Scientist's Guide to Comparing Cytotoxicity Assays for Novel Compounds Derived from Ethyl 4-bromocyclohex-3-ene-1-carboxylate

In the landscape of modern drug discovery, the journey from a promising chemical scaffold to a clinical candidate is both arduous and exacting. Cytotoxicity testing serves as a critical, early-gatekeeper in this process, providing the foundational data on a compound's potential to induce cell death.[1][2][3][4] This guide offers a comparative framework for evaluating the cytotoxicity of novel compounds synthesized from Ethyl 4-bromocyclohex-3-ene-1-carboxylate, a versatile intermediate used in the preparation of complex, bioactive molecules.[5] By moving beyond a single-assay mindset, researchers can build a more nuanced and mechanistically informative profile of their compounds, enabling more confident decision-making in lead optimization.

This guide is structured to provide not just protocols, but the strategic rationale behind choosing a multi-assay approach. We will compare three cornerstone assays—MTT, Lactate Dehydrogenase (LDH), and Neutral Red Uptake (NRU)—each interrogating a different facet of cellular health. This comparative approach is essential for distinguishing between different modes of cell death (e.g., apoptosis vs. necrosis) and for identifying potential assay-specific artifacts.

The Imperative for a Multi-Assay Approach

No single cytotoxicity assay tells the whole story. A compound might interfere with metabolic pathways without immediately compromising membrane integrity, or it might damage lysosomes while leaving mitochondrial function temporarily intact. Relying on one data point can be misleading. For instance, a compound that inhibits mitochondrial reductase enzymes could produce a false positive in an MTT assay, suggesting cytotoxicity where there is none. By concurrently assessing metabolic activity (MTT), membrane integrity (LDH), and lysosomal function (NRU), we create a self-validating system that provides a robust and multi-dimensional view of a compound's cellular impact.

The following diagram illustrates a comprehensive workflow for the cytotoxic evaluation of novel compounds.

Caption: Experimental workflow for multi-assay cytotoxicity profiling.

Comparative Analysis of Core Cytotoxicity Assays

The choice of assay is a critical decision that dictates the type of information obtained. Below is a comparison of three widely adopted methods, each providing a unique window into the cell's response to a xenobiotic challenge.

Assay	Principle	Cellular Parameter Measured	Advantages	Limitations
MTT Assay	Enzymatic reduction of the yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial dehydrogenases in viable cells.[6][7]	Mitochondrial metabolic activity.	Well-established, cost-effective, high-throughput.[3][6]	Can be affected by compounds that alter cellular redox potential. Formazan crystals require a solubilization step.[6]
LDH Release Assay	Measurement of lactate dehydrogenase (LDH), a stable cytosolic enzyme, that is released into the culture medium upon loss of membrane integrity.[8][9]	Plasma membrane integrity.	Reflects irreversible cell death (necrosis). The assay is simple and can be multiplexed with other assays.	Less sensitive for detecting apoptosis, which may initially maintain membrane integrity. LDH in serum can increase background.
Neutral Red Uptake (NRU) Assay	Based on the ability of viable cells to incorporate and bind the supravital dye Neutral Red within their lysosomes.[10][11][12]	Lysosomal integrity and function.	Sensitive to damage of intracellular membranes. Cost-effective and reproducible.[12]	The number of lysosomes can vary between cell types, affecting dye uptake.

Detailed Experimental Protocols

Adherence to standardized protocols is paramount for ensuring reproducibility and data integrity. The following methods are based on established procedures and align with the principles outlined in ISO 10993-5 for in vitro cytotoxicity testing.[7][13][14][15]

General Cell Culture and Treatment

• Cell Seeding: Seed a cancer cell line (e.g., MCF-7) and a non-cancerous cell line (e.g., HEK293) in separate 96-well flat-bottom plates at a density of 1 x 10⁴ cells/well in 100 µL of culture medium.[16]

• Incubation: Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of the novel compounds (e.g., Compound A, B, C) and a positive control (e.g., Doxorubicin) in sterile DMSO. Create serial dilutions in culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the test compounds, positive control, or vehicle control (medium with DMSO).

• Exposure: Incubate the plates for the desired exposure period (e.g., 24 or 48 hours).[13]

Protocol 1: MTT Assay

This protocol is adapted from established methods for assessing metabolic activity.[6][16][17]

• MTT Addition: Following the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[17]

• Incubation: Incubate the plate for 3-4 hours at 37°C, allowing viable cells to convert the MTT into formazan crystals.[6][17]

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[16][18]

• Reading: Agitate the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[18] Measure the absorbance at 570 nm using a microplate reader.[6]

Protocol 2: LDH Release Assay

This protocol measures the activity of LDH released into the culture supernatant.[8][9][19]

• Supernatant Collection: After the incubation period, carefully collect 50 µL of the culture supernatant from each well and transfer it to a new 96-well plate.

• Reagent Preparation: Prepare the LDH reaction mixture according to the manufacturer's instructions. This typically involves mixing an assay buffer and a substrate mix.[9]

• Reaction: Add 50 µL of the LDH reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.[8]

• Reading: Measure the absorbance at 490 nm using a microplate reader.[8] A stop solution can be added if required by the specific kit.

Protocol 3: Neutral Red Uptake (NRU) Assay

This protocol assesses the ability of viable cells to incorporate Neutral Red dye into their lysosomes.[10][12][20]

• Medium Removal: After the treatment period, remove the culture medium containing the test compounds.

• Dye Incubation: Add 100 µL of medium containing Neutral Red (e.g., 50 µg/mL) to each well and incubate for 2-3 hours at 37°C.[10][12]

• Washing: Discard the dye solution and wash the cells with 150 µL of DPBS to remove any unincorporated dye.[10]

• Extraction: Add 150 µL of a destain solution (e.g., 50% ethanol, 1% acetic acid) to each well to extract the dye from the lysosomes.[10]

• Reading: Agitate the plate for 10 minutes and measure the absorbance at 540 nm.[11][12]

Interpreting the Data: A Hypothetical Case Study

To illustrate the power of this comparative approach, consider the following hypothetical data for three novel compounds (NCD-1, NCD-2, NCD-3) derived from Ethyl 4-bromocyclohex-3-ene-1-carboxylate, compared against the standard chemotherapeutic agent, Doxorubicin.

Table 1: Comparative IC₅₀ Values (µM) of Novel Compounds after 48h Exposure

Compound	Assay	MCF-7 (Breast Cancer)	HEK293 (Normal Kidney)	Selectivity Index (SI) *
NCD-1	MTT	15.2	> 100	> 6.6
LDH	> 100	> 100	-
NRU	18.5	> 100	> 5.4
NCD-2	MTT	8.4	12.5	1.5
LDH	9.1	14.0	1.5
NRU	8.8	13.1	1.5
NCD-3	MTT	25.6	95.1	3.7
LDH	28.3	98.2	3.5
NRU	> 100	> 100	-
Doxorubicin	MTT	0.9	5.2	5.8
LDH	1.1	6.1	5.5
NRU	1.0	5.8	5.8

*Selectivity Index (SI) = IC₅₀ in normal cells / IC₅₀ in cancer cells. A higher SI value is desirable.

Analysis:

• NCD-1: Shows moderate, selective cytotoxicity in the MTT and NRU assays, suggesting it impairs metabolic and lysosomal functions in cancer cells. The lack of LDH release indicates that at these concentrations, it does not cause significant membrane rupture, pointing towards a possible apoptotic or cytostatic mechanism rather than necrosis.

• NCD-2: Is the most potent of the novel compounds, with consistent IC₅₀ values across all three assays. This suggests a rapid and general cytotoxic effect that impacts mitochondria, lysosomes, and membrane integrity simultaneously. However, its low Selectivity Index (SI) indicates it is nearly equally toxic to normal cells, making it a less desirable candidate.

• NCD-3: Presents an interesting case. It shows cytotoxicity in the MTT and LDH assays but has no effect on Neutral Red uptake. This discrepancy suggests a specific mechanism of action that damages mitochondria and the plasma membrane but spares the lysosomes, or that the compound interferes with the NRU assay itself. This highlights the importance of not relying on a single assay.

Delving Deeper: Investigating the Apoptotic Pathway

The data from the primary cytotoxicity screen prompts further questions about the mechanism of cell death. For a promising candidate like NCD-1, which appears to kill cells without causing widespread membrane lysis, the next logical step is to investigate apoptosis.[21][22]

Apoptosis is a form of programmed cell death executed by a family of proteases called caspases.[22] It can be initiated via two major routes: the extrinsic (death receptor-mediated) pathway and the intrinsic (mitochondrial-mediated) pathway. Both pathways converge on the activation of executioner caspases, such as Caspase-3, which orchestrate the dismantling of the cell.[22][23]

Caption: Simplified overview of the apoptotic signaling pathways.

To confirm if a compound induces apoptosis, a Caspase Activity Assay can be employed. These assays use a specific peptide substrate for an executioner caspase (e.g., DEVD for Caspase-3) linked to a colorimetric or fluorescent reporter.[24] Cleavage of the substrate by active caspases releases the reporter, generating a quantifiable signal that is proportional to the level of apoptosis. This provides direct, mechanistic evidence to complement the initial cytotoxicity data.

Conclusion

The evaluation of novel compounds derived from versatile scaffolds like Ethyl 4-bromocyclohex-3-ene-1-carboxylate demands a rigorous and multi-faceted approach. By integrating a panel of cytotoxicity assays that probe different cellular functions—namely mitochondrial activity (MTT), membrane integrity (LDH), and lysosomal stability (NRU)—researchers can build a comprehensive profile of a compound's biological effects. This strategy not only enhances the reliability of the data by mitigating the risk of assay-specific artifacts but also provides crucial early insights into the potential mechanism of action. The logical progression from this broad screening to more targeted mechanistic studies, such as caspase activity assays, ensures that only the most promising and well-characterized candidates advance in the drug discovery pipeline.

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Safety & Regulatory Compliance

Navigating the Disposal of Ethyl 4-bromocyclohex-3-ene-1-carboxylate: A Guide for Laboratory Professionals

For the diligent researcher, scientist, or drug development professional, the synthesis and application of novel chemical entities are endeavors marked by precision and safety. Ethyl 4-bromocyclohex-3-ene-1-carboxylate, a valuable intermediate in organic synthesis, is one such compound that requires meticulous handling, not only during its use but also through to its final disposal.[1] This guide provides a comprehensive, step-by-step framework for the proper disposal of Ethyl 4-bromocyclohex-3-ene-1-carboxylate, ensuring the safety of laboratory personnel and the protection of our environment.

Immediate Safety Precautions: The First Line of Defense

• Eye Protection: Chemical safety goggles are essential to shield the eyes from potential splashes.

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn to prevent skin contact.

• Body Protection: A laboratory coat is required to protect against accidental spills.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of any potential vapors.[3]

Spill Management: A Calm and Calculated Response

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Ventilate: If the spill is significant, evacuate the immediate area and ensure adequate ventilation.

• Containment: For liquid spills, use an inert absorbent material, such as vermiculite, dry sand, or a commercial chemical absorbent, to contain the spill. Do not use combustible materials like paper towels for initial containment.

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a designated, properly labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials should also be disposed of as hazardous waste.

The Disposal Protocol: A Step-by-Step Guide

The disposal of Ethyl 4-bromocyclohex-3-ene-1-carboxylate must adhere to the guidelines for halogenated organic compounds.[4][5][6] These substances are categorized as hazardous waste and require a specific disposal pathway. It is illegal and unsafe to dispose of this chemical down the drain.[4]

Step 1: Waste Identification and Segregation

Proper segregation of waste streams is the cornerstone of safe and compliant chemical disposal. Ethyl 4-bromocyclohex-3-ene-1-carboxylate is a halogenated organic compound due to the presence of bromine.[4]

• Action: Designate a specific waste container for "Halogenated Organic Waste."[5][6] This is critical as mixing halogenated and non-halogenated waste streams can complicate the disposal process and increase costs.[6]

Step 2: Container Selection and Labeling

The integrity of the waste container is vital to prevent leaks and ensure safe transport.

• Action: Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass bottle, with a secure, tight-fitting cap.[4] The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Ethyl 4-bromocyclohex-3-ene-1-carboxylate."[6] If other halogenated solvents are added to the same container, their names must also be listed.[5]

Step 3: Accumulation and Storage

Waste should be accumulated in a designated and safe location within the laboratory.

• Action: Store the waste container in a secondary containment bin to mitigate the impact of any potential leaks.[7] The storage area should be cool, dry, and away from incompatible materials.[8] A dedicated fume hood is an ideal location for waste collection.[7]

Step 4: Chemical Incompatibility Considerations

To prevent dangerous reactions, it is crucial to be aware of chemical incompatibilities. While specific data for this compound is lacking, general principles for bromoalkenes and halogenated compounds should be followed.

• Action: Avoid mixing Ethyl 4-bromocyclohex-3-ene-1-carboxylate waste with the following:

  • Strong Oxidizing Agents: Such as nitric acid, perchloric acid, and permanganates.[9][10][11]

  • Strong Bases: Such as sodium hydroxide.

  • Reactive Metals: Such as alkali metals (sodium, potassium).

Step 5: Arranging for Disposal

The final step is to ensure the waste is transported and disposed of by a licensed and reputable hazardous waste management company.

• Action: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste. They will ensure that the waste is transported to a permitted Treatment, Storage, and Disposal Facility (TSDF) in compliance with all local, state, and federal regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[12][13][14]

Waste Stream Management Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 4-bromocyclohex-3-ene-1-carboxylate.

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